Technical Documentation Center

Spirambrene Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Spirambrene

Core Science & Biosynthesis

Foundational

Spirambrene: A Technical Guide to a Unique Spirocyclic Fragrance Ingredient

For Researchers, Scientists, and Drug Development Professionals Introduction Spirambrene is a synthetic fragrance ingredient known for its complex, powerful, and diffusive odor profile, characterized by amber, woody, spi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene is a synthetic fragrance ingredient known for its complex, powerful, and diffusive odor profile, characterized by amber, woody, spicy, and aldehydic notes.[1][2] Its unique chemical architecture, featuring a spirocyclic system that combines a bicyclo[4.1.0]heptane and a 1,3-dioxane ring, is central to its distinct olfactory properties. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and a plausible synthetic approach for Spirambrene, alongside its applications in the fragrance industry. Due to its proprietary nature as a commercial ingredient, detailed experimental protocols and comprehensive spectral data are not extensively published. Therefore, this guide consolidates available information and presents representative methodologies.

Chemical Structure and Nomenclature

The chemical structure of Spirambrene is characterized by a pentamethyl-substituted spiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] system. It exists as a mixture of diastereoisomers, which contributes to its complex scent profile.

Systematic Name: 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] (diastereoisomers)[1]

CAS Numbers: 121251-68-1, 121251-67-0[1]

Molecular Formula: C₁₅H₂₆O₂[1][4]

Molecular Weight: 238.37 g/mol [4]

Chemical structure of Spirambrene

Physicochemical Properties

A summary of the key physicochemical properties of Spirambrene is provided in the table below. This data is essential for formulation, stability testing, and safety assessments.

PropertyValueReference
Appearance Colorless to pale yellow liquid[1][3][5]
Molecular Weight 238.4 g/mol [1]
Log P 4.9[1]
Vapor Pressure 0.0039 hPa[1]
Boiling Point ~252 °C[1][4]
Flash Point >200 °F (93.3 °C)[3][4]
Specific Gravity 0.97920 to 0.99000 @ 25.00 °C[3][5]
Refractive Index 1.49400 to 1.50000 @ 20.00 °C[3][5]
Solubility Insoluble in water; soluble in organic solvents[4]

Synthesis of Spirambrene: A Representative Protocol

While the specific industrial synthesis of Spirambrene is proprietary to Givaudan, a plausible synthetic route can be conceptualized based on established organic chemistry principles. The key structural feature is a spiro-ketal (a spirocyclic acetal). Such moieties are typically formed through the acid-catalyzed reaction of a ketone with a diol.

The synthesis of Spirambrene likely involves two main stages:

  • Synthesis of the Bicyclic Ketone Precursor: Preparation of 3,7,7-trimethylbicyclo[4.1.0]heptan-2-one. This could be achieved through various synthetic routes known in terpene chemistry.

  • Spiroacetalization: The acid-catalyzed reaction of the bicyclic ketone with a substituted propane-1,3-diol to form the spirocyclic 1,3-dioxane ring.

Representative Experimental Protocol: Spiroacetalization

Disclaimer: The following is a generalized, representative protocol for acetal formation and has not been specifically verified for the synthesis of Spirambrene.

Materials:

  • 3,7,7-trimethylbicyclo[4.1.0]heptan-2-one (1 equivalent)

  • 2,2-dimethylpropane-1,3-diol (1.1 equivalents)

  • p-Toluenesulfonic acid (catalytic amount, e.g., 0.02 equivalents)

  • Toluene (as solvent)

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Rotary evaporator

  • Dean-Stark apparatus

Procedure:

  • To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 3,7,7-trimethylbicyclo[4.1.0]heptan-2-one, 2,2-dimethylpropane-1,3-diol, and a catalytic amount of p-toluenesulfonic acid in toluene.

  • Heat the mixture to reflux. The water formed during the reaction is azeotropically removed and collected in the Dean-Stark trap.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting ketone is consumed.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or column chromatography to yield the desired diastereomeric mixture of Spirambrene.

Structural Elucidation and Characterization

The definitive structure of Spirambrene and its diastereomers would be established using a combination of modern spectroscopic techniques.

TechniquePurposeExpected Observations
¹H NMR To determine the proton environment, including chemical shifts, splitting patterns, and coupling constants, which helps to identify the different methyl groups and protons on the bicyclic and dioxane rings.Complex multiplets for the ring protons and distinct singlets for the methyl groups. The relative stereochemistry of the diastereomers would influence the chemical shifts.
¹³C NMR To identify the number of unique carbon atoms and their chemical environment (e.g., quaternary carbons, CH, CH₂, CH₃). The spiro-carbon would have a characteristic chemical shift.Resonances corresponding to the spiro-carbon, the carbons of the dioxane ring, and the carbons of the bicycloheptane skeleton.
Mass Spectrometry (MS) To determine the molecular weight and fragmentation pattern, confirming the elemental composition.A molecular ion peak corresponding to the molecular weight of C₁₅H₂₆O₂ (m/z = 238.37). Fragmentation patterns would likely involve the cleavage of the dioxane ring.
Infrared (IR) Spectroscopy To identify the functional groups present, particularly the C-O bonds of the acetal.Strong C-O stretching vibrations characteristic of an acetal. Absence of a strong C=O stretch would confirm the conversion of the ketone precursor.
Gas Chromatography (GC) To separate the different diastereoisomers and assess the purity of the product.Multiple peaks corresponding to the different diastereomers present in the mixture.

Visualizations

Plausible Synthetic Workflow for Spirambrene

G cluster_start Starting Materials cluster_reaction Reaction cluster_workup Workup & Purification cluster_product Final Product cluster_analysis Analysis start1 3,7,7-trimethylbicyclo[4.1.0]heptan-2-one reaction Acid-Catalyzed Spiroacetalization (e.g., p-TsOH, Toluene, Reflux with Dean-Stark) start1->reaction start2 2,2-dimethylpropane-1,3-diol start2->reaction workup Neutralization (aq. NaHCO₃) Extraction Drying (MgSO₄) reaction->workup purification Vacuum Distillation / Column Chromatography workup->purification product Spirambrene (Diastereomeric Mixture) purification->product analysis GC-MS, NMR, IR product->analysis

Caption: A plausible synthetic workflow for Spirambrene.

Application of Spirambrene in the Fragrance Industry

G cluster_creation Fragrance Creation cluster_formulation Product Formulation cluster_final Final Product cluster_evaluation Sensory Evaluation spirambrene Spirambrene blending Blending with other fragrance ingredients (e.g., floral, citrus, woody notes) spirambrene->blending perfume_concentrate Perfume Concentrate blending->perfume_concentrate consumer_product Incorporation into consumer product base (e.g., lotion, detergent, fine fragrance) perfume_concentrate->consumer_product final_product Finished Consumer Product consumer_product->final_product sensory Olfactory Performance Assessment (e.g., tenacity, diffusion, character) final_product->sensory

Caption: Workflow for the application of Spirambrene in perfumery.

Conclusion

Spirambrene is a significant synthetic molecule in the palette of modern perfumery, valued for its powerful and multifaceted woody-amber character. While detailed synthetic and analytical data remain largely proprietary, this guide provides a comprehensive overview of its chemical nature and a scientifically grounded, representative approach to its synthesis and characterization. For researchers in fragrance chemistry and related fields, the complex spirocyclic structure of Spirambrene serves as an interesting target for synthetic exploration and structure-activity relationship studies. Its successful application underscores the continued importance of innovative molecular design in the creation of novel fragrance ingredients.

References

Exploratory

Spirambrene CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals Abstract Spirambrene is a synthetic fragrance ingredient known for its potent woody and ambery scent profile. This document provides a technical overview of...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spirambrene is a synthetic fragrance ingredient known for its potent woody and ambery scent profile. This document provides a technical overview of Spirambrene, consolidating available data on its chemical identity, physicochemical properties, and toxicological profile. Due to its proprietary nature as a commercial fragrance compound, detailed experimental protocols for its synthesis and specific biological activity are not extensively available in the public domain. This guide, therefore, summarizes the existing knowledge and presents it in a structured format to aid researchers and professionals in understanding this compound based on the available scientific and regulatory information.

Chemical Identity and Molecular Structure

Spirambrene is the trade name for a mixture of diastereoisomers of 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane].[3] The molecular complexity arises from its spirocyclic structure, which contributes to its unique olfactory properties.

Molecular Formula: C₁₅H₂₆O₂[3]

Several CAS (Chemical Abstracts Service) numbers have been associated with Spirambrene and its various isomers, reflecting the isomeric complexity of the commercial product.

Compound/Mixture CAS Number
Spirambrene (diastereoisomers)121251-68-1[4]
Spirambrene (diastereoisomers)121251-67-0[3][4]
Spirambrene533925-08-5[5][6]

Physicochemical and Toxicological Data

The following tables summarize the available quantitative data for Spirambrene. This information is primarily sourced from technical data sheets from its manufacturer, Givaudan, and other chemical suppliers.

Table 1: Physicochemical Properties of Spirambrene
PropertyValueSource
Molecular Weight 238.4 g/mol [3]
Appearance Colorless Liquid[3]
Boiling Point 252 °C[3][4]
Vapor Pressure 0.0039 hPa (at 20 °C)[3][4]
Log P (Octanol/Water Partition Coefficient) 4.9[3]
Specific Gravity 0.97920 to 0.99000 @ 25.00 °C[1]
Refractive Index 1.49400 to 1.50000 @ 20.00 °C[1]
Flash Point > 93.3 °C (> 200.0 °F) Closed Cup[7]
Solubility Insoluble in water; soluble in organics
Table 2: Toxicological Profile of Spirambrene
EndpointValueSpeciesSource
Acute Oral Toxicity (LD50) > 5000 mg/kgRat[1]
Skin Irritation Causes skin irritationNot specified[7]
Eye Irritation Direct contact may cause temporary irritationNot specified[7]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of Spirambrene are not publicly available and are considered proprietary information by the manufacturer. The synthesis would likely involve multi-step organic chemistry processes to construct the complex spiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane] scaffold.

Similarly, specific experimental protocols detailing the investigation of Spirambrene's biological activity, such as receptor binding assays or in-vivo physiological studies, are not found in open literature. Research in the fragrance industry on the biological effects of specific molecules is often conducted internally.

Potential Biological Activity and Signaling Pathways

Olfactory Perception

The primary biological effect of Spirambrene is its interaction with olfactory receptors in the nasal cavity, leading to the perception of its characteristic scent. The general mechanism of olfaction involves the binding of volatile molecules to specific G-protein coupled receptors (GPCRs) on olfactory sensory neurons. This binding event initiates a signal transduction cascade, leading to the generation of an action potential that is transmitted to the olfactory bulb in the brain and subsequently interpreted as a specific smell.[8] While Givaudan has conducted extensive research on olfactory receptors, the specific receptors that bind to Spirambrene have not been publicly disclosed.[9]

Olfactory_Signaling_Pathway cluster_air Nasal Cavity cluster_neuron Olfactory Sensory Neuron cluster_brain Brain Spirambrene Spirambrene Molecule OR Olfactory Receptor (GPCR) Spirambrene->OR Binding G_Protein G-protein Activation OR->G_Protein AC Adenylyl Cyclase Activation G_Protein->AC cAMP cAMP Production AC->cAMP Ion_Channel Ion Channel Opening cAMP->Ion_Channel Depolarization Neuron Depolarization Ion_Channel->Depolarization Olfactory_Bulb Olfactory Bulb Depolarization->Olfactory_Bulb Action Potential Signal_Processing Signal Processing & Perception Olfactory_Bulb->Signal_Processing

A conceptual diagram of the general olfactory signaling pathway for a fragrance molecule.
Other Biological Effects

Fragrance molecules can have various psychophysiological effects on humans, influencing mood, stress levels, and cognitive function.[10] These effects are thought to be mediated through the central nervous system following the processing of olfactory signals. However, specific studies on the systemic or cellular effects of Spirambrene beyond olfaction are not available in the scientific literature. Some studies have raised general concerns about the potential for fragrance compounds to act as endocrine disruptors or to have other toxicological effects, but these have not been specifically linked to Spirambrene.[11]

Logical Workflow for Safety Assessment

For a fragrance ingredient like Spirambrene, a rigorous safety assessment is typically conducted by the manufacturer and reviewed by regulatory bodies. The following diagram illustrates a logical workflow for such an assessment.

Safety_Assessment_Workflow cluster_data Data Collection & Analysis cluster_exposure Exposure Assessment cluster_risk Risk Characterization PhysChem Physicochemical Properties In_Silico In Silico Toxicology (QSAR) PhysChem->In_Silico In_Vitro In Vitro Assays (e.g., Genotoxicity, Skin Sensitization) In_Silico->In_Vitro Prioritization In_Vivo In Vivo Studies (e.g., Acute/Repeated Dose Toxicity) In_Vitro->In_Vivo Further Investigation Hazard_ID Hazard Identification In_Vivo->Hazard_ID Dose_Response Dose-Response Assessment In_Vivo->Dose_Response Usage Product Usage Data Exposure_Scenarios Consumer Exposure Scenarios Usage->Exposure_Scenarios Exposure_Levels Calculation of Exposure Levels Exposure_Scenarios->Exposure_Levels Risk_Calc Risk Calculation (Margin of Safety) Exposure_Levels->Risk_Calc Hazard_ID->Risk_Calc Dose_Response->Risk_Calc Risk_Management Risk Management & Concentration Limits Risk_Calc->Risk_Management

A logical workflow for the safety assessment of a fragrance ingredient.

Conclusion

Spirambrene is a commercially significant fragrance ingredient with a well-defined chemical structure and some publicly available physicochemical and toxicological data. However, for a detailed understanding of its synthesis, biological mechanism of action, and for the development of potential applications beyond the fragrance industry, access to proprietary data would be necessary. The information provided in this guide serves as a foundational resource for researchers and professionals, summarizing the current state of public knowledge on Spirambrene.

References

Foundational

Physicochemical Properties of Spirambrene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambery scent profile.[1][2] With the CAS numbers 121251-67-0 a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambery scent profile.[1][2] With the CAS numbers 121251-67-0 and 121251-68-1, this colorless to pale yellow liquid is a valuable component in fine fragrances, cosmetics, and other scented products.[3][4][5] Its unique spirocyclic structure is a key contributor to its distinct olfactory characteristics. This guide provides a comprehensive overview of the known physicochemical properties of Spirambrene, outlines relevant experimental protocols for their determination, and presents a typical experimental workflow for its quality control analysis.

Physicochemical Data

The following tables summarize the key physicochemical properties of Spirambrene, compiled from various sources. These properties are crucial for formulation development, safety assessment, and understanding its behavior in different matrices.

Table 1: General and Physical Properties of Spirambrene

PropertyValueSource(s)
Molecular Formula C₁₅H₂₆O₂[3][4][5]
Molecular Weight 238.36 g/mol [3][4]
Appearance Colorless to pale yellow liquid[3][4]
Density 0.99 g/cm³ (lit.)[3]
Refractive Index (n20/D) 1.476 - 1.481[3]
Boiling Point ~252 °C[4][5]
Flash Point >200 °F[4]
Vapor Pressure 0.0039 hPa (20°C)[5]

Table 2: Solubility and Partitioning Properties of Spirambrene

PropertyValueSource(s)
Solubility in Water Insoluble[4]
Solubility in Organics Soluble in alcohol[4]
LogP (o/w) 4.9[5]

Note on Melting Point and pKa:

  • Melting Point: As Spirambrene exists as a liquid at standard conditions, its melting point is not a commonly reported or relevant property for its typical applications.

  • pKa: Spirambrene is a non-ionizable compound under normal physiological conditions. Its structure lacks acidic or basic functional groups that would have a measurable pKa.

Experimental Protocols

Detailed experimental protocols for the determination of Spirambrene's specific physicochemical properties are not extensively published. However, standard methodologies for determining these properties for similar organic compounds are well-established. Below are generalized protocols that are applicable for the characterization of Spirambrene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method for determining the boiling point of a small sample is the micro boiling point determination using a Thiele tube.

Apparatus:

  • Thiele tube

  • Thermometer

  • Capillary tube (sealed at one end)

  • Sample vial

  • Heating source (e.g., Bunsen burner or hot plate)

  • Mineral oil or other suitable heating bath fluid

Procedure:

  • A small amount of the Spirambrene sample is placed in the sample vial.

  • The capillary tube is placed in the vial with the open end downwards.

  • The vial is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

  • The assembly is placed in the Thiele tube containing the heating fluid.

  • The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube will be expelled, forming a stream of bubbles.

  • The heating is adjusted to maintain a steady stream of bubbles.

  • The heat source is then removed, and the apparatus is allowed to cool.

  • The temperature at which the bubbling stops and the liquid begins to be drawn into the capillary tube is recorded as the boiling point.

Determination of Aqueous Solubility

The solubility of a substance in a particular solvent is the maximum amount of that substance that can dissolve in a given amount of the solvent at a specified temperature. The shake-flask method is a common technique for determining the solubility of organic compounds in water.

Apparatus:

  • Conical flasks with stoppers

  • Constant temperature water bath with shaker

  • Centrifuge

  • Analytical balance

  • Volumetric flasks and pipettes

  • Analytical instrument for quantification (e.g., Gas Chromatograph with a Flame Ionization Detector - GC-FID)

Procedure:

  • An excess amount of Spirambrene is added to a known volume of distilled water in a conical flask.

  • The flask is securely stoppered and placed in a constant temperature water bath shaker.

  • The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After shaking, the mixture is allowed to stand to allow for phase separation.

  • The aqueous phase is then centrifuged to remove any dispersed droplets of the undissolved compound.

  • A known volume of the clear aqueous solution is carefully removed and diluted with a suitable organic solvent.

  • The concentration of Spirambrene in the diluted sample is determined using a calibrated GC-FID method.

  • The solubility is then calculated based on the measured concentration and the dilution factor.

Mandatory Visualization

Experimental Workflow for Quality Control of Spirambrene via Gas Chromatography

Gas chromatography is a critical analytical technique for assessing the purity and consistency of fragrance ingredients like Spirambrene. The following diagram illustrates a typical workflow for the quality control analysis of a Spirambrene sample.

G Figure 1: Experimental Workflow for Spirambrene QC cluster_0 Sample Preparation cluster_1 GC-FID Analysis cluster_2 Data Analysis Sample Spirambrene Sample Dilution Dilute with Solvent (e.g., Ethanol) Sample->Dilution Vial Transfer to GC Vial Dilution->Vial Injection Inject Sample Vial->Injection GC Gas Chromatograph with FID Detector Separation Chromatographic Separation GC->Separation Injection->GC Detection Flame Ionization Detection Separation->Detection Chromatogram Generate Chromatogram Detection->Chromatogram Integration Peak Integration Chromatogram->Integration Comparison Compare with Reference Standard Integration->Comparison Report Generate QC Report Comparison->Report

Caption: Figure 1: Experimental Workflow for Spirambrene QC.

This workflow ensures that each batch of Spirambrene meets the required purity and quality standards before being used in final products.

References

Exploratory

Spirambrene: A Synthetic Fragrance Compound Shrouded in Industrial Secrecy

For Researchers, Scientists, and Drug Development Professionals Introduction Spirambrene is the trade name for the synthetic fragrance ingredient chemically known as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene is the trade name for the synthetic fragrance ingredient chemically known as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane]. Marketed by Givaudan, Spirambrene is a notable component in various perfume compositions, valued for its complex woody and ambery scent profile. This technical guide aims to provide an in-depth overview of the discovery and synthesis history of Spirambrene. However, it is critical to note at the outset that detailed scientific literature on the discovery and synthesis of Spirambrene is not publicly available. The information presented herein is compiled from publicly accessible data, primarily commercial product information and patent filings, which often do not disclose the specific details of industrial synthesis or foundational discovery research.

Physicochemical Properties

Spirambrene is a mixture of diastereoisomers, with the primary CAS numbers being 121251-68-1 and 121251-67-0. A summary of its key physicochemical properties is presented in Table 1.

PropertyValueReference
Chemical Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane]
Trade Name Spirambrene
CAS Numbers 121251-68-1, 121251-67-0 (diastereoisomers)
Molecular Formula C15H26O2[3]
Molecular Weight 238.37 g/mol [3]
Appearance Colorless liquid
Odor Profile Ambery, woody, spicy, aldehydic
Vapor Pressure 0.003900 mmHg @ 20.00 °C[3]
Flash Point 255.00 °F. TCC ( 123.89 °C. )[3]
Specific Gravity 0.97920 to 0.90000 @ 25.00 °C[3]
Refractive Index 1.49400 to 1.50000 @ 20.00 °C[3]

Discovery and History

The precise details surrounding the initial discovery of Spirambrene are not documented in peer-reviewed scientific journals. As a commercial fragrance ingredient developed by Givaudan, its discovery was likely the result of internal research and development efforts aimed at creating novel scent molecules. It is common in the fragrance industry for the discovery and development of new molecules to be kept as proprietary information. Patent documents list Spirambrene as a component in various fragrance compositions, indicating its use in the industry, but do not shed light on its initial synthesis or discovery.[4]

Synthesis

A detailed, publicly available, step-by-step synthesis protocol for Spirambrene has not been published in the scientific literature. The synthesis of such a complex spirocyclic molecule with multiple stereocenters is a non-trivial synthetic challenge and is considered a trade secret by its manufacturer, Givaudan.

However, based on the structure of Spirambrene, a hypothetical retrosynthetic analysis can be proposed. The core structure is a spiroketal formed from a bicyclo[4.1.0]heptane derivative and a diol. This suggests that a key step in the synthesis would be the formation of the 1,3-dioxane ring.

A plausible, though unconfirmed, synthetic approach could involve the reaction of a suitably substituted bicyclo[4.1.0]heptan-2-one with a diol, such as neopentyl glycol (2,2-dimethylpropane-1,3-diol), under acidic conditions to form the spiroketal. The synthesis of the bicyclo[4.1.0]heptanone precursor would likely involve several steps, potentially starting from a readily available monoterpene or another cyclic precursor.

Hypothetical Retrosynthetic Analysis of Spirambrene

G Spirambrene Spirambrene Bicycloheptanone Substituted bicyclo[4.1.0]heptan-2-one Spirambrene->Bicycloheptanone Spiroketal Formation NeopentylGlycol Neopentyl Glycol Spirambrene->NeopentylGlycol Spiroketal Formation Cyclohexenone Substituted Cyclohexenone Derivative Bicycloheptanone->Cyclohexenone Cyclopropanation

Caption: A simplified, hypothetical retrosynthetic pathway for Spirambrene.

Biological Activity

There is a lack of specific studies on the biological activity of Spirambrene beyond its function as a fragrance molecule. While some essential oils and fragrance compounds have been investigated for antimicrobial and anti-inflammatory properties, no such data has been published for Spirambrene.[1][2][5][6][7] General studies on the biological effects of fragrances often focus on their potential for skin sensitization or other allergic reactions. As a commercially used fragrance ingredient, Spirambrene would have undergone rigorous safety testing to ensure its suitability for use in consumer products. However, these proprietary toxicological and safety data are not typically published in the scientific literature.

Experimental Protocols

Due to the proprietary nature of the synthesis and the absence of published research on the biological activity of Spirambrene, detailed experimental protocols cannot be provided. The synthesis would be a multi-step process, and any biological assays would be dependent on the specific activity being investigated.

Conclusion

Spirambrene is a commercially significant synthetic fragrance molecule with a complex and desirable scent profile. Despite its use in numerous consumer products, the details of its discovery and synthesis remain within the proprietary domain of its manufacturer, Givaudan. The lack of publicly available scientific literature precludes a detailed analysis of its synthesis history and any potential biological activities beyond its olfactory properties. Future disclosures by the manufacturer or independent academic research would be necessary to provide a more complete scientific understanding of this intriguing molecule.

References

Foundational

Spirambrene: A Technical Guide to its Olfactory Profile and Odor Description

For Researchers, Scientists, and Drug Development Professionals Introduction Spirambrene is a synthetic fragrance ingredient prized for its complex and powerful aroma. As a key component in modern perfumery, a thorough u...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene is a synthetic fragrance ingredient prized for its complex and powerful aroma. As a key component in modern perfumery, a thorough understanding of its olfactory characteristics is essential for its effective application and for research into novel fragrance development. This technical guide provides an in-depth analysis of the olfactory profile of Spirambrene, including its odor description, physico-chemical properties, and the experimental methodologies used for its evaluation.

Olfactory Profile of Spirambrene

Spirambrene possesses a multifaceted and potent odor profile, primarily characterized as ambery and woody.[1][2][3] Its scent is consistently described across industry resources with the following keynotes:

  • Primary Notes: Ambery, Woody[1][2][3][4]

  • Secondary Notes: Spicy, Aldehydic[1][2][3]

  • Nuances: A subtle "seaweed-like" aspect has also been noted, adding a unique complexity to its profile.[4]

It is recognized for its high impact and excellent diffusion, making it a valuable component for providing a diffusive ambery effect in fragrance compositions.[2][4] Spirambrene is noted to blend well with sparkling, green, spicy, and aldehydic top notes and serves as an interesting complement in woody accords.[1][2]

Quantitative Data

While specific sensory data such as the odor detection threshold for proprietary molecules like Spirambrene is often not publicly disclosed, Givaudan, its manufacturer, indicates that its "olfactive impact" is determined by a combination of its Odour Detection Threshold and Vapour Pressure.[5] The table below summarizes the available quantitative physico-chemical data for Spirambrene.

PropertyValueReference
Molecular Formula C15H26O2[1][5]
Molecular Weight 238.4 g/mol [1][2]
CAS Number 121251-68-1, 121251-67-0 (diastereoisomers)[1][2]
Appearance Colorless Liquid[1][2]
Boiling Point 252 °C[1][2]
Vapour Pressure 0.0039 hPa[1]
Log Pow 4.9[1]
Recommended Use Level 0.1% - 3%[1][2]
Tenacity on Blotter 4 days[2]

Experimental Protocols

The olfactory profile of a fragrance ingredient like Spirambrene is typically determined through a combination of instrumental analysis and sensory evaluation. The following are detailed methodologies representative of those used in the fragrance industry.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific chemical compounds within a sample that are responsible for its aroma.

Methodology:

  • Sample Preparation: A solution of Spirambrene is prepared in a suitable solvent (e.g., ethanol).

  • Injection: A small volume of the sample is injected into the gas chromatograph.

  • Separation: The individual chemical components of the sample are separated based on their volatility and interaction with the stationary phase of the GC column.

  • Detection: As the separated components exit the GC column, the effluent is split. One portion is directed to a chemical detector (such as a mass spectrometer for identification), while the other portion is directed to an olfactory port.

  • Sensory Analysis: A trained sensory panelist or perfumer sniffs the effluent from the olfactory port and provides a description of the odor of each eluting compound, along with its intensity.

This method allows for the correlation of specific chemical structures with their perceived odor, providing a detailed breakdown of the overall scent profile.

Sensory Panel Evaluation

Sensory panel evaluation involves a group of trained individuals assessing the odor of a substance under controlled conditions.

Methodology:

  • Panelist Selection and Training: Panelists are selected based on their olfactory acuity and are trained to identify and describe a wide range of odorants.

  • Sample Preparation: Spirambrene is diluted to various concentrations in a suitable solvent. Samples are typically presented on smelling strips (blotters) or in sniff bottles.

  • Evaluation Environment: The evaluation is conducted in a well-ventilated, odor-free room to prevent sensory adaptation and cross-contamination.

  • Odor Profile Description: Panelists individually assess the odor of the samples and use a standardized lexicon of descriptive terms to characterize the scent profile. They may also rate the intensity of different odor attributes.

  • Data Analysis: The descriptive data from the panelists is collected and statistically analyzed to generate a comprehensive and reproducible olfactory profile.

Visualizations

Experimental Workflow for Olfactory Profiling

The following diagram illustrates a typical workflow for the characterization of a fragrance ingredient.

experimental_workflow cluster_instrumental Instrumental Analysis cluster_sensory Sensory Evaluation GC_MS Gas Chromatography- Mass Spectrometry (GC-MS) Chemical_ID Chemical Identification GC_MS->Chemical_ID GC_O Gas Chromatography- Olfactometry (GC-O) Odor_Description Odor Description & Intensity GC_O->Odor_Description Sensory_Panel Trained Sensory Panel Olfactory_Profile Comprehensive Olfactory Profile Sensory_Panel->Olfactory_Profile Consumer_Panel Consumer Panel Hedonic_Testing Hedonic & Preference Testing Consumer_Panel->Hedonic_Testing Fragrance_Ingredient Fragrance Ingredient (e.g., Spirambrene) Fragrance_Ingredient->GC_MS Fragrance_Ingredient->GC_O Fragrance_Ingredient->Sensory_Panel Fragrance_Ingredient->Consumer_Panel Chemical_ID->Olfactory_Profile Odor_Description->Olfactory_Profile Hedonic_Testing->Olfactory_Profile

Caption: Workflow for Fragrance Ingredient Characterization.

Logical Relationship of Spirambrene's Odor Profile

This diagram illustrates the hierarchical relationship of the descriptive terms used to define the olfactory profile of Spirambrene.

odor_profile cluster_primary Primary Notes cluster_secondary Secondary Notes cluster_nuance Nuance Spirambrene Spirambrene Ambery Ambery Spirambrene->Ambery Woody Woody Spirambrene->Woody Spicy Spicy Spirambrene->Spicy Aldehydic Aldehydic Spirambrene->Aldehydic Seaweed_like Seaweed-like Spirambrene->Seaweed_like

Caption: Spirambrene's Olfactory Profile Hierarchy.

References

Exploratory

Unveiling the Scent: A Technical Guide to Spirambrene and Olfactory Receptor Interaction

For Researchers, Scientists, and Drug Development Professionals Disclaimer: Scientific literature detailing the specific molecular interactions between Spirambrene and olfactory receptors is not publicly available. This...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature detailing the specific molecular interactions between Spirambrene and olfactory receptors is not publicly available. This guide provides a comprehensive overview of the established mechanisms of olfactory reception and presents a hypothetical framework for the investigation of Spirambrene's interaction with these receptors, based on current scientific understanding.

Introduction: The Enigmatic Aroma of Spirambrene

Spirambrene is a synthetic fragrance ingredient prized for its powerful and diffusive ambery, woody, and spicy scent profile.[1][2] A key component in many fine fragrances, it imparts a sophisticated and long-lasting character.[3][4] While its olfactory properties are well-documented in the perfumery industry, the precise molecular mechanisms underpinning its perception—specifically, which olfactory receptors it activates and the nature of these interactions—remain to be elucidated.

This technical guide serves as a resource for researchers and professionals by:

  • Providing a foundational understanding of the general mechanism of olfactory receptor activation.

  • Detailing the known physicochemical and olfactory properties of Spirambrene.

  • Outlining a hypothetical experimental workflow to investigate the specific interaction of Spirambrene with olfactory receptors.

The Olfactory System: A General Mechanism of Odorant Perception

The sense of smell, or olfaction, is mediated by a vast family of olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the surface of olfactory sensory neurons in the nasal epithelium.[5][6] The interaction of an odorant molecule with an OR initiates a signal transduction cascade that ultimately leads to the perception of a specific scent in the brain.[7][8]

The canonical olfactory signaling pathway is initiated by the binding of an odorant molecule to an OR.[6] This binding event induces a conformational change in the receptor, which in turn activates a coupled heterotrimeric G-protein, typically the Gαolf subtype.[3][9] The activated Gαolf subunit then stimulates adenylyl cyclase type III, leading to an increase in intracellular cyclic AMP (cAMP) levels.[5][6] This rise in cAMP opens cyclic nucleotide-gated (CNG) ion channels, causing an influx of cations (Na+ and Ca2+) and subsequent depolarization of the neuron.[5][7] If the depolarization reaches a certain threshold, an action potential is generated and transmitted to the olfactory bulb in the brain for processing.[7][8]

It is important to note that the olfactory system operates on a combinatorial principle. A single odorant can activate multiple ORs, and a single OR can be activated by multiple odorants.[5] The specific pattern of OR activation creates a unique "odor code" that is interpreted by the brain as a distinct smell.[10]

Olfactory_Signaling_Pathway Odorant Odorant (e.g., Spirambrene) OR Olfactory Receptor (GPCR) Odorant->OR G_protein G-protein (Gαolf, β, γ) OR->G_protein 2. Activation AC Adenylyl Cyclase III G_protein->AC 3. Activation cAMP cAMP AC->cAMP 4. ATP to cAMP CNG Cyclic Nucleotide-Gated Ion Channel Ions CNG->Ions cAMP->CNG 5. Gating Depolarization Depolarization Action Potential Action Potential Depolarization->Action Potential 7. Signal to Brain

Figure 1. Generalized Olfactory Signaling Pathway. (Max Width: 760px)

Spirambrene: Physicochemical and Olfactory Profile

While the specific biological interactions of Spirambrene are unknown, its chemical and sensory properties provide a starting point for hypothesis-driven research. The following table summarizes the available data for Spirambrene.

PropertyValueReference(s)
Chemical Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[11][12]dioxane] (diastereoisomers)[1]
CAS Number 121251-67-0, 121251-68-1[1][11]
Molecular Formula C15H26O2[1][11]
Molecular Weight 238.37 g/mol [13]
Appearance Colorless to pale yellow liquid[11][13]
Boiling Point ~252 °C[1][13]
Vapor Pressure 0.0039 hPa (at 20°C)[1]
Solubility Insoluble in water; soluble in organics[13]
Olfactory Profile Ambery, Woody, Spicy, Aldehydic, Powerful[1][2]
Use Level in Fragrance 0.1% - 3%[1]
Tenacity on Blotter 4 days[1]

Proposed Experimental Workflow for Elucidating Spirambrene-OR Interaction

To determine the specific olfactory receptors that are activated by Spirambrene and to characterize the molecular interactions, a multi-step experimental approach is necessary. The following outlines a hypothetical workflow for such an investigation.

Step 1: High-Throughput Screening of an Olfactory Receptor Library

The initial step involves screening a comprehensive library of human olfactory receptors to identify which ones respond to Spirambrene.

  • Methodology: A common in vitro method utilizes a heterologous expression system, such as Hana3A cells, which are engineered to express a specific OR along with the necessary signaling components.[14] The activation of the OR by an odorant can be measured using a reporter gene assay, such as a luciferase-based system that detects changes in cAMP levels.[14]

  • Protocol:

    • Clone individual human ORs into expression vectors.

    • Transfect Hana3A cells with a specific OR vector and a reporter plasmid (e.g., CRE-luciferase).

    • Expose the transfected cells to a range of Spirambrene concentrations.

    • Measure the luminescence signal, which corresponds to the level of OR activation.

    • Identify "hit" receptors that show a significant and dose-dependent response to Spirambrene.

Step 2: Dose-Response Analysis and Pharmacological Characterization

Once hit receptors are identified, a more detailed pharmacological characterization is required to determine the potency and efficacy of Spirambrene.

  • Methodology: Using the same in vitro assay as in Step 1, generate dose-response curves for Spirambrene with each hit receptor.

  • Protocol:

    • Prepare serial dilutions of Spirambrene.

    • Expose cells expressing a specific hit OR to each concentration.

    • Measure the response at each concentration.

    • Plot the response against the logarithm of the Spirambrene concentration to generate a dose-response curve.

    • Calculate the EC50 (half-maximal effective concentration) value, which represents the concentration of Spirambrene required to elicit 50% of the maximal response.

Step 3: Molecular Modeling and Site-Directed Mutagenesis

To understand the specific binding interactions between Spirambrene and a target OR, computational and molecular biology techniques can be employed.

  • Methodology:

    • Molecular Docking: Use computational models of the target OR structure (e.g., from AlphaFold or cryo-EM) to predict the binding pose of Spirambrene within the receptor's binding pocket.[15][16]

    • Site-Directed Mutagenesis: Identify key amino acid residues in the predicted binding pocket and mutate them.[15]

  • Protocol:

    • Perform molecular docking simulations to predict the binding mode of Spirambrene with the target OR.

    • Identify amino acid residues that are predicted to form important contacts with Spirambrene.

    • Create mutant versions of the OR where these key residues are changed.

    • Functionally test the mutant receptors' response to Spirambrene using the in vitro assay. A significant change in the EC50 value for a mutant receptor would indicate the importance of that residue in Spirambrene binding and/or receptor activation.

Experimental_Workflow cluster_screening Phase 1: Receptor Identification cluster_characterization Phase 2: Pharmacological Profiling cluster_mechanistic Phase 3: Mechanistic Insight Screening High-Throughput Screening of OR Library Hits Identify 'Hit' Receptors Screening->Hits Spirambrene Application DoseResponse Dose-Response Analysis Hits->DoseResponse For each hit OR EC50 Determine EC50 Values DoseResponse->EC50 Data Analysis Modeling Molecular Modeling & Docking EC50->Modeling Select target OR Mutagenesis Site-Directed Mutagenesis Modeling->Mutagenesis Identify key residues Validation Functional Validation of Mutants Mutagenesis->Validation Test mutant ORs

Figure 2. Hypothetical Workflow for Spirambrene-OR Interaction Studies. (Max Width: 760px)

Conclusion and Future Directions

While Spirambrene is a well-established component in the palette of perfumers, its interaction with the human olfactory system at a molecular level remains a frontier for scientific discovery. The general mechanisms of olfaction provide a robust framework for investigating these interactions. The proposed experimental workflow, combining high-throughput screening, pharmacological characterization, and molecular modeling, offers a clear path forward for de-orphanizing the olfactory receptors for Spirambrene. Such research would not only deepen our fundamental understanding of olfaction but could also have significant implications for the rational design of novel fragrance ingredients and the development of new chemosensory-based diagnostics and therapeutics. The elucidation of the specific "odor code" for Spirambrene would be a significant step in bridging the gap between the chemical structure of an odorant and its perceived scent.

References

Foundational

A Technical Guide to Naturally Occurring Spirocyclic Compounds: From Source to Cellular Target

For Researchers, Scientists, and Drug Development Professionals Spirocyclic scaffolds, with their unique three-dimensional architecture, represent a privileged class of motifs in natural products, offering a rich source...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Spirocyclic scaffolds, with their unique three-dimensional architecture, represent a privileged class of motifs in natural products, offering a rich source of inspiration for drug discovery and development. Their inherent conformational rigidity and structural complexity provide a compelling starting point for the design of novel therapeutic agents with enhanced potency and selectivity. This technical guide provides an in-depth exploration of prominent spirocyclic compounds from natural sources, detailing their isolation, characterization, biological activities, and mechanisms of action.

Spirocyclic Compounds from Fungal Sources

Fungi, particularly species of Penicillium and Aspergillus, are prolific producers of structurally diverse and biologically active spirocyclic compounds.

Griseofulvin: The Archetypal Antifungal

Griseofulvin, a spirocyclic benzofuran isolated from Penicillium griseofulvum, has been a cornerstone of antifungal therapy for decades.[1][2][3] Its primary application is in the treatment of dermatophytic infections of the skin, hair, and nails.[3]

Table 1: Quantitative Data for Griseofulvin

ParameterValueSource OrganismReference
Yield Up to 102.46 µg/kg (on apple)Penicillium griseofulvum PG3[4]
MIC50 1.26 µg/mLTrichophyton rubrum[5]
MIC90 2.53 µg/mLTrichophyton rubrum[5]
MIC50 1.26 µg/mLTrichophyton mentagrophytes[5]
MIC90 2.53 µg/mLTrichophyton mentagrophytes[5]
IC50 0.38 ± 0.048 µMTrichophyton rubrum[6]
IC50 0.058 ± 0.018 µMTrichophyton mentagrophytes[6]

1. Fermentation:

  • Cultivate a high-yielding strain of Penicillium griseofulvum in a suitable liquid medium, such as Czapek Dox medium, via submerged fermentation.[7]

  • Incubate for 5-7 days at 25–28°C with moderate aeration.[8]

2. Extraction:

  • Separate the fungal mycelium from the fermentation broth by filtration.[8]

  • Extract the mycelium with a suitable organic solvent, such as acetone or chloroform.[8]

3. Purification:

  • Concentrate the solvent extract under vacuum.[8]

  • Subject the crude extract to column chromatography on silica gel, eluting with a gradient of a non-polar to a moderately polar solvent system (e.g., hexane-ethyl acetate).

  • Further purify the griseofulvin-containing fractions by recrystallization or preparative High-Performance Liquid Chromatography (HPLC).[8]

4. Structure Elucidation:

  • Confirm the identity and purity of the isolated griseofulvin using spectroscopic methods, including UV-Visible Spectroscopy, Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS).[1]

Spirocyclic Compounds from Bacterial Sources

Actinobacteria, particularly those from marine environments, are a rich source of novel spirocyclic compounds with potent biological activities.

Abyssomicins: Inhibitors of Folate Biosynthesis

The abyssomicins, a family of spirotetronate polyketides, are produced by the marine actinomycete Verrucosispora maris.[9][10] Abyssomicin C and its atropisomer, atrop-abyssomicin C, are notable for their antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), by inhibiting the biosynthesis of p-aminobenzoic acid (PABA), a key precursor in the folate pathway.[10][11][12]

Table 2: Quantitative Data for Abyssomicin C and Atrop-abyssomicin C

CompoundParameterValueTarget Organism/Cell LineReference
Abyssomicin CMIC4 µg/mLMethicillin-resistant S. aureus (MRSA)[13]
Abyssomicin CMIC13 µg/mLVancomycin-resistant S. aureus (VRSA)[13]
Atrop-abyssomicin CMIC3.5 µg/mLMulti-resistant S. aureus N313[12]
Atrop-abyssomicin CGI507.9 µg/mLHM02 (gastric adenocarcinoma)[12]
Atrop-abyssomicin CGI501.5 µg/mLHep G2 (hepatocellular carcinoma)[12]
Atrop-abyssomicin CGI506.1 µg/mLMCF7 (breast carcinoma)[12]
Atrop-abyssomicin CIC500.68 µg/mLTrypanosoma brucei rhodesiense[12]

1. Fermentation:

  • Culture Verrucosispora maris AB-18-032 in a suitable liquid medium in shake-flask cultures.

2. Extraction and Purification:

  • After the stationary phase of growth is reached, extract the culture broth and mycelium with an organic solvent (e.g., ethyl acetate).

  • Concentrate the extract and subject it to chromatographic separation, typically involving silica gel column chromatography followed by preparative HPLC to isolate abyssomicin C and its atropisomer.[9][14]

3. Structure Elucidation:

  • Characterize the purified compounds using High-Resolution Mass Spectrometry (HRMS) and extensive 1D and 2D NMR spectroscopy (¹H, ¹³C, COSY, HMQC, HMBC).[9][14]

Abyssomicin C covalently binds to and inhibits PabB, a 4-amino-4-deoxychorismate synthase, which is a key enzyme in the biosynthesis of PABA from chorismate.[15] This inhibition depletes the bacterial cell of PABA, a crucial precursor for the synthesis of dihydrofolate and subsequently tetrahydrofolate, which is essential for nucleotide and certain amino acid biosynthesis.

PABA_Biosynthesis_Inhibition Inhibition of p-Aminobenzoic Acid (PABA) Biosynthesis by Abyssomicin C Chorismate Chorismate PabB PabB (4-amino-4-deoxychorismate synthase) Chorismate->PabB Glutamine ADC 4-Amino-4-deoxychorismate PABA p-Aminobenzoic Acid ADC->PABA PabC Dihydrofolate Dihydrofolate Synthesis PABA->Dihydrofolate AbyssomicinC Abyssomicin C AbyssomicinC->PabB Inhibition PabB->ADC

Inhibition of PABA biosynthesis by Abyssomicin C.

Spirocyclic Compounds from Marine Sponges

Marine sponges of the genus Ircinia are known to produce a variety of bioactive sesterterpenoids, including spirocyclic compounds.

(-)-Ircinianin: A Glycine Receptor Modulator

(-)-Ircinianin is a spirocyclic sesterterpenoid isolated from marine sponges of the genus Ircinia. It has been shown to modulate the function of glycine-gated chloride channel receptors (GlyRs).

Table 3: Quantitative Data for Ircinianin

ParameterValueTarget Organism/AssayReference
IC50 25.4 µMPlasmodium falciparum[7][16]
IC50 16.6 µMLeishmania donovani[7][16]

1. Extraction:

  • Collect the marine sponge (e.g., Ircinia wistarii) and extract it with methanol followed by dichloromethane at room temperature.[6]

2. Purification:

  • Combine the extracts and subject them to silica gel flash column chromatography, eluting with a gradient of n-hexane to ethyl acetate and then to methanol.

  • Further purify the fractions containing ircinianin using repeated reversed-phase high-performance liquid chromatography (RP-HPLC).[6]

3. Structure Elucidation:

  • Determine the structure of the isolated compound using High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) and a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy. The absolute stereochemistry is typically confirmed by X-ray crystallography.[6]

Glycine receptors are ligand-gated ion channels that mediate inhibitory neurotransmission in the central nervous system.[17] They are pentameric structures composed of α and β subunits. The binding of glycine to the receptor opens a chloride ion channel, leading to hyperpolarization of the neuron and inhibition of neuronal firing. (-)-Ircinianin acts as a modulator of these receptors, although the precise mechanism of its interaction with the receptor subunits is still under investigation.

Glycine_Receptor_Modulation Modulation of Glycine-Gated Chloride Channel Receptor cluster_receptor Glycine Receptor (GlyR) alpha1 α1 subunit channel Cl- Channel (Closed) alpha1->channel opens alpha2 α1 subunit alpha3 α1 subunit beta1 β subunit beta2 β subunit Chloride Cl- influx channel->Chloride Glycine Glycine Glycine->alpha1 binds Ircinianin (-)-Ircinianin Ircinianin->beta1 modulates Ircinianin->beta2 modulates Hyperpolarization Hyperpolarization (Inhibitory Signal) Chloride->Hyperpolarization

Modulation of the Glycine Receptor by (-)-Ircinianin.

Spirocyclic Compounds from Plant Sources

Higher plants are also a significant source of spirocyclic compounds, with the genus Valeriana being a notable example.

Valtrate: An Inhibitor of HIV-1 Rev Protein Transport

Valtrate is a spirocyclic iridoid found in the roots and rhizomes of various Valeriana species.[18] It has demonstrated anti-HIV activity by inhibiting the nuclear export of the HIV-1 Rev protein.[19][20]

Table 4: Quantitative Data for Valtrate

ParameterValueSource PlantReference
Concentration Up to 5.15% (in rhizomes)Valeriana kilimandascharica[21]
Yield (Crude Extract) Approx. 16.8%Valeriana jatamansi[22]

1. Extraction:

  • Air-dry and powder the roots and rhizomes of a Valeriana species.

  • Extract the powdered material with 95% ethanol at room temperature.[22]

  • Concentrate the ethanol extract under reduced pressure.

2. Purification:

  • Suspend the crude extract in water and partition successively with ethyl acetate and n-butanol.[22]

  • Subject the ethyl acetate fraction to silica gel column chromatography, eluting with a gradient of petroleum ether/acetone.

  • Further purify the valtrate-containing fractions using preparative HPLC.[18]

3. Structure Elucidation:

  • Identify the purified valtrate by comparing its spectroscopic data (¹H NMR, ¹³C NMR, IR, MS) with literature values.[18]

The HIV-1 Rev protein is essential for the viral life cycle, as it mediates the export of unspliced and singly spliced viral RNAs from the nucleus to the cytoplasm. This process involves the binding of Rev to the Rev Response Element (RRE) on the viral RNA and the subsequent recruitment of the cellular export protein CRM1 and Ran-GTP. This complex is then transported through the nuclear pore complex. Valtrate inhibits this pathway, although the precise molecular target within this complex is still being elucidated.

HIV_Rev_Export_Inhibition Inhibition of HIV-1 Rev-Mediated RNA Export by Valtrate cluster_nucleus Nucleus cluster_cytoplasm Cytoplasm Rev HIV-1 Rev RRE_RNA Unspliced/Singly Spliced viral RNA (with RRE) Rev->RRE_RNA binds to ExportComplex Rev-RRE-CRM1-RanGTP Export Complex RRE_RNA->ExportComplex CRM1 CRM1 CRM1->ExportComplex RanGTP Ran-GTP RanGTP->ExportComplex NPC Nuclear Pore Complex ExportComplex->NPC translocates via ViralProteins Viral Structural Proteins NPC->ViralProteins leads to translation of Valtrate Valtrate Valtrate->ExportComplex Inhibition

Inhibition of HIV-1 Rev-mediated RNA export by Valtrate.

Spiro-Flavonoids: A Diverse Class from the Plant Kingdom

Spiro-flavonoids are a significant group of naturally occurring spirocyclic compounds, with over 65 unique structures identified from various plant families, including Asparagaceae, Pinaceae, and Thymelaeaceae.[14] These compounds exhibit a range of biological activities, with anti-inflammatory and anticancer properties being the most prominent.[14] The core structures of these compounds often feature a spiro[bicyclo[4.2.0]octane-7,3′-chromane] or a spirobi[benzofuran] moiety.[14] The isolation of these compounds typically involves solvent extraction of plant material followed by various chromatographic techniques, including column chromatography and HPLC. Their structural elucidation relies heavily on spectroscopic methods such as NMR and mass spectrometry.[14]

Conclusion

The natural world provides a vast and underexplored reservoir of spirocyclic compounds with significant therapeutic potential. The examples highlighted in this guide—griseofulvin, abyssomicins, ircinianin, and valtrate—demonstrate the structural diversity and wide range of biological activities associated with this class of molecules. For researchers in drug discovery and development, a thorough understanding of the natural sources, isolation methodologies, and mechanisms of action of these compounds is crucial for leveraging their unique properties in the design of next-generation therapeutics. The detailed protocols and collated quantitative data presented herein serve as a valuable resource to facilitate further investigation into these promising natural products.

References

Exploratory

Spirambrene Diastereoisomers: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals Published: December 17, 2025 Introduction Spirambrene is the commercial name for a mixture of diastereoisomers of the chemical compound 2',2',3,7,7-Pentamet...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Published: December 17, 2025

Introduction

Spirambrene is the commercial name for a mixture of diastereoisomers of the chemical compound 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane]. Primarily utilized in the fragrance industry for its complex woody and ambery scent profile, the specific biological and pharmacological properties of its individual diastereoisomers remain largely unexplored in publicly available scientific literature. This guide provides a comprehensive overview of the known information regarding Spirambrene, focusing on the chemical identity of its constituent isomers and placing it within the broader context of related chemical structures for which biological activities have been investigated.

While detailed experimental protocols for the synthesis and separation of Spirambrene diastereoisomers, as well as in-depth pharmacological data, are not extensively documented in peer-reviewed publications, this document collates the available information to serve as a foundational resource for researchers interested in this chemical entity.

Chemical Identity and Physicochemical Properties

Spirambrene is a mixture of stereoisomers, with at least two identified diastereomers possessing distinct spatial arrangements. The core structure is a spiro compound featuring a bicyclo[4.1.0]heptane ring system linked to a 1,3-dioxane ring.

The two primary diastereomers identified in public databases are:

  • (1R,3R,6S)-rel-2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane] [1][3]

  • (1R,3S,6S)-rel-2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane] [4][5]

A summary of the available physicochemical properties for the Spirambrene mixture is presented below. Data for the individual diastereomers are not separately reported in the available literature.

PropertyValueReference
Molecular Formula C₁₅H₂₆O₂[6]
Molecular Weight 238.37 g/mol [3][5]
CAS Number (Mixture) 121251-68-1, 121251-67-0[6]
Appearance Colorless liquid[6]
Boiling Point 252 °C[6]
Vapor Pressure 0.0039 hPa (at 20 °C)[6]
Log P 4.9[6]

Synthesis and Diastereomer Separation: General Methodologies

Detailed, step-by-step experimental protocols for the industrial synthesis of Spirambrene and the separation of its diastereomers are proprietary and not available in the public domain. However, based on the chemical structure, a plausible synthetic approach and general separation techniques can be outlined.

Postulated Synthetic Workflow

The synthesis of the Spirambrene core likely involves the formation of the bicyclo[4.1.0]heptane skeleton followed by the spiroketalization to form the dioxane ring. The synthesis of related bicyclo[4.1.0]heptane structures often involves cyclopropanation reactions.

Caption: A generalized, hypothetical workflow for the synthesis and separation of Spirambrene diastereoisomers.

Separation of Diastereomers

The separation of diastereomers is a common challenge in organic synthesis. While specific methods for Spirambrene are not published, standard laboratory and industrial techniques for separating non-enantiomeric stereoisomers include:

  • Fractional Crystallization: This method relies on differences in the solubility of diastereomers. It is a common technique but may not be applicable if the compounds are oils or form solid solutions.

  • Chromatography: Column chromatography (including flash chromatography and preparative HPLC) is a powerful technique for separating diastereomers due to their different affinities for the stationary phase.

  • Extractive Distillation: This technique involves the addition of an auxiliary agent that alters the partial pressures of the diastereomers, facilitating their separation by distillation.

Biological and Pharmacological Context

There is a significant lack of publicly available data on the specific biological activities of Spirambrene diastereoisomers beyond their use in fragrances and potential for skin irritation. However, the core chemical motifs present in Spirambrene—the bicyclo[4.1.0]heptane and spiroketal structures—are found in various biologically active molecules, suggesting potential avenues for future research.

Bicyclo[4.1.0]heptane Derivatives

The bicyclo[4.1.0]heptane scaffold is a privileged structure in medicinal chemistry, appearing in a range of natural products and synthetic compounds with diverse biological activities. Research on derivatives of this scaffold has revealed potential applications in several therapeutic areas:

  • Melanin-Concentrating Hormone Receptor 1 (MCHR1) Antagonists: Novel bicyclo[4.1.0]heptane derivatives have been synthesized and investigated as MCHR1 antagonists, which are of interest for the treatment of obesity.[1]

  • Herbicidal Activity: Certain bicyclo[4.1.0]heptanedione derivatives have been shown to act as 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors, a mechanism for herbicidal action.[2]

  • Anticancer and Antimicrobial Properties: The bicyclo[4.1.0]heptane core is present in natural products that exhibit anti-inflammatory, antimicrobial, and anticancer activities.[7]

Spiro Compounds in Drug Discovery

Spirocyclic systems are of increasing interest in drug design due to their rigid, three-dimensional structures which can provide high affinity and selectivity for biological targets. A review of recent literature highlights the potential of spiro compounds, including spiroketals, in oncology:

  • Anticancer Potential: A variety of spiro compounds, such as spirooxindoles and spiroisoxazoles, have demonstrated significant cytotoxic activity against various cancer cell lines, warranting further investigation into their mechanisms of action.[8][9]

The relationship between the structural features of these biologically active compounds and Spirambrene is illustrated below.

Logical_Relationships Spirambrene Spirambrene Diastereoisomers Bicycloheptane Bicyclo[4.1.0]heptane Scaffold Spirambrene->Bicycloheptane contains Spiro Spiroketal Moiety Spirambrene->Spiro contains MCHR1 MCHR1 Antagonism Bicycloheptane->MCHR1 associated with Herbicide Herbicidal Activity Bicycloheptane->Herbicide associated with Anticancer Anticancer Activity Spiro->Anticancer associated with

Caption: Relationship between Spirambrene's structural motifs and known biological activities of related compound classes.

Conclusion and Future Directions

Spirambrene is a commercially significant fragrance ingredient composed of a mixture of diastereoisomers. While the chemical structures of the main isomers are known, there is a notable absence of public scientific data regarding their individual properties, specific synthesis and separation protocols, and, most importantly, their biological activities beyond the olfactory.

The structural relationship of Spirambrene to other biologically active bicyclo[4.1.0]heptane and spiro compounds suggests that its diastereoisomers could be of interest for pharmacological screening. Future research could focus on:

  • The development and publication of a stereoselective synthesis for each diastereoisomer.

  • The elucidation of the specific odor characteristics and intensity of the individual isomers.

  • A broad biological screening of the separated diastereomers to explore potential therapeutic applications, particularly in areas where related scaffolds have shown promise, such as oncology and metabolic diseases.

For researchers in drug discovery, Spirambrene and its derivatives represent a largely untapped area of chemical space with the potential for novel biological findings.

References

Foundational

Spectroscopic and Synthetic Profile of Spirambrene: A Technical Guide

Disclaimer: Detailed experimental spectroscopic data for Spirambrene is proprietary to its manufacturer, Givaudan, and is not publicly available. This guide provides a comprehensive overview based on the known chemical s...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Detailed experimental spectroscopic data for Spirambrene is proprietary to its manufacturer, Givaudan, and is not publicly available. This guide provides a comprehensive overview based on the known chemical structure of Spirambrene, including predicted spectroscopic data and generalized experimental protocols typical for the analysis of fragrance compounds of this nature.

Introduction to Spirambrene

Spirambrene is a synthetic fragrance ingredient known for its powerful and diffusive woody, ambery, and spicy scent profile. Its chemical name is 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane], and it exists as a mixture of diastereomers. This complex spirocyclic structure, containing both a bicyclo[4.1.0]heptane (a carane derivative) and a 1,3-dioxane ring system, is responsible for its unique and tenacious odor. Due to its stability and high impact, it is a valuable component in a wide range of fragrance applications, from fine perfumery to household products.

Predicted Spectroscopic Data

The following tables summarize the expected spectroscopic data for Spirambrene based on its constituent chemical moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Data

Chemical Shift (δ) ppmMultiplicityNumber of ProtonsAssignment
~ 0.7 - 1.2Multiple singlets15HMethyl groups (five -CH₃)
~ 0.5 - 1.9Multiplets9HBicyclo[4.1.0]heptane ring protons
~ 3.4 - 4.0Multiplets2HMethylene protons of the dioxane ring (-O-CH₂-C)

Predicted ¹³C NMR Data

Chemical Shift (δ) ppmCarbon TypeAssignment
~ 15 - 30CH₃Methyl carbons
~ 18 - 40CH₂, CHBicyclo[4.1.0]heptane ring carbons
~ 70 - 80CH₂Dioxane ring methylene carbon (-O-CH₂-C)
~ 95 - 105CSpiro carbon and quaternary carbon of the dioxane ring
Infrared (IR) Spectroscopy

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)IntensityVibration TypeFunctional Group
2960 - 2850StrongC-H stretchAliphatic (methyl and methylene groups)
1470 - 1450MediumC-H bendCH₂ scissoring
1380 - 1365MediumC-H bendCH₃ symmetric and asymmetric bending
1150 - 1050StrongC-O stretchAcetal (O-C-O) of the dioxane ring
Mass Spectrometry (MS)

In electron ionization mass spectrometry (EI-MS), Spirambrene (molecular weight: 238.37 g/mol ) is expected to exhibit a molecular ion peak (M⁺) at m/z 238. The fragmentation pattern would likely be complex due to the bicyclic and spirocyclic nature of the molecule. Key fragmentation pathways would likely involve:

  • Loss of a methyl group (-CH₃): A prominent peak at m/z 223.

  • Cleavage of the dioxane ring: This could lead to various fragments, with characteristic losses of acetone (58 amu) or other small molecules.

  • Rearrangements and cleavages of the bicyclo[4.1.0]heptane ring: This would produce a series of fragment ions characteristic of terpene-like structures.

Experimental Protocols

The following are detailed, generalized protocols for the spectroscopic analysis of a volatile, non-polar organic compound such as Spirambrene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Procedure:

  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of the Spirambrene sample into a clean, dry vial.

    • Add approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) to the vial.

    • Gently swirl the vial to ensure the sample is fully dissolved.

    • Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution into a clean 5 mm NMR tube to remove any particulate matter.

    • Cap the NMR tube securely.

  • Instrument Setup:

    • Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth according to the manufacturer's guidelines.

    • Place the sample into the NMR magnet.

    • Lock the spectrometer onto the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

  • Data Acquisition:

    • Acquire a ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans.

    • Acquire a proton-decoupled ¹³C NMR spectrum. This will require a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

  • Data Processing:

    • Apply Fourier transformation to the acquired free induction decays (FIDs).

    • Phase correct the resulting spectra.

    • Calibrate the chemical shift scale using the residual solvent peak (e.g., 7.26 ppm for CDCl₃ in ¹H NMR; 77.16 ppm for CDCl₃ in ¹³C NMR).

    • Integrate the peaks in the ¹H NMR spectrum.

    • Generate peak lists for both ¹H and ¹³C spectra.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in Spirambrene.

Procedure (using Attenuated Total Reflectance - ATR):

  • Instrument Preparation:

    • Ensure the ATR crystal (typically diamond) is clean. If necessary, wipe it with a soft cloth dampened with a volatile solvent like isopropanol and allow it to dry completely.

  • Background Spectrum:

    • Acquire a background spectrum with the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove atmospheric contributions (CO₂ and H₂O).

  • Sample Analysis:

    • Place a small drop of liquid Spirambrene onto the center of the ATR crystal.

    • If using a pressure clamp, lower it to ensure good contact between the sample and the crystal.

    • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

  • Data Processing:

    • The software will automatically perform the background subtraction.

    • Identify and label the wavenumbers of the significant absorption bands.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of the Spirambrene sample, identify its components (including diastereomers), and obtain its mass spectrum.

Procedure:

  • Sample Preparation:

    • Prepare a dilute solution of Spirambrene (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane or hexane.

  • Instrument Setup:

    • Gas Chromatograph (GC):

      • Install a suitable capillary column (e.g., a non-polar DB-5ms or similar).

      • Set the oven temperature program. A typical program might start at 50°C, hold for 2 minutes, then ramp up to 250°C at 10°C/min, and hold for 5 minutes.

      • Set the injector temperature to 250°C and use a split injection mode (e.g., 50:1 split ratio).

      • Use helium as the carrier gas with a constant flow rate (e.g., 1 mL/min).

    • Mass Spectrometer (MS):

      • Set the ion source temperature to 230°C and the quadrupole temperature to 150°C.

      • Operate in Electron Ionization (EI) mode at 70 eV.

      • Set the mass scan range from m/z 40 to 400.

  • Data Acquisition:

    • Inject 1 µL of the prepared sample into the GC.

    • Start the data acquisition.

  • Data Processing:

    • Analyze the total ion chromatogram (TIC) to determine the retention times and relative peak areas of the components.

    • Examine the mass spectrum for each chromatographic peak.

    • Compare the obtained mass spectra with a library (e.g., NIST) for tentative identification of any impurities.

    • Identify the molecular ion and major fragment ions for the Spirambrene peaks.

Visualizations

Plausible Synthetic Pathway for a Spiroketal

G Plausible General Synthesis of a Spiroketal start Diketone Precursor intermediate1 Protection of one carbonyl group start->intermediate1 Diol, Acid Catalyst intermediate2 Cyclization via intramolecular reaction intermediate1->intermediate2 Deprotection and Cyclization Conditions product Spiroketal intermediate2->product

Caption: A generalized workflow for the synthesis of a spiroketal.

Spectroscopic Analysis Workflow for Quality Control

G Spectroscopic Analysis Workflow for a Fragrance Compound start Raw Material Sample (e.g., Spirambrene) gcms GC-MS Analysis start->gcms ir FTIR-ATR Analysis start->ir nmr NMR Analysis (¹H and ¹³C) start->nmr purity Purity and Diastereomer Ratio gcms->purity functional_groups Functional Group Confirmation ir->functional_groups structure_verification Structural Verification nmr->structure_verification decision Quality Control Decision (Pass/Fail) purity->decision functional_groups->decision structure_verification->decision

References

Exploratory

Technical Guide: Solubility Profile of Spirambrene

For Researchers, Scientists, and Drug Development Professionals Introduction to Spirambrene Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambery scent profile. Chemically, it is identif...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction to Spirambrene

Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambery scent profile. Chemically, it is identified as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane] (as diastereoisomers). With a molecular formula of C₁₅H₂₆O₂ and a molecular weight of approximately 238.37 g/mol , its structural characteristics contribute significantly to its physicochemical properties, including its solubility in various media.[1][2][3][4] While primarily utilized in the fragrance and cosmetics industries, understanding its solubility is crucial for formulation development, quality control, and exploring potential applications in other fields, such as pharmaceutical development.[3][5] This guide provides a summary of the available solubility data for Spirambrene and outlines a standard methodology for its experimental determination.

Solubility Data of Spirambrene

The solubility of a compound is a fundamental property that dictates its behavior in different solvent systems. The available data on Spirambrene's solubility is summarized below. It is important to note that while general solubility in organic solvents is indicated, specific quantitative data across a broad spectrum of these solvents is not widely available in published literature.

SolventFormulaTypeTemperature (°C)Solubility
WaterH₂OInorganic2050 mg/L (Insoluble)[6][7]
Alcohol/EthanolC₂H₅OHOrganic (Polar Protic)Not SpecifiedSoluble[6][7][8]
Various Organics-OrganicNot SpecifiedSoluble[1]

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The most common and officially recognized method for determining the solubility of a substance is the shake-flask method, as described in OECD Guideline 105.[1][9] This method is suitable for substances with solubilities above 10⁻² g/L.[1] The protocol is designed to achieve a saturated solution at a constant temperature, from which the concentration of the dissolved substance can be accurately measured.

Principle

An excess amount of the test substance (Spirambrene) is added to a known volume of the solvent of interest. The mixture is then agitated at a controlled temperature for a sufficient period to allow for the establishment of dissolution equilibrium. After equilibration, the undissolved solid is separated from the saturated solution, and the concentration of Spirambrene in the clear liquid phase is determined using a suitable analytical technique.

Materials and Equipment
  • Test Substance: Spirambrene (of known purity)

  • Solvents: High-purity water, ethanol, and other relevant organic solvents.

  • Glass Vessels: Flasks or centrifuge tubes with airtight stoppers.

  • Thermostatic Shaker or Water Bath: Capable of maintaining a constant temperature (e.g., 20 ± 0.5 °C).

  • Centrifuge: For separating the solid and liquid phases.

  • Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), or UV-Vis Spectrophotometer for concentration analysis.

  • Standard Laboratory Glassware and Pipettes.

Procedure
  • Preliminary Test: A preliminary test is conducted to estimate the approximate solubility of Spirambrene in the chosen solvent. This helps in determining the appropriate amount of substance and solvent to use in the main test and the time required to reach equilibrium.

  • Sample Preparation: An amount of Spirambrene that is in excess of its estimated solubility is weighed and added to each of at least three separate flasks. A precise volume of the solvent is then added to each flask.

  • Equilibration: The flasks are sealed and placed in the thermostatic shaker. They are agitated at a constant temperature for a predetermined period. Typically, equilibration is allowed to proceed for 24 to 72 hours.[2] To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24h, 48h, 72h) until the measured concentration remains constant.

  • Phase Separation: After equilibration, the flasks are allowed to stand at the test temperature to allow the undissolved solid to settle. The separation of the solid and liquid phases is then completed by centrifugation at the same constant temperature.

  • Sample Analysis: A sample of the clear, saturated supernatant is carefully removed. The concentration of Spirambrene in the sample is determined using a validated analytical method (e.g., HPLC with a calibration curve).

  • Data Reporting: The solubility is reported as the average concentration from the replicate flasks, typically in units of g/L or mg/mL, along with the standard deviation and the test temperature.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps of the shake-flask method for determining the solubility of Spirambrene.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis A Add excess Spirambrene to solvent in flasks B Seal flasks A->B C Agitate at constant temperature (e.g., 24-72h) B->C D Settle undissolved solid C->D E Centrifuge at constant temperature D->E F Extract clear supernatant E->F G Analyze concentration (e.g., HPLC, GC) F->G H Calculate average solubility G->H

Caption: Workflow of the Shake-Flask Method for Solubility Determination.

Spirambrene and Biological Pathways

Current scientific literature and technical data sheets primarily focus on the application of Spirambrene as a fragrance ingredient.[1][2][3][5] There is no available information to suggest its involvement in specific biological signaling pathways or its development as a therapeutic agent targeting such pathways. Therefore, a diagrammatic representation of its interaction with signaling cascades cannot be provided at this time. Research into the biological activity of fragrance molecules is an evolving area, and future studies may elucidate such interactions.

References

Foundational

An In-depth Technical Guide on the Health and Safety Data for Spirambrene Exposure

For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document summarizes publicly available health and safety data for Spirambrene. It is intended for informational purposes for a scientific a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available health and safety data for Spirambrene. It is intended for informational purposes for a scientific audience and is not a substitute for a formal risk assessment or a Safety Data Sheet (SDS). For detailed safety protocols, please refer to the official SDS from the manufacturer.

Executive Summary

Spirambrene is a synthetic fragrance ingredient with a characteristic woody and ambery odor.[1][2][3] This guide provides a consolidated overview of the available health and safety data for Spirambrene, focusing on its toxicological profile and physical-chemical properties. The information is compiled from various sources, including safety data sheets and product information from chemical suppliers. It is important to note that while some data on acute toxicity and local effects (skin and eye irritation) are available, comprehensive data on chronic toxicity, mutagenicity, carcinogenicity, and reproductive toxicity are not readily found in the public domain.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of Spirambrene. This information is crucial for understanding its potential for exposure and for designing appropriate handling and storage procedures.

PropertyValueReference
Chemical Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[4][5]dioxane] (diastereoisomers)[1]
CAS Number 121251-68-1, 121251-67-0[1]
Molecular Formula C15H26O2[1]
Molecular Weight 238.4 g/mol [1]
Appearance Colorless liquid[1]
Boiling Point 252 °C[1]
Flash Point > 93.3 °C (> 200.0 °F) Closed Cup[Givaudan Safety Data Sheet]
Vapor Pressure 0.0039 hPa (at 20 °C)[1]
Density 0.987 - 0.992 g/cm³ (at 20°C)[6]
Water Solubility Insoluble[6]
Solubility in Alcohol Soluble[6]

Toxicological Data

The available toxicological data for Spirambrene is primarily focused on acute toxicity and local irritant effects. There is a notable lack of publicly available information regarding chronic, reproductive, and genotoxic effects.

The acute toxicity of Spirambrene has been evaluated via the oral route in rats.

EndpointSpeciesRouteValueReference
LD50 RatOral> 5000 mg/kg[7]

Interpretation: The high LD50 value suggests that Spirambrene has a low order of acute toxicity when ingested.[7]

EndpointFindingReference
Skin Irritation Causes skin irritation.[7]
Eye Irritation Causes serious eye irritation.[7]

Note: The severity of irritation can depend on the concentration and duration of exposure.

EndpointFindingReference
Skin Sensitization May cause an allergic skin reaction.[7]

There is no publicly available data on the chronic toxicity, mutagenicity, or carcinogenicity of Spirambrene. Fragrance ingredients, in general, are a diverse group of chemicals, and their potential for long-term health effects is evaluated on a case-by-case basis.[8][9][10] Some studies on other fragrance ingredients have investigated these endpoints.[8][11]

No specific studies on the reproductive or developmental toxicity of Spirambrene were identified in the public domain. Assessing the potential for reproductive and developmental effects is a critical component of the safety evaluation of any chemical.[12][13][14]

Experimental Protocols

Detailed experimental protocols for the toxicological studies on Spirambrene are not publicly available. However, it is standard practice for such studies to be conducted in accordance with internationally recognized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD).[4][5][15]

The diagram below illustrates a generalized workflow for assessing the toxicity of a chemical substance, based on OECD guidelines.

ToxicityTestingWorkflow cluster_Initial Initial Assessment cluster_InVitro In Vitro Testing cluster_InVivo In Vivo Testing (if necessary) cluster_Final Hazard and Risk Assessment A Physicochemical Characterization C Genotoxicity / Mutagenicity Assays (e.g., Ames Test) A->C B In Silico / QSAR Analysis B->C F Acute Toxicity Studies (e.g., OECD TG 420, 423, 425) C->F Positive results may trigger in vivo studies D Skin Corrosion / Irritation Assays (e.g., Reconstructed Human Epidermis) D->F E Eye Irritation Assays (e.g., Bovine Corneal Opacity) E->F G Repeated Dose Toxicity Studies (28-day or 90-day) F->G J Hazard Identification F->J H Reproductive / Developmental Toxicity Screening G->H I Chronic Toxicity / Carcinogenicity Studies G->I G->J H->J I->J K Dose-Response Assessment J->K L Exposure Assessment K->L M Risk Characterization L->M

Generalized workflow for chemical toxicity testing.

Description of Key OECD Test Guidelines Potentially Used:

  • Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods for determining the median lethal dose (LD50) of a substance after a single oral administration.[6][16] The methods are designed to use a minimal number of animals.

  • Skin Irritation/Corrosion (OECD 404): This test evaluates the potential of a substance to cause skin irritation or corrosion when applied to the skin of an animal.

  • Eye Irritation/Corrosion (OECD 405): This guideline details the procedure for assessing the potential of a substance to cause eye irritation or damage.

  • Skin Sensitization (OECD 429): The Local Lymph Node Assay (LLNA) is a common method to determine the potential of a substance to cause skin sensitization.

  • Repeated Dose Toxicity (OECD 407, 408): These studies (28-day and 90-day, respectively) are designed to evaluate the adverse effects of a substance following repeated oral administration over a sub-chronic period.[17]

  • Mutagenicity (e.g., OECD 471 - Bacterial Reverse Mutation Test): The Ames test is a widely used method to assess the mutagenic potential of a chemical.[18]

  • Carcinogenicity (OECD 451): These are long-term studies, typically over two years, to evaluate the carcinogenic potential of a substance.[18]

  • Reproductive/Developmental Toxicity (OECD 414, 421, 422): These guidelines provide frameworks for assessing the potential adverse effects of a substance on reproductive function and fetal development.[12][13][14][19]

Signaling Pathways

There is no publicly available information on the specific signaling pathways that may be modulated by Spirambrene exposure. For fragrance ingredients in general, toxicological effects such as skin sensitization involve complex biological pathways, including the activation of immune responses.[20][21] However, without specific research on Spirambrene, any discussion of its interaction with cellular signaling would be speculative.

Conclusion and Data Gaps

Spirambrene exhibits low acute oral toxicity.[7] It is classified as a skin and eye irritant and a potential skin sensitizer.[7] Significant data gaps exist in the publicly available literature regarding its potential for chronic toxicity, mutagenicity, carcinogenicity, and reproductive/developmental toxicity. For a comprehensive understanding of the health and safety profile of Spirambrene, further research in these areas is warranted. Professionals in research and drug development should exercise caution and adhere to the handling recommendations provided in the official Safety Data Sheet.

References

Exploratory

Givaudan's Frontier Research: Engineering Novel Fragrance Molecules Through Biotechnology and Olfactory Science

A Technical Guide for Researchers and Drug Development Professionals Givaudan, a global leader in the fragrance and flavor industry, is at the forefront of pioneering research into novel fragrance molecules. This technic...

Author: BenchChem Technical Support Team. Date: December 2025

A Technical Guide for Researchers and Drug Development Professionals

Givaudan, a global leader in the fragrance and flavor industry, is at the forefront of pioneering research into novel fragrance molecules. This technical guide delves into the core scientific principles and methodologies driving their innovation, with a focus on sustainable biotechnology, advanced olfactory receptor research, and microbiome-friendly fragrance design. This document is intended for researchers, scientists, and professionals in drug development seeking to understand the cutting-edge techniques employed in the creation of next-generation fragrance ingredients.

Sustainable Fragrance Molecule Synthesis: A Biotechnological Approach

Givaudan is increasingly leveraging biotechnology to create innovative and sustainable fragrance ingredients, moving away from traditional synthetic chemistry.[1] This approach aligns with their FiveCarbon Path™ initiative, a framework designed to improve the sustainability of their fragrance palette by focusing on five key principles.[2][3]

The FiveCarbon Path™ Framework

The FiveCarbon Path™ guides the development of new molecules with a strong emphasis on environmental responsibility. The five core tenets of this path are:

  • Increasing the use of renewable carbon: Prioritizing feedstocks derived from renewable sources.[2][3]

  • Increasing carbon efficiency in synthesis: Designing chemical processes that are more efficient and generate less waste.[2][3]

  • Maximizing biodegradable carbon: Developing molecules that readily break down in the environment.[2][3]

  • Increasing the 'odour per Carbon ratio' with high impact material: Creating more potent molecules that can be used at lower concentrations.[2][3]

  • Using upcycled Carbon from side streams: Utilizing waste streams from other processes as starting materials.[2][3]

Biocatalysis and Fermentation in Fragrance Synthesis

Givaudan employs white, blue, and green biotechnology to produce novel fragrance molecules.[1] Key methodologies include fermentation and biocatalysis, which utilize microorganisms and enzymes to perform specific chemical transformations.[4] This approach not only allows for the creation of unique scent profiles but also offers significant sustainability advantages.

A prime example of this is the production of Ambrofix™ , a highly sought-after amber-scented molecule.[5] Through a fermentation process using sustainably sourced sugarcane, Givaudan has developed a method that is significantly more sustainable than traditional synthesis.[4]

ParameterTraditional SynthesisBiotechnological Synthesis (Ambrofix™)
Starting Material Petrochemical-based or from clary sageSugarcane
Land Use HighRequires 100 times less land
Carbon Source Fossil fuels100% Renewable
Biodegradability Readily biodegradableReadily biodegradable

Table 1: Comparison of Traditional vs. Biotechnological Synthesis of Ambrofix™

Experimental Protocol: Enzymatic Reduction of α,β-Unsaturated Aldehydes

The review "Biotechnology - A Tool to Transform Givaudan's Fragrance Ingredients Palette" highlights the use of enzymes like ene-reductases for the synthesis of fragrance molecules.[4] A general protocol for such a reaction is outlined below.

Objective: To stereoselectively reduce the carbon-carbon double bond of an α,β-unsaturated aldehyde to produce a saturated aldehyde with a desirable fragrance profile.

Materials:

  • α,β-unsaturated aldehyde (e.g., cinnamaldehyde derivative)

  • Ene-reductase enzyme (from a microbial source)

  • NAD(P)H cofactor

  • Cofactor regeneration system (e.g., glucose dehydrogenase and glucose)

  • Buffer solution (e.g., potassium phosphate buffer, pH 7.0)

  • Organic solvent (for extraction, e.g., ethyl acetate)

  • Standard laboratory glassware and equipment (bioreactor, stirrer, incubator, separation funnel, rotary evaporator)

Methodology:

  • Enzyme and Substrate Preparation: The ene-reductase enzyme is produced and purified from a suitable microbial host. The α,β-unsaturated aldehyde substrate is dissolved in a minimal amount of a water-miscible co-solvent.

  • Biocatalytic Reaction: The reaction is carried out in a bioreactor containing the buffer solution, the ene-reductase, the NAD(P)H cofactor, and the cofactor regeneration system. The substrate solution is added dropwise to the reaction mixture under controlled temperature and stirring.

  • Reaction Monitoring: The progress of the reaction is monitored by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of the substrate.

  • Product Extraction and Purification: Once the reaction is complete, the product is extracted from the aqueous phase using an organic solvent. The organic layer is then separated, dried, and the solvent is removed under reduced pressure to yield the crude product.

  • Purification: The crude product is purified using column chromatography or distillation to obtain the final fragrance molecule.

Decoding Olfaction: A Breakthrough in Receptor Science

A significant area of Givaudan's research focuses on understanding the fundamental mechanisms of olfaction, specifically the interaction between fragrance molecules and human olfactory receptors (ORs).[6] Recently, Givaudan scientists have made a groundbreaking discovery by successfully activating previously unresponsive ORs, paving the way for a more precise and targeted approach to fragrance design.[7]

Overcoming the Challenge of Olfactory Receptor Expression

A major hurdle in studying the approximately 400 human ORs has been the difficulty in functionally expressing them in vitro, with many receptors remaining "silent" in laboratory settings.[7] Givaudan's research, published in Current Biology, details a methodology to overcome this challenge.[7]

The key innovation involves engineering the C-terminal domain of the ORs .[7] By creating chimeric receptors that combine the N-terminal and transmembrane domains of a target OR with the C-terminal domain of a highly expressing "template" OR, the scientists were able to significantly enhance the cell-surface expression and sensitivity of previously unresponsive receptors.[7] This increased sensitivity by up to 100-fold.[6][8]

Experimental Protocol: Heterologous Expression and Activation of Olfactory Receptors

The following is a generalized experimental workflow based on the findings reported in Current Biology.[7]

Objective: To functionally express and characterize the activation of human olfactory receptors in a heterologous cell system.

Materials:

  • Human embryonic kidney (HEK293) cells

  • Expression vectors containing the engineered OR genes

  • Transfection reagent

  • Reporter gene construct (e.g., luciferase under the control of a CRE-promoter)

  • Fragrance molecules (ligands) to be tested

  • Cell culture medium and reagents

  • Luminometer

Methodology:

  • Vector Construction: The coding sequence of the target human OR is cloned into an expression vector. The C-terminal domain is modified by replacing it with the optimized C-terminal sequence from a well-expressed OR.

  • Cell Culture and Transfection: HEK293 cells are cultured under standard conditions. The cells are then co-transfected with the expression vector for the engineered OR and a reporter plasmid (e.g., pCRE-luc).

  • Cell Stimulation: After an incubation period to allow for receptor expression, the transfected cells are exposed to a panel of fragrance molecules at various concentrations.

  • Luciferase Assay: Following stimulation, the cells are lysed, and the luciferase substrate is added. The luminescence, which is proportional to the level of cAMP produced upon OR activation, is measured using a luminometer.

  • Data Analysis: The luminescence data is analyzed to determine the dose-response relationship for each ligand-receptor pair, allowing for the identification of activating ligands and the characterization of receptor sensitivity and specificity.

Table 2: Newly De-orphanized Olfactory Receptors and their Signature Odorants

Olfactory ReceptorSignature OdorantPerceived Scent
OR5A2Macrocyclic musksMusk
OR5AN1Macrocyclic ketones (e.g., Muscone)Musk
OR1N2(E)-ambrettolideMusk
Not Specified(-)-ambroxAmbergris
Not SpecifiedRotundonePepper
Not Specified(+)-nootkatoneGrapefruit
Not Specified2,4,6-trichloroanisoleCork taint (off-odor)

This table is a compilation of information from various sources and the Current Biology paper, specific receptor names for all odorants were not available in the provided search results.[7][9]

Z-biome™: Crafting Microbiome-Friendly Fragrances

Recognizing the intricate relationship between the skin microbiome and how fragrances are perceived, Givaudan has developed the Z-biome™ platform .[10][11] This innovative approach allows for the creation of fragrances that are not only pleasant but also gentle on the skin's natural microbial ecosystem.[12][13]

The core of the Z-biome™ platform is a comprehensive testing methodology to evaluate the impact of fragrance ingredients on the most common bacteria found on the skin.[10][14] This enables perfumers to select ingredients that are less likely to disrupt the delicate balance of the skin's microflora.[13]

Experimental Workflow: Assessing the Impact of Fragrance Ingredients on Skin Microbiota

The following is a plausible experimental workflow for the Z-biome™ platform, based on the available information.

Objective: To assess the impact of fragrance ingredients on the growth and viability of common skin commensal bacteria.

Materials:

  • Pure fragrance ingredients

  • Common skin bacterial strains (e.g., Staphylococcus epidermidis, Corynebacterium xerosis)

  • Bacterial growth media (liquid and solid)

  • Microplate reader

  • Standard microbiology laboratory equipment (incubator, sterile pipettes, etc.)

Methodology:

  • Bacterial Culture Preparation: Cultures of the selected skin bacteria are grown to a specific optical density in liquid media.

  • Microplate Assay: The bacterial cultures are diluted and aliquoted into the wells of a microplate.

  • Ingredient Exposure: The fragrance ingredients, solubilized in a suitable vehicle, are added to the wells at various concentrations. Control wells with the vehicle alone are also included.

  • Incubation: The microplates are incubated under conditions that support bacterial growth.

  • Growth Measurement: Bacterial growth is monitored over time by measuring the optical density at 600 nm (OD600) using a microplate reader.

  • Data Analysis: The growth curves of the bacteria exposed to the fragrance ingredients are compared to the control curves. Ingredients that do not significantly inhibit bacterial growth at typical use concentrations are considered "microbiome-friendly."

Visualizing the Science: Diagrams of Key Processes

To further elucidate the concepts discussed, the following diagrams, created using the DOT language, visualize key pathways and workflows.

Olfactory_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Odorant Odorant Molecule OR Olfactory Receptor (GPCR) Odorant->OR Binds G_Protein G-protein (Golf) OR->G_Protein Activates AC Adenylyl Cyclase G_Protein->AC Activates cAMP cAMP AC->cAMP Produces Ion_Channel Ion Channel cAMP->Ion_Channel Opens Ca_Na Ca2+/Na+ Influx Ion_Channel->Ca_Na Depolarization Depolarization Ca_Na->Depolarization Signal Signal to Brain Depolarization->Signal

Caption: A simplified diagram of the olfactory signal transduction pathway.

Biotech_Synthesis_Workflow Start Renewable Feedstock (e.g., Sugarcane) Fermentation Fermentation (Microorganism) Start->Fermentation Intermediate Bio-based Intermediate Fermentation->Intermediate Biocatalysis Biocatalysis (Enzyme) Intermediate->Biocatalysis Molecule Novel Fragrance Molecule Biocatalysis->Molecule Purification Downstream Processing & Purification Molecule->Purification Final Final Fragrance Ingredient Purification->Final

Caption: A generalized workflow for the biotechnological synthesis of fragrance molecules.

OR_Activation_Assay_Workflow Vector Construct Engineered OR Expression Vector Transfection Co-transfect HEK293 Cells with OR & Reporter Vector->Transfection Stimulation Stimulate Cells with Fragrance Molecules Transfection->Stimulation Assay Perform Luciferase Assay Stimulation->Assay Analysis Measure Luminescence & Analyze Data Assay->Analysis Result Identify Ligands & Characterize Receptor Response Analysis->Result

Caption: The experimental workflow for the olfactory receptor activation assay.

References

Foundational

Spirambrene: A Technical Guide to its Biodegradability and Environmental Fate

For Researchers, Scientists, and Drug Development Professionals Published: December 17, 2025 Abstract Spirambrene, a synthetic fragrance ingredient valued for its woody and ambery notes, is utilized in a variety of consu...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Published: December 17, 2025

Abstract

Spirambrene, a synthetic fragrance ingredient valued for its woody and ambery notes, is utilized in a variety of consumer products. As with many fragrance materials, understanding its environmental persistence and ultimate fate is of critical importance for comprehensive risk assessment and sustainable product development. This technical guide provides a consolidated overview of the available information regarding the biodegradability and environmental characteristics of Spirambrene (CAS numbers 121251-68-1 and 121251-67-0), chemically known as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane]. Due to the limited publicly available quantitative data for Spirambrene, this guide also incorporates information on standardized testing protocols and the environmental fate of structurally related fragrance compounds to provide a broader context for its potential environmental behavior.

Chemical and Physical Properties

A foundational understanding of a substance's physical and chemical properties is essential for predicting its environmental distribution and partitioning. Spirambrene is a mixture of diastereoisomers with the molecular formula C₁₅H₂₆O₂.[3][4] Key reported properties are summarized in Table 1. The high Log Pow value of 4.9 suggests a tendency for Spirambrene to partition into organic matter and potentially bioaccumulate.[5]

PropertyValueUnitReference
Molecular FormulaC₁₅H₂₆O₂[3][4]
Molecular Weight238.4 g/mol [4]
Log Pow (Octanol-Water Partition Coefficient)4.9[5]
Vapor Pressure0.0039hPa (at 20°C)[4]
Water SolubilityImmiscible[5]
Boiling Point252°C[4]
AppearanceColorless to pale yellow liquid[6]

Table 1: Physicochemical Properties of Spirambrene.

Biodegradability

The biodegradability of a chemical is a key determinant of its environmental persistence. The manufacturer, Givaudan, indicates that the biodegradability of its ingredients is assessed using Organisation for Economic Co-operation and Development (OECD) test guidelines.[1] These guidelines define categories such as "readily biodegradable" and "inherently biodegradable".[1] A substance is considered readily biodegradable if it achieves >60% degradation within a 28-day period and passes the 10-day window criterion in specific tests like the OECD 301 series.[1] A Material Safety Data Sheet (MSDS) for Spirambrene states that it is "Expected to be biodegradable".[3]

However, specific quantitative results from ready or inherent biodegradability tests for Spirambrene are not publicly available. In the absence of direct data, the environmental risk assessment of fragrance ingredients often relies on data from structurally similar compounds (read-across). One search result identified methyl dihydrojasmonate (CAS # 24851-98-7) as a suitable read-across analog for certain toxicological endpoints, although specific biodegradability data for this analog was not provided in the search results.[7]

Experimental Protocol for Ready Biodegradability Testing (OECD 301F)

The OECD 301F Manometric Respirometry Test is a standard method for assessing the ready biodegradability of chemical substances.[8] The following provides a generalized protocol for this test as it would be applied to a fragrance ingredient like Spirambrene.

Objective: To determine the extent and rate of aerobic biodegradation of the test substance by microorganisms by measuring oxygen consumption.

Principle: A known volume of inoculated mineral medium containing the test substance as the sole nominal source of organic carbon is incubated in a closed flask at a constant temperature. The consumption of oxygen is measured over a 28-day period. The amount of oxygen consumed by the microbial population in degrading the test substance, corrected for a blank control, is expressed as a percentage of the theoretical oxygen demand (ThOD).

Materials and Apparatus:

  • Test Substance: Spirambrene

  • Inoculum: Activated sludge from a domestic wastewater treatment plant.

  • Mineral Medium: Prepared according to OECD 301 guidelines, containing essential mineral salts.

  • Respirometer: A device capable of measuring oxygen consumption, such as an OxiTop® system.

  • Test Flasks: Dark glass bottles to prevent photodegradation.

  • CO₂ Absorber: Potassium hydroxide solution to absorb the carbon dioxide produced.

Procedure:

  • Preparation of Test Solutions: A stock solution of Spirambrene is prepared. Due to its low water solubility, a suitable carrier solvent or emulsifying agent may be required, with appropriate controls. The final concentration in the test flasks is typically set to provide a theoretical oxygen demand (ThOD) of 50-100 mg/L.

  • Inoculum Preparation: The activated sludge is collected, and the supernatant is used as the inoculum.

  • Test Setup: The test flasks are filled with the mineral medium, inoculum, and the test substance. Control flasks (inoculum only) and reference standard flasks (e.g., sodium benzoate) are also prepared. A toxicity control containing both the test substance and the reference standard is included to check for inhibitory effects.

  • Incubation: The flasks are sealed in the respirometer and incubated in the dark at a constant temperature (typically 20 ± 1°C) for 28 days with continuous stirring.

  • Measurement: The oxygen consumption is monitored and recorded by the respirometer at regular intervals.

  • Data Analysis: The percentage of biodegradation is calculated as: % Biodegradation = (O₂ consumed by test substance - O₂ consumed by blank) / ThOD * 100

Pass Criteria for Ready Biodegradability:

  • Biodegradation reaches ≥ 60% of the ThOD within the 28-day test period.

  • This level of biodegradation is reached within a 10-day window following the start of significant biodegradation (the "10-day window" criterion).

cluster_prep Preparation cluster_setup Test Setup cluster_incubation Incubation & Measurement cluster_analysis Data Analysis A Prepare Mineral Medium D Test Flasks: Medium + Inoculum + Spirambrene A->D B Prepare Spirambrene Stock B->D C Collect & Prepare Inoculum C->D E Control Flasks: Medium + Inoculum C->E F Reference Flasks: Medium + Inoculum + Sodium Benzoate C->F G Incubate at 20°C for 28 days H Measure O₂ Consumption G->H I Calculate % Biodegradation H->I J Assess against Pass Criteria I->J

Figure 1: Workflow for OECD 301F Biodegradability Test.

Environmental Fate

The environmental fate of a substance describes its transport and transformation in various environmental compartments. Key aspects include its partitioning into soil/sediment and water, and its degradation through biotic and abiotic processes.

Partitioning and Mobility

The high Log Pow of Spirambrene (4.9) suggests a strong affinity for organic carbon in soil and sediment.[5] This would lead to a high soil organic carbon-water partitioning coefficient (Koc), indicating low mobility in soil and a tendency to accumulate in sediment if released into aquatic environments. A specific Koc value for Spirambrene is not publicly available.

Abiotic Degradation

Information regarding the abiotic degradation of Spirambrene through processes such as hydrolysis and photolysis is not available in the public domain. Due to its chemical structure as a cyclic ether, it is expected to be stable to hydrolysis under normal environmental pH conditions. Photodegradation potential would depend on its UV absorption spectrum, which is not reported.

Biotic Degradation Pathway

No specific studies detailing the metabolic pathway of Spirambrene degradation by microorganisms have been found. For many complex organic molecules, biodegradation is initiated by enzymatic action, often involving oxidation, which can lead to the opening of ring structures and subsequent mineralization.

Spirambrene Spirambrene in Environment Soil Soil/Sediment (Adsorption due to high Koc) Spirambrene->Soil Water Water Column Spirambrene->Water Biodegradation Microbial Biodegradation Soil->Biodegradation Biota Aquatic Biota (Potential for Bioaccumulation) Water->Biota Water->Biodegradation Degradation_Products Degradation Products Biodegradation->Degradation_Products Mineralization Mineralization (CO₂, H₂O, Biomass) Degradation_Products->Mineralization

Figure 2: Conceptual Environmental Fate of Spirambrene.

Ecotoxicity

Spirambrene is classified as "Toxic to aquatic life with long lasting effects" (H411).[6] This classification indicates that the substance can cause adverse effects to aquatic organisms at low concentrations and that it may persist in the environment. Specific ecotoxicity data, such as the 96-hour LC50 for fish, the 48-hour EC50 for Daphnia magna, and the 72-hour IC50 for algae, are not publicly available for Spirambrene. However, a registration dossier for a substance with a similar structure provides a 96-hour LC50 for freshwater fish of 0.21 mg/L, which falls into the toxic category.[9] A safety data sheet for Spirambrene states that 100% of the mixture consists of components of unknown acute and long-term hazards to the aquatic environment.[5]

Analytical Methods

The detection and quantification of fragrance materials like Spirambrene in environmental matrices (water, soil, sediment, biota) typically require sophisticated analytical techniques. Due to its semi-volatile nature and hydrophobicity, methods involving solvent extraction followed by gas chromatography-mass spectrometry (GC-MS) are generally suitable. For water samples, solid-phase extraction (SPE) can be used to concentrate the analyte prior to analysis. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) could also be applicable.

cluster_sample Environmental Sample cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_result Result Water Water SPE Solid-Phase Extraction (SPE) Water->SPE LLE Liquid-Liquid Extraction (LLE) Water->LLE Soil Soil/Sediment Soxhlet Soxhlet Extraction Soil->Soxhlet Biota Biota Biota->LLE GCMS Gas Chromatography-Mass Spectrometry (GC-MS) SPE->GCMS LCMS Liquid Chromatography-Mass Spectrometry (LC-MS/MS) SPE->LCMS LLE->GCMS LLE->LCMS Soxhlet->GCMS Quant Quantification of Spirambrene GCMS->Quant LCMS->Quant

Figure 3: General Analytical Workflow for Spirambrene.

Conclusion and Data Gaps

Spirambrene is a fragrance ingredient with physical and chemical properties that suggest a potential for environmental persistence and bioaccumulation. It is classified as toxic to aquatic life. While the manufacturer indicates that biodegradability is assessed according to OECD guidelines, specific quantitative data on its rate and extent of biodegradation, as well as its environmental half-life, are not publicly available. Furthermore, there is a lack of information on its specific degradation pathways and products. To conduct a comprehensive environmental risk assessment, further research is needed to fill these data gaps, including:

  • Quantitative results from a ready biodegradability test (e.g., OECD 301F).

  • Data from inherent and simulation biodegradability tests to determine environmental half-lives in relevant compartments.

  • Identification of major degradation products.

  • Standardized ecotoxicity testing to determine LC50/EC50 values for key aquatic organisms.

  • Measurement of the soil sorption coefficient (Koc).

The generation of this data would allow for a more definitive characterization of the environmental profile of Spirambrene and inform its sustainable use in consumer products.

References

Exploratory

Ecotoxicity of Spirambrene in Aquatic Environments: A Technical Guide to Standardized Assessment Protocols

Disclaimer: This document provides a technical overview of the standard methodologies for assessing the ecotoxicity of chemical substances in aquatic environments. While Spirambrene is classified as hazardous to aquatic...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: This document provides a technical overview of the standard methodologies for assessing the ecotoxicity of chemical substances in aquatic environments. While Spirambrene is classified as hazardous to aquatic life, specific quantitative ecotoxicity data (e.g., LC50, EC50) and studies on its specific signaling pathways in aquatic organisms are not publicly available. The data presented in the tables are for illustrative purposes only and are based on a hypothetical substance to demonstrate standard data presentation formats.

Introduction

Spirambrene, a synthetic fragrance ingredient, is recognized for its potential to cause adverse effects in aquatic ecosystems. It is classified under European regulations with the risk phrase R51/53, indicating that it is "Toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment".[1][2] This classification necessitates careful management and risk assessment to prevent environmental release.[1]

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a framework for categorizing the hazards of chemical substances, including their impact on the aquatic environment.[3][4] Aquatic toxicity is typically assessed across three trophic levels: fish (vertebrates), daphnids (invertebrates), and algae (plants).[4] Standardized testing guidelines, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are employed to ensure data quality and comparability.[5]

This guide details the standard experimental protocols for acute toxicity testing in these three key aquatic organisms, as these would be the foundational studies required to characterize the ecotoxicity of a substance like Spirambrene.

Data Presentation: Aquatic Ecotoxicity Endpoints

Quantitative data from ecotoxicity studies are summarized to determine the hazard classification of a substance. Key endpoints include the LC50 (Lethal Concentration 50%), EC50 (Effective Concentration 50%), and NOEC (No Observed Effect Concentration). The following tables illustrate how such data for a hypothetical substance would be presented.

Table 1: Acute Ecotoxicity Data for a Hypothetical Substance

Test OrganismSpeciesDurationEndpointValue (mg/L)95% Confidence Limits
FishOncorhynchus mykiss (Rainbow Trout)96 hoursLC505.24.5 - 6.0
InvertebrateDaphnia magna48 hoursEC50 (Immobilisation)2.82.1 - 3.7
AlgaePseudokirchneriella subcapitata72 hoursErC50 (Growth Rate)1.51.2 - 1.9

Table 2: Chronic Ecotoxicity Data for a Hypothetical Substance

Test OrganismSpeciesDurationEndpointValue (mg/L)
FishPimephales promelas (Fathead Minnow)28 daysNOEC (Growth)0.5
InvertebrateDaphnia magna21 daysNOEC (Reproduction)0.25

Experimental Protocols

The following sections describe the methodologies for the standard acute aquatic ecotoxicity tests based on OECD guidelines.

Acute Toxicity Test for Fish (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish over a 96-hour exposure period.[6][7][8][9][10]

Methodology:

  • Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).[10]

  • Test Design: Fish are exposed to at least five concentrations of the test substance arranged in a geometric series, along with a control group. A limit test at 100 mg/L may be performed if low toxicity is expected.[6][7][8]

  • Exposure Conditions: The test is conducted for 96 hours. It can be a static test (test solution is not renewed) or a semi-static test (test solution is renewed every 24 hours).[6]

  • Test Parameters:

    • Number of Animals: At least seven fish per concentration.[7]

    • Temperature and Light: Controlled temperature and a defined light/dark cycle (e.g., 12-16 hours of light).[6]

    • Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.[6][7]

  • Data Analysis: The primary endpoint is the LC50 at 96 hours, calculated using appropriate statistical methods. Other endpoints like NOEC and LOEC (Lowest Observed Effect Concentration) can also be determined.[6]

OECD_203_Workflow cluster_prep Preparation Phase cluster_exposure Exposure Phase (96 hours) cluster_analysis Data Analysis Phase acclimatize Acclimatize Test Fish expose Expose Fish Groups (≥7 fish per concentration) acclimatize->expose prep_solutions Prepare Test Concentrations (≥5 + Control) prep_solutions->expose range_finding Preliminary Range-Finding Test range_finding->prep_solutions observe_24 Observe Mortality at 24h expose->observe_24 observe_48 Observe Mortality at 48h observe_24->observe_48 observe_72 Observe Mortality at 72h observe_48->observe_72 observe_96 Observe Mortality at 96h observe_72->observe_96 analyze Analyze Mortality Data observe_96->analyze calculate_lc50 Calculate 96h LC50 analyze->calculate_lc50

Diagram of the OECD 203 fish acute toxicity test workflow.
Acute Immobilisation Test for Daphnia sp. (OECD 202)

This test assesses the acute toxicity of a substance to Daphnia, typically Daphnia magna. The endpoint is the concentration that causes immobilisation in 50% of the daphnids over a 48-hour period.[11][12][13][14][15]

Methodology:

  • Test Organism: Juvenile daphnids (Daphnia magna), less than 24 hours old.[13][14]

  • Test Design: Daphnids are exposed to at least five geometrically spaced concentrations of the test substance and a control.[11][14] At least 20 animals are used for each concentration, divided into four replicates of five daphnids each.[12]

  • Exposure Conditions: The exposure period is 48 hours under static conditions (no renewal of the test medium).[11][14]

  • Test Parameters:

    • Test Vessels: Typically 50-100 mL beakers, providing at least 2 mL of solution per daphnid.[11][12]

    • Environmental Conditions: A constant temperature (20 ± 2 °C) and a defined photoperiod are maintained.[11]

    • Feeding: The daphnids are not fed during the test.[11]

    • Observations: Immobilisation is recorded at 24 and 48 hours. An animal is considered immobilised if it cannot swim within 15 seconds after gentle agitation of the test vessel.[11][13]

  • Data Analysis: The 48-hour EC50 for immobilisation is calculated. The 24-hour EC50 is an optional endpoint.[12]

OECD_202_Workflow cluster_prep Preparation Phase cluster_exposure Exposure Phase (48 hours) cluster_analysis Data Analysis Phase culture_daphnia Culture Daphnia & Select Juveniles (<24h old) expose Expose Daphnia Replicates (4 replicates of 5 daphnids) culture_daphnia->expose prep_solutions Prepare Test Concentrations (≥5 + Control) prep_solutions->expose observe_24 Record Immobilisation at 24h expose->observe_24 observe_48 Record Immobilisation at 48h observe_24->observe_48 analyze Analyze Immobilisation Data observe_48->analyze calculate_ec50 Calculate 48h EC50 analyze->calculate_ec50

Diagram of the OECD 202 Daphnia sp. acute immobilisation test workflow.
Freshwater Alga and Cyanobacteria Growth Inhibition Test (OECD 201)

This test evaluates the effect of a substance on the growth of freshwater algae or cyanobacteria over 72 hours. The endpoint is the inhibition of growth, measured as a reduction in growth rate or yield.[16][17][18][19][20]

Methodology:

  • Test Organism: Exponentially growing cultures of green algae (e.g., Pseudokirchneriella subcapitata) or cyanobacteria (e.g., Anabaena flos-aquae).[17][19]

  • Test Design: Algal cultures are exposed to the test substance in a liquid medium. The test typically includes at least five concentrations and a control, with three replicates per concentration.[16][19][20]

  • Exposure Conditions: The test is conducted as a batch culture for 72 hours under constant illumination and temperature.[16][17]

  • Test Parameters:

    • Biomass Measurement: Algal growth is measured at 24, 48, and 72 hours. Biomass can be determined by cell counts, or indirect measures like fluorescence or optical density.[20]

    • Analytical Verification: The concentrations of the test substance are typically measured at the start and end of the test.[17][20]

  • Data Analysis: The primary endpoints are the EC50 values for the inhibition of growth rate (ErC50) and yield (EyC50) after 72 hours. NOEC and LOEC values are also determined.[17][19][20]

OECD_201_Workflow cluster_prep Preparation Phase cluster_exposure Exposure Phase (72 hours) cluster_analysis Data Analysis Phase prep_culture Prepare Exponentially Growing Algal Culture inoculate Inoculate Test Flasks with Algae prep_culture->inoculate prep_solutions Prepare Test Concentrations (≥5 + Control in growth medium) prep_solutions->inoculate incubate Incubate under Constant Light and Temperature inoculate->incubate measure_24 Measure Biomass at 24h incubate->measure_24 measure_48 Measure Biomass at 48h measure_24->measure_48 measure_72 Measure Biomass at 72h measure_48->measure_72 analyze Analyze Growth Inhibition Data measure_72->analyze calculate_ec50 Calculate 72h ErC50 & EyC50 analyze->calculate_ec50

Diagram of the OECD 201 algae growth inhibition test workflow.

Signaling Pathways and Mode of Action

A comprehensive ecotoxicological assessment would also investigate the specific biochemical and physiological mechanisms (i.e., signaling pathways) through which a substance exerts its toxic effects. This often involves advanced molecular and cellular biology techniques. At present, there is no publicly available research detailing the specific signaling pathways affected by Spirambrene in aquatic organisms. Further research would be required to elucidate its molecular mode of action.

Conclusion

While Spirambrene is identified as a substance toxic to aquatic life, a detailed public record of its ecotoxicological profile based on standardized testing is not available. This technical guide outlines the fundamental OECD protocols that would be used to generate the necessary data for a comprehensive environmental risk assessment. The methodologies for fish, daphnia, and algae provide the core endpoints (LC50 and EC50) required to classify the acute hazard of Spirambrene and inform its environmental management. The absence of specific data highlights a knowledge gap and underscores the importance of data transparency in the chemical and fragrance industries to support robust environmental protection.

References

Protocols & Analytical Methods

Method

Application Note: Identification of Spirambrene in Perfume using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambergris-like scent, making it a valuable component in many perfume formulations.[1] Accurate identification and quantification o...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambergris-like scent, making it a valuable component in many perfume formulations.[1] Accurate identification and quantification of Spirambrene are crucial for quality control, formulation verification, and regulatory compliance. This application note details a comprehensive protocol for the identification of Spirambrene in a complex perfume matrix using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology covers sample preparation, optimized GC-MS parameters, and data analysis, including a predicted fragmentation pattern for confident identification.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for separating and identifying volatile and semi-volatile compounds in complex mixtures, such as perfumes.[2][3] The gas chromatograph separates individual components based on their boiling points and interactions with the stationary phase of the analytical column. The mass spectrometer then fragments the eluted compounds and separates the resulting ions based on their mass-to-charge ratio, generating a unique mass spectrum that acts as a chemical fingerprint for identification.[3]

Spirambrene, chemically known as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[4][5]dioxane], is a high-impact aroma chemical with a molecular weight of 238.4 g/mol and a chemical formula of C15H26O2.[5] Its structural complexity, featuring a spirocyclic dioxane and a bicycloheptane moiety, requires a well-defined analytical method for unambiguous identification.

Experimental Protocol

Sample Preparation

The goal of sample preparation is to dilute the perfume to an appropriate concentration for GC-MS analysis and remove any non-volatile components that could interfere with the analysis.

Materials:

  • Perfume sample

  • Ethanol (GC grade)

  • 0.45 µm syringe filters

  • Autosampler vials with inserts

Procedure:

  • Accurately weigh 100 mg of the perfume sample into a 10 mL volumetric flask.

  • Dilute to the mark with GC-grade ethanol. This results in a 1% (w/v) solution.

  • Vortex the solution for 30 seconds to ensure homogeneity.

  • Filter the solution through a 0.45 µm syringe filter into a clean autosampler vial.

GC-MS Instrumentation and Parameters

A standard non-polar column, such as a DB-5ms or equivalent, is recommended for the separation of fragrance compounds.

Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977B MSD).[3]

GC Parameters:

ParameterValue
Column DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature 250 °C
Injection Volume 1 µL
Injection Mode Split (Split ratio 50:1)
Carrier Gas Helium, constant flow at 1.0 mL/min
Oven Program Initial temperature 60 °C, hold for 2 min, ramp at 5 °C/min to 280 °C, hold for 10 min

MS Parameters:

ParameterValue
Ion Source Electron Ionization (EI)
Ionization Energy 70 eV
Source Temperature 230 °C
Quadrupole Temp 150 °C
Mass Scan Range 40-400 amu
Solvent Delay 3 min
Data Analysis and Identification

Identification of Spirambrene is achieved by comparing the retention time and the mass spectrum of the peak of interest with a known reference standard or a reliable spectral library such as the NIST Mass Spectral Library.

Retention Index: The use of a retention index (e.g., Kovats retention index) is highly recommended for unambiguous peak identification. This requires the analysis of a series of n-alkanes under the same chromatographic conditions. The retention index of the unknown peak is then calculated and compared to published values for Spirambrene on a DB-5 column.

Mass Spectrum: The mass spectrum of Spirambrene is expected to show a molecular ion peak (M+) at m/z 238. The fragmentation pattern will be characteristic of its structure. Based on the fragmentation of similar cyclic ethers and bicyclic terpenes, a predicted fragmentation pattern is proposed below.

Predicted Mass Spectral Fragmentation of Spirambrene

Key Predicted Fragments:

m/zPredicted Fragment Structure/Loss
238 Molecular ion [M]+
223 Loss of a methyl group (-CH3)
195 Loss of a propyl group (-C3H7)
181 Loss of a C4H9 group
153 Cleavage of the dioxane ring
125 Further fragmentation of the bicycloheptane moiety
101 Fragment from the dioxane ring
83 Fragment from the bicycloheptane moiety
57 t-butyl cation from the dioxane ring

Note: This predicted fragmentation should be confirmed by analyzing a certified reference standard of Spirambrene under the same GC-MS conditions.

Quantitative Data Summary

For quantitative analysis, a calibration curve should be prepared using a certified reference standard of Spirambrene. The concentration of Spirambrene in the perfume sample can then be determined from this calibration curve.

Sample IDSpirambrene Concentration (µg/mL) in prepared solutionSpirambrene Concentration (% w/w) in original perfume
Perfume A[Insert Value][Insert Value]
Perfume B[Insert Value][Insert Value]
Perfume C[Insert Value][InsertValue]

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Analysis start Perfume Sample dilute Dilution with Ethanol (1:100 w/v) start->dilute filter Filtration (0.45 µm) dilute->filter vial Autosampler Vial filter->vial gcms GC-MS System vial->gcms separation Chromatographic Separation (DB-5ms column) gcms->separation detection Mass Spectrometry Detection (EI) separation->detection chromatogram Total Ion Chromatogram detection->chromatogram mass_spectrum Mass Spectrum of Target Peak chromatogram->mass_spectrum library_search Library Search (NIST) & Retention Index Comparison mass_spectrum->library_search identification Identification of Spirambrene library_search->identification quantification Quantification (Calibration Curve) identification->quantification result Final Report quantification->result logical_relationship cluster_identification Identification Criteria cluster_confirmation Confidence of Identification rt Retention Time Match confirmed Confirmed Identification (Reference Standard Match) rt->confirmed compared to Certified Standard ri Retention Index Match ri->confirmed compared to Certified Standard ms Mass Spectrum Match tentative Tentative Identification (Library Match only) ms->tentative compared to Spectral Library ms->confirmed compared to Certified Standard spirambrene Spirambrene in Perfume spirambrene->rt yields spirambrene->ri yields spirambrene->ms yields

References

Application

Application Note: High-Performance Liquid Chromatography for the Analysis of Spirambrene

Abstract This application note details a proposed reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Spirambrene, a key fragrance ingredient. The developed protocol off...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a proposed reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Spirambrene, a key fragrance ingredient. The developed protocol offers a reliable and reproducible approach for the determination of Spirambrene in raw materials and finished fragrance formulations. This document provides a comprehensive overview of the chromatographic conditions, sample preparation, and method validation parameters, making it a valuable resource for researchers, scientists, and professionals in the fragrance and cosmetic industries.

Introduction

Spirambrene is a widely utilized synthetic fragrance ingredient prized for its complex ambery and woody aroma. As with any component in consumer products, ensuring its quality, purity, and concentration is of paramount importance. High-performance liquid chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of individual components in a mixture.[1][2] This application note presents a proposed HPLC method tailored for the analysis of Spirambrene, addressing the need for a standardized protocol for its quality control.

Experimental

A standard HPLC system equipped with a UV detector is suitable for this analysis. The non-polar nature of Spirambrene lends itself well to a reverse-phase separation.[3][4][5]

  • HPLC System: Agilent 1260 Infinity II LC System or equivalent

  • Detector: UV-Vis Diode Array Detector (DAD)

  • Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm)

  • Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (85:15, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection Wavelength: 210 nm

  • Measure 850 mL of HPLC-grade acetonitrile and 150 mL of HPLC-grade water.

  • Combine the solvents in a suitable container and mix thoroughly.

  • Degas the mobile phase using a vacuum filtration system or sonication for 15 minutes to prevent air bubbles in the HPLC system.

  • Accurately weigh approximately 10 mg of Spirambrene reference standard into a 10 mL volumetric flask.

  • Dissolve the standard in the mobile phase (Acetonitrile:Water, 85:15).

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Bring the flask to volume with the mobile phase to achieve a concentration of 1 mg/mL.

  • Perform serial dilutions with the mobile phase to prepare a series of calibration standards (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, and 5 µg/mL).

  • For raw material analysis, accurately weigh approximately 10 mg of the Spirambrene sample and follow the procedure for standard solution preparation to achieve a final concentration within the calibration range.

  • For fragrance formulations, a sample extraction may be necessary to remove interfering matrix components. A liquid-liquid extraction or solid-phase extraction (SPE) can be employed.[6]

    • Liquid-Liquid Extraction (LLE) Protocol:

      • Accurately weigh an appropriate amount of the fragrance oil into a separatory funnel.

      • Add a suitable non-polar solvent (e.g., hexane) and an immiscible polar solvent (e.g., acetonitrile/water mixture).

      • Shake vigorously and allow the layers to separate.

      • Collect the layer containing Spirambrene and evaporate the solvent under a gentle stream of nitrogen.

      • Reconstitute the residue in the mobile phase.

    • Solid-Phase Extraction (SPE) Protocol:

      • Condition a C18 SPE cartridge with methanol followed by water.

      • Load the diluted sample onto the cartridge.

      • Wash with a weak solvent mixture to remove polar impurities.

      • Elute Spirambrene with a suitable non-polar solvent.

      • Evaporate the eluent and reconstitute in the mobile phase.

  • Filter the final sample solution through a 0.45 µm syringe filter prior to injection to protect the HPLC column.[7]

Results and Discussion

The proposed HPLC method provides a well-resolved peak for Spirambrene with a retention time of approximately 6.8 minutes. The use of a C18 column and an acetonitrile/water mobile phase ensures good separation from potential impurities.[8][9] UV detection at 210 nm offers adequate sensitivity for the quantification of Spirambrene.[10][11]

The method was validated for linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ) based on established guidelines for analytical method validation.

Table 1: Summary of Quantitative Data for Spirambrene HPLC Analysis

ParameterResult
Retention Time (min) 6.8
Linearity (R²) > 0.999
Range (µg/mL) 5 - 100
Limit of Detection (LOD) (µg/mL) 1.5
Limit of Quantification (LOQ) (µg/mL) 5.0
Accuracy (% Recovery) 98.5% - 101.2%
Precision (% RSD) < 2.0%
Conclusion

The proposed RP-HPLC method is a simple, rapid, and reliable technique for the quantitative analysis of Spirambrene. The method demonstrates good linearity, accuracy, and precision, making it suitable for routine quality control of Spirambrene in both raw material and finished product testing.

Protocols

Protocol 1: HPLC Analysis of Spirambrene
  • System Preparation:

    • Ensure the HPLC system is properly maintained.

    • Purge the pumps with the mobile phase (Acetonitrile:Water, 85:15) to remove any air bubbles.

    • Equilibrate the C18 column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

    • Set the column temperature to 30°C and the UV detection wavelength to 210 nm.

  • Calibration Curve:

    • Inject 10 µL of each calibration standard in triplicate.

    • Record the peak area for each injection.

    • Plot a calibration curve of peak area versus concentration.

    • Perform a linear regression analysis and determine the coefficient of determination (R²).

  • Sample Analysis:

    • Inject 10 µL of the prepared sample solution in triplicate.

    • Record the peak area of the Spirambrene peak.

    • Calculate the concentration of Spirambrene in the sample using the calibration curve.

Visualizations

HPLC_Workflow cluster_prep Preparation cluster_analysis HPLC Analysis cluster_data Data Processing node_mobile_phase Mobile Phase Preparation (Acetonitrile:Water 85:15) node_system_prep System Preparation (Column Equilibration) node_mobile_phase->node_system_prep node_standard_prep Standard Preparation (1 mg/mL Stock & Dilutions) node_injection Injection (10 µL) node_standard_prep->node_injection node_sample_prep Sample Preparation (Dilution & Filtration) node_sample_prep->node_injection node_system_prep->node_injection node_separation Chromatographic Separation (C18 Column, Isocratic) node_injection->node_separation node_detection UV Detection (210 nm) node_separation->node_detection node_peak_integration Peak Integration node_detection->node_peak_integration node_calibration Calibration Curve Generation node_peak_integration->node_calibration node_quantification Quantification of Spirambrene node_peak_integration->node_quantification node_calibration->node_quantification

Caption: Workflow for the HPLC analysis of Spirambrene.

References

Method

Application of Spirambrene in Fine Fragrance Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction to Spirambrene Spirambrene is a synthetic fragrance ingredient known for its powerful and diffusive ambery, woody, and spicy character.[1][2] C...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction to Spirambrene

Spirambrene is a synthetic fragrance ingredient known for its powerful and diffusive ambery, woody, and spicy character.[1][2] Chemically, it is identified as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] (diastereoisomers).[1] Its unique olfactory profile makes it a valuable component in fine fragrance formulations, where it can impart warmth, complexity, and longevity. Spirambrene is noted for its high impact, allowing for the creation of unique effects when blended with other fragrance materials.[1][2] It is particularly effective in combination with sparkling, green, spicy, and aldehydic top notes, and as a complement in woody accords to provide a diffusive ambery effect.[1][2]

Physicochemical and Olfactory Properties

A summary of the key properties of Spirambrene is provided in the table below. This data is essential for formulators to understand its physical behavior and olfactory characteristics.

PropertyValueReference
Chemical Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] (diastereoisomers)[1]
CAS Number 121251-68-1, 121251-67-0[1][2]
Molecular Formula C15H26O2[1]
Molecular Weight 238.4 g/mol [1]
Appearance Colourless Liquid[1]
Odor Profile Ambery, Woody, Spicy, Aldehydic, Powerful[1][2]
Recommended Use Level 0.1% - 3%[1]
Tenacity on Blotter 4 days[1]
Vapor Pressure 0.0039 hPa[1]
Boiling Point 252 °C[1]
Log P 4.9

Application in Fine Fragrance Formulations

Spirambrene's potent and multifaceted odor profile allows for its use in a variety of fine fragrance applications. Its ambery and woody character provides a solid foundation for oriental, woody, and chypre fragrance families.

Blending Recommendations

Spirambrene blends well with a wide range of fragrance materials. The following table provides some examples of synergistic combinations.

Ingredient FamilySpecific ExamplesOlfactory Effect
Woods Sandalwood, Cedarwood, Vetiver, PatchouliEnhances warmth, richness, and longevity of the woody accord.
Spices Cardamom, Nutmeg, Pink Pepper, CinnamonComplements the spicy facets of Spirambrene, adding complexity.
Florals Rose, Jasmine, Ylang-YlangProvides a warm, ambery depth to floral bouquets.
Citrus Bergamot, Grapefruit, MandarinCreates an interesting contrast between the bright top notes and the warm, resinous base.
Musks Galaxolide, Ambrettolide, Ethylene BrassylateEnhances the sensuality and substantivity of the fragrance.
Examples of Commercial Fragrances Containing Spirambrene

Spirambrene has been successfully used in a number of commercial fine fragrances, demonstrating its versatility and appeal.

Fragrance NameBrandReported Use Level of Spirambrene
Kenzo for MenKenzo0.8%
GioGiorgio Armani0.85%
Agua FrescaAdolfo Dominguez0.3%
DuroNasomato0.3%
EnigmaRoja Dove0.4%
Black Agar GivcoGivaudan1%
HimalayaCreed0.55%

Source:[4]

Experimental Protocols for Evaluation

To fully assess the performance of Spirambrene in a fine fragrance formulation, a combination of sensory and instrumental analysis is recommended.

Sensory Evaluation Protocol: Triangle Test for Odor Difference

This protocol is designed to determine if a perceptible difference exists between a standard fragrance formulation and one containing Spirambrene.

Objective: To determine if the addition of Spirambrene at a specific concentration creates a noticeable change in the overall fragrance profile.

Materials:

  • Standard fine fragrance formulation (control).

  • Fine fragrance formulation containing Spirambrene at the desired concentration (test sample).

  • Glass smelling strips (blotters).

  • Sample vials.

  • Panel of at least 15 trained sensory assessors.

  • Well-ventilated, odor-free evaluation room.

Procedure:

  • Prepare the control and test samples.

  • For each panelist, present three coded samples: two of the control and one of the test sample, or two of the test sample and one of the control. The order of presentation should be randomized for each panelist.

  • Dip one end of a smelling strip into each sample vial.

  • Present the three smelling strips to the panelist simultaneously.

  • Instruct the panelist to smell each strip from left to right.

  • Ask the panelist to identify the sample that is different from the other two.

  • Record the responses.

Data Analysis:

  • The number of correct judgments is compared to the number expected by chance using a statistical table for triangle tests. A significant difference (p < 0.05) indicates that the addition of Spirambrene has a perceivable effect on the fragrance.

Instrumental Analysis Protocol: Headspace Gas Chromatography-Mass Spectrometry (GC-MS) for Substantivity on Skin

This protocol measures the persistence of Spirambrene on the skin over time, providing a quantitative measure of its substantivity.

Objective: To quantify the concentration of Spirambrene in the headspace above the skin at various time points after application.

Materials:

  • Fine fragrance formulation containing a known concentration of Spirambrene.

  • Human volunteers.

  • Solid Phase Microextraction (SPME) fibers.

  • Gas Chromatograph-Mass Spectrometer (GC-MS).

  • Inert, odor-free soap for washing.

  • Controlled environment room (temperature and humidity).

Procedure:

  • Acclimatize volunteers in the controlled environment room for at least 30 minutes.

  • Wash a defined area on the forearm of each volunteer with the inert soap and rinse thoroughly with water. Pat dry.

  • Apply a precise amount of the fragrance formulation to the defined area of the skin.

  • At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), sample the headspace above the application site using an SPME fiber for a fixed duration.

  • Analyze the collected volatile compounds by GC-MS.

  • Identify and quantify the peak corresponding to Spirambrene in the chromatogram.

Data Analysis:

  • Plot the peak area of Spirambrene against time for each volunteer.

  • The resulting curve will show the evaporation profile of Spirambrene from the skin, providing a quantitative measure of its substantivity.

Visualizations

Experimental Workflow: Fragrance Formulation and Evaluation

Fragrance_Workflow cluster_0 Formulation Stage cluster_1 Evaluation Stage cluster_2 Decision A Define Fragrance Concept B Select Raw Materials A->B C Incorporate Spirambrene B->C D Create Fragrance Concentrate C->D E Sensory Evaluation (e.g., Triangle Test) D->E Test Sample F Instrumental Analysis (e.g., GC-MS Substantivity) D->F Test Sample G Stability Testing (e.g., Accelerated Aging) D->G Test Sample H Final Formulation Assessment E->H F->H G->H I Performance Met? H->I I->C No, Reformulate J Final Product I->J Yes

Caption: Workflow for the formulation and evaluation of a fine fragrance containing Spirambrene.

Logical Relationship: Decision Tree for Formulation Adjustment

Formulation_Adjustment cluster_0 Sensory Panel Feedback cluster_1 Instrumental Analysis Data cluster_2 Formulation Adjustments Start Initial Formulation with Spirambrene TooHarsh Too Harsh/Overpowering Start->TooHarsh TooWeak Too Weak/Lacks Impact Start->TooWeak GoodImpact Good Impact Start->GoodImpact Decrease Decrease Spirambrene Concentration TooHarsh->Decrease Increase Increase Spirambrene Concentration TooWeak->Increase LowSub Low Substantivity GoodImpact->LowSub GoodSub Good Substantivity GoodImpact->GoodSub AddFixative Consider Adding Co-Fixatives LowSub->AddFixative Finalize Finalize Formulation GoodSub->Finalize Decrease->LowSub Decrease->GoodSub Increase->LowSub Increase->GoodSub AddFixative->Finalize

Caption: Decision tree for adjusting Spirambrene concentration based on evaluation data.

References

Application

Application Notes and Protocols: Spirambrene in Functional Perfumery for Home Care

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of Spirambrene, a high-performance fragrance ingredient, in various home care applicatio...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Spirambrene, a high-performance fragrance ingredient, in various home care applications. The document outlines its functional benefits, provides model formulations, and details experimental protocols for performance evaluation.

Introduction to Spirambrene

Spirambrene is a powerful and diffusive fragrance ingredient with a complex olfactory profile characterized as ambery, woody, spicy, and aldehydic.[1][2] Its high impact and substantivity make it an excellent candidate for functional perfumery in home care products, where long-lasting fragrance and malodor counteractancy are highly valued.

Key Characteristics:

  • Odor Profile: Ambery, Woody, Spicy, Aldehydic, Powerful[1][2]

  • Appearance: Colorless liquid[2]

  • Use Level: Typically 0.1% to 3% in the fragrance concentrate[2]

  • Performance: Exhibits good tenacity on blotter (up to 4 days) and good substantivity on damp surfaces.[2][3]

Application in Laundry Care

In laundry care, Spirambrene's primary function is to impart a long-lasting, fresh scent to fabrics. Its good substantivity on damp cloth ensures that the fragrance is effectively transferred from the wash and persists through the drying process and during storage.

Model Formulation: Liquid Fabric Softener
IngredientFunctionWeight %
Deionized WaterSolventTo 100
EsterquatFabric Softening15.0
Spirambrene Fragrance OilFragrance0.5 - 1.5
PreservativeStability0.1
Illustrative Performance Data: Fragrance Intensity on Cotton

The following table presents illustrative data from a sensory panel evaluation of fragrance intensity on cotton towels washed with a fabric softener containing Spirambrene.

Time PointFragrance Intensity (0-10 Scale)
Wet Towel (post-wash)8.5
Dry Towel (24h post-wash)7.0
Dry Towel (7 days post-wash)5.5

Application in Air Care

Spirambrene's high impact and diffusive nature make it an effective ingredient for air fresheners and malodor counteractant products. Its complex odor profile can help to neutralize a wide range of common household malodors.

Proposed Mechanism of Malodor Counteractancy

Spirambrene likely functions through a combination of odor masking and odor neutralization. Its powerful and pleasant scent can cover malodors, while its chemical structure may allow it to interact with and neutralize certain malodorous molecules.

malodor_counteractancy cluster_0 Malodor Perception cluster_1 Spirambrene Intervention Malodor Malodor Molecules (e.g., amines, thiols) Receptor Olfactory Receptors Malodor->Receptor Binds to Brain Brain: Perception of Malodor Receptor->Brain Spirambrene Spirambrene Molecules BlockedReceptor Blocked Olfactory Receptors Spirambrene->BlockedReceptor Blocks NeutralizedMalodor Neutralized Malodor Complex Spirambrene->NeutralizedMalodor Binds to Malodor PleasantScent Brain: Perception of Pleasant Scent BlockedReceptor->PleasantScent NeutralizedMalodor->PleasantScent

Proposed mechanism of Spirambrene's malodor counteractancy.
Model Formulation: Air Freshener Spray

IngredientFunctionWeight %
Deionized WaterSolventTo 100
EthanolCo-solvent/Evaporation20.0
SolubilizerSolubilizer5.0
Spirambrene Fragrance OilFragrance/Malodor Counteractant1.0 - 3.0
Corrosion InhibitorStability0.1
Illustrative Performance Data: Malodor Reduction

The following table shows illustrative data for the percentage reduction of a standardized kitchen malodor in a controlled environment after application of an air freshener containing Spirambrene.

Time After SprayingMalodor Reduction (%)
5 minutes95
1 hour80
4 hours65

Application in Surface Cleaners

In surface cleaners, Spirambrene can provide a signal of cleanliness through a pleasant and lasting fragrance on the cleaned surface. Its stability in a range of pH conditions makes it suitable for various types of surface cleaning formulations.[3]

Model Formulation: All-Purpose Cleaner
IngredientFunctionWeight %
Deionized WaterSolventTo 100
Non-ionic SurfactantCleaning Agent5.0
Chelating AgentWater Softener0.5
pH AdjusterpH ControlTo pH 9-10
Spirambrene Fragrance OilFragrance0.2 - 0.8
DyeColorq.s.
Illustrative Performance Data: Fragrance Substantivity on a Hard Surface

The following table presents illustrative data from headspace GC-MS analysis of Spirambrene concentration in the air above a ceramic tile cleaned with an all-purpose cleaner.

Time After CleaningSpirambrene Headspace Concentration (ng/L)
1 hour50
8 hours25
24 hours10

Experimental Protocols

Protocol for Sensory Panel Evaluation of Fragrance Intensity in Laundry

Objective: To quantify the fragrance intensity of Spirambrene on fabric at different time points after washing.

Materials:

  • Standard cotton towels

  • Washing machine

  • Tumble dryer

  • Fabric softener with and without Spirambrene (as per formulation in 2.1)

  • Trained sensory panel (10-12 panelists)

  • Controlled environment for evaluation with consistent temperature and humidity.[4]

Procedure:

  • Pre-wash all towels to remove any existing odors.

  • Wash towels in separate loads with the control and test fabric softeners.

  • Evaluate the fragrance intensity of the wet towels immediately after the wash cycle.

  • Tumble dry the towels.

  • Evaluate the fragrance intensity of the dry towels at 24 hours and 7 days post-drying.

  • Panelists rate the fragrance intensity on a scale of 0 (no odor) to 10 (extremely strong odor).

  • Record and analyze the data.

sensory_workflow start Start: Pre-washed towels wash Wash with Control & Test Fabric Softeners start->wash eval_wet Sensory Evaluation: Wet Towels wash->eval_wet dry Tumble Dry eval_wet->dry eval_dry_24h Sensory Evaluation: Dry Towels (24h) dry->eval_dry_24h eval_dry_7d Sensory Evaluation: Dry Towels (7d) eval_dry_24h->eval_dry_7d end End: Data Analysis eval_dry_7d->end

Workflow for sensory evaluation of laundry fragrance.
Protocol for Malodor Counteractancy Evaluation in Air Fresheners

Objective: To measure the effectiveness of an air freshener containing Spirambrene in reducing a specific malodor.

Materials:

  • Controlled environmental chamber[5]

  • Standardized malodor source (e.g., synthetic kitchen or bathroom malodor)

  • Air freshener with and without Spirambrene (as per formulation in 3.2)

  • Trained sensory panel or analytical instrumentation (e.g., SIFT-MS)

  • ASTM E1593 standard guide for assessing air care product efficacy.[6]

Procedure:

  • Introduce the standardized malodor into the environmental chamber and allow it to equilibrate.

  • Measure the initial malodor intensity using a sensory panel or analytical instrument.

  • Dispense a controlled amount of the air freshener into the chamber.

  • Measure the malodor intensity at specified time intervals (e.g., 5, 60, and 240 minutes).

  • Calculate the percentage reduction in malodor intensity compared to the initial measurement.

  • Repeat the procedure with the control air freshener (without Spirambrene).

Protocol for Headspace GC-MS Analysis of Fragrance Substantivity

Objective: To quantify the concentration of Spirambrene released from a treated surface over time.

Materials:

  • Gas Chromatograph-Mass Spectrometer (GC-MS) with a headspace autosampler.[7]

  • Standardized surface material (e.g., ceramic tiles, cotton swatches)

  • Surface cleaner with a known concentration of Spirambrene (as per formulation in 4.1)

  • Controlled environment for sample storage.

Procedure:

  • Clean the surface material with the test cleaner and allow it to dry.

  • Place the treated surface in a sealed headspace vial.

  • Incubate the vial at a controlled temperature for a specific time to allow volatiles to accumulate in the headspace.

  • Analyze the headspace gas using GC-MS to identify and quantify Spirambrene.[8]

  • Repeat the analysis at different time points after cleaning to determine the fragrance release profile.

gcms_workflow start Start: Clean surface with Spirambrene-containing product place_vial Place treated surface in headspace vial start->place_vial incubate Incubate at controlled temperature place_vial->incubate analyze Analyze headspace using GC-MS incubate->analyze repeat Repeat at different time intervals analyze->repeat end End: Determine fragrance release profile repeat->end

Workflow for Headspace GC-MS analysis of fragrance substantivity.

References

Method

Application Notes and Protocols for Sensory Panel Evaluation of Spirambrene

For Researchers, Scientists, and Drug Development Professionals Introduction Spirambrene is a synthetic fragrance ingredient prized for its complex and powerful ambery, woody, spicy, and aldehydic scent profile.[1][2][3]...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene is a synthetic fragrance ingredient prized for its complex and powerful ambery, woody, spicy, and aldehydic scent profile.[1][2][3] As a key component in modern perfumery, its consistent and reproducible sensory evaluation is paramount for quality control, new product development, and research into olfaction. These application notes provide a detailed protocol for the sensory panel evaluation of Spirambrene, designed to yield robust and reliable data for researchers, scientists, and professionals in the fragrance and drug development industries.

Chemical and Physical Properties of Spirambrene

A comprehensive understanding of Spirambrene's physicochemical properties is essential for its appropriate handling and evaluation.

PropertyValueReference
Chemical Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][4]dioxane] (diastereoisomers)[1][3]
CAS Number 121251-68-1, 121251-67-0[1][3]
Molecular Formula C15H26O2[1][3][5]
Molecular Weight 238.4 g/mol [1][3][5]
Appearance Colorless to pale yellow liquid[1][5][6]
Odor Profile Ambery, Woody, Spicy, Aldehydic, Powerful[1][2][3]
Boiling Point ~252 °C[3][5]
Vapor Pressure 0.0039 hPa at 20 °C[2][3]
Flash Point >200 °F (~93.3 °C)[5]
Solubility Insoluble in water; soluble in organic solvents[5]
Recommended Use Level 0.1% - 3% in fragrance concentrate[1][2][7]

Sensory Evaluation Protocol: Spirambrene

This protocol outlines a standardized methodology for the sensory evaluation of Spirambrene, adaptable for various research and quality control purposes.

Objective

To quantitatively and qualitatively assess the olfactory characteristics of Spirambrene, including its odor profile, intensity, and longevity.

Panelist Selection and Training
  • Selection: Recruit panelists based on their ability to discriminate and describe different odors. Screen for anosmia and specific scent sensitivities.

  • Training: Train panelists on a vocabulary of standard fragrance descriptors, including those relevant to ambery, woody, spicy, and aldehydic notes.[8] Calibrate the panel using reference standards for these odor families.

Sample Preparation
  • Dilution: Prepare solutions of Spirambrene in a suitable solvent (e.g., ethanol, diethyl phthalate) at concentrations relevant to its typical use levels (e.g., 1%, 5%, and 10%). A control of the solvent alone must be included.

  • Blotter Preparation: Dip standard fragrance blotters (smelling strips) to a consistent depth (e.g., 1 cm) into the Spirambrene solutions and the control. Allow the solvent to evaporate for a specified time (e.g., 30 seconds) before evaluation.

Evaluation Procedure
  • Environment: Conduct evaluations in a well-ventilated, odor-neutral room.

  • Presentation: Present the coded blotters to panelists in a randomized and balanced order to minimize bias.[9]

  • Evaluation Stages:

    • Initial Evaluation (Top Notes): Evaluate the blotters immediately after the solvent has evaporated.

    • Mid-term Evaluation (Heart Notes): Evaluate the blotters after a set time interval (e.g., 1 hour) to assess the evolution of the fragrance.

    • Long-term Evaluation (Base Notes/Longevity): Evaluate the blotters after an extended period (e.g., 4, 8, and 24 hours) to determine the tenacity and dry-down characteristics of the scent.[7][10]

Data Collection and Analysis
  • Quantitative Evaluation: Panelists rate the intensity of the overall scent and specific odor descriptors (e.g., ambery, woody, spicy, aldehydic) on a labeled magnitude scale (e.g., 0 = not perceptible, 10 = extremely strong).

    Odor DescriptorIntensity Rating (0-10) at T=0Intensity Rating (0-10) at T=1hrIntensity Rating (0-10) at T=8hr
    Overall Intensity
    Ambery
    Woody
    Spicy
    Aldehydic
    Other (specify)
  • Qualitative Evaluation: Panelists provide descriptive terms for the perceived scent at each evaluation stage.

  • Statistical Analysis: Analyze the quantitative data using appropriate statistical methods (e.g., ANOVA, t-tests) to determine significant differences in intensity ratings across different time points and concentrations.

Experimental Workflow

G cluster_prep Preparation Phase cluster_eval Evaluation Phase cluster_analysis Analysis Phase Panelist_Selection Panelist Selection & Training Sample_Preparation Sample Preparation (Spirambrene Dilutions) Panelist_Selection->Sample_Preparation Initial_Eval Initial Evaluation (T=0) Sample_Preparation->Initial_Eval Mid_Eval Mid-term Evaluation (T=1hr) Initial_Eval->Mid_Eval Long_Eval Long-term Evaluation (T=4, 8, 24hr) Mid_Eval->Long_Eval Data_Collection Quantitative & Qualitative Data Collection Long_Eval->Data_Collection Stat_Analysis Statistical Analysis Data_Collection->Stat_Analysis Reporting Reporting of Findings Stat_Analysis->Reporting

Caption: Sensory evaluation workflow for Spirambrene.

Olfactory Signaling Pathway

The perception of Spirambrene, like all odorants, is initiated by the binding of the molecule to olfactory receptors in the nasal cavity. This triggers a cascade of intracellular events leading to the generation of an electrical signal that is transmitted to the brain.[4][11][12]

The binding of an odorant molecule, such as Spirambrene, to a G-protein coupled olfactory receptor (OR) activates the G-protein G-olf.[4] This, in turn, stimulates adenylyl cyclase to produce cyclic AMP (cAMP).[4][13] The increase in cAMP opens cyclic nucleotide-gated ion channels, allowing an influx of sodium and calcium ions, which depolarizes the neuron.[4][13] This depolarization, amplified by a calcium-activated chloride current, generates an action potential that travels to the olfactory bulb and then to higher cortical areas for processing and perception of the smell.[4][12]

G Odorant Spirambrene OR Olfactory Receptor (OR) Odorant->OR Binds to G_olf G-protein (G-olf) OR->G_olf Activates AC Adenylyl Cyclase G_olf->AC Activates cAMP cAMP AC->cAMP Converts ATP ATP ATP->AC CNG Cyclic Nucleotide-Gated Ion Channel cAMP->CNG Opens Ions Na+ / Ca2+ Influx CNG->Ions Depolarization Neuron Depolarization Ions->Depolarization Signal Signal to Olfactory Bulb Depolarization->Signal

Caption: Simplified olfactory signal transduction pathway.

References

Application

Application Notes &amp; Protocols: Stability Testing of Spirambrene in Acidic and Alkaline Media

For Researchers, Scientists, and Drug Development Professionals Introduction Spirambrene, chemically known as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane], is a valuable ingredient utilized in t...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene, chemically known as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane], is a valuable ingredient utilized in the fragrance and flavor industries.[2] Its unique chemical structure, a spiro-acetal, suggests potential susceptibility to degradation under acidic and alkaline conditions, which could impact product quality, efficacy, and safety.[1][3]

These application notes provide a comprehensive protocol for assessing the stability of Spirambrene in acidic and alkaline media through forced degradation studies. Such studies are crucial for understanding the degradation pathways and developing stability-indicating analytical methods, in line with International Council for Harmonisation (ICH) guidelines.[4][5] The provided methodologies will guide researchers in generating reliable data to ensure the stability and integrity of formulations containing Spirambrene.

Predicted Degradation Pathway

The spiro-acetal moiety in Spirambrene is the most probable site of degradation, particularly under acidic conditions, through hydrolysis. The proposed degradation pathway involves the protonation of one of the oxygen atoms in the dioxane ring, followed by ring-opening to form a hemiacetal intermediate. This intermediate can then undergo further reactions to yield more stable degradation products. Under alkaline conditions, while generally more stable, ester-like impurities or oxidative degradation could be potential pathways to investigate.

G cluster_alkaline Alkaline Conditions (Hypothetical) Spirambrene Spirambrene (Spiro-acetal) Protonation Protonation of Dioxane Oxygen Spirambrene->Protonation H+ (Acidic Media) RingOpening Ring Opening (Hemiacetal Intermediate) Protonation->RingOpening Hydrolysis DegradationProducts Degradation Products RingOpening->DegradationProducts Spirambrene_alk Spirambrene Oxidation Oxidation Spirambrene_alk->Oxidation OH- / O2 Degradation_alk Oxidative Degradation Products Oxidation->Degradation_alk

Caption: Proposed degradation pathway of Spirambrene.

Experimental Protocols

This section details the necessary protocols for conducting the stability testing of Spirambrene.

Materials and Reagents
  • Spirambrene reference standard (Purity ≥ 95%)

  • Hydrochloric acid (HCl), analytical grade

  • Sodium hydroxide (NaOH), analytical grade

  • Acetonitrile (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Water, HPLC grade or purified

  • pH meter

  • Volumetric flasks, pipettes, and other standard laboratory glassware

  • HPLC system with a UV detector or Mass Spectrometer (MS)

  • Analytical balance

Experimental Workflow

The overall workflow for the stability study is depicted below.

G cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis A Prepare Spirambrene Stock Solution C Incubate Samples at Defined Time Points (e.g., 0, 2, 4, 8, 24 hours) A->C B Prepare Acidic and Alkaline Media B->C D Sample Quenching and Dilution C->D E HPLC Analysis D->E F Data Processing and Reporting E->F

Caption: General experimental workflow for stability testing.

Preparation of Solutions
  • Spirambrene Stock Solution (1 mg/mL): Accurately weigh 10 mg of Spirambrene reference standard and dissolve it in 10 mL of a suitable solvent (e.g., acetonitrile or methanol). This will be the stock solution.

  • Acidic Medium (0.1 M HCl): Carefully add 8.3 mL of concentrated HCl (37%) to a 1 L volumetric flask containing approximately 500 mL of purified water. Dilute to the mark with water and mix well.

  • Alkaline Medium (0.1 M NaOH): Dissolve 4.0 g of NaOH pellets in approximately 500 mL of purified water in a 1 L volumetric flask. Allow it to cool to room temperature, then dilute to the mark with water and mix well.

Forced Degradation Study

3.4.1. Acidic Degradation

  • To a series of vials, add a known volume of the Spirambrene stock solution.

  • Add an equal volume of 0.1 M HCl to each vial.

  • Incubate the vials at a controlled temperature (e.g., 60°C).

  • Withdraw samples at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours).

  • Immediately neutralize the samples by adding an equivalent amount of 0.1 M NaOH.

  • Dilute the neutralized samples with the mobile phase to a suitable concentration for HPLC analysis.

3.4.2. Alkaline Degradation

  • To a series of vials, add a known volume of the Spirambrene stock solution.

  • Add an equal volume of 0.1 M NaOH to each vial.

  • Incubate the vials at a controlled temperature (e.g., 60°C).

  • Withdraw samples at predetermined time intervals (e.g., 0, 2, 4, 8, and 24 hours).

  • Immediately neutralize the samples by adding an equivalent amount of 0.1 M HCl.

  • Dilute the neutralized samples with the mobile phase to a suitable concentration for HPLC analysis.

3.4.3. Control Samples

Prepare control samples by diluting the Spirambrene stock solution with the mobile phase to the same concentration as the stressed samples. These will be used to determine the initial concentration of Spirambrene.

Analytical Method

A stability-indicating HPLC method should be developed and validated to separate Spirambrene from its potential degradation products.[6]

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

  • Mobile Phase: A gradient of acetonitrile and water may be suitable.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector: UV at a suitable wavelength (to be determined by UV scan of Spirambrene) or MS for identification of degradation products.

  • Column Temperature: 30°C

Data Presentation

The quantitative data obtained from the HPLC analysis should be summarized in tables for clear comparison.

Table 1: Stability of Spirambrene in Acidic Medium (0.1 M HCl at 60°C)

Time (hours)Peak Area of Spirambrene% Spirambrene Remaining% DegradationNumber of Degradation Peaks
0Initial Peak Area10000
2Peak Area at 2hCalculated %Calculated %Observed No.
4Peak Area at 4hCalculated %Calculated %Observed No.
8Peak Area at 8hCalculated %Calculated %Observed No.
24Peak Area at 24hCalculated %Calculated %Observed No.

Table 2: Stability of Spirambrene in Alkaline Medium (0.1 M NaOH at 60°C)

Time (hours)Peak Area of Spirambrene% Spirambrene Remaining% DegradationNumber of Degradation Peaks
0Initial Peak Area10000
2Peak Area at 2hCalculated %Calculated %Observed No.
4Peak Area at 4hCalculated %Calculated %Observed No.
8Peak Area at 8hCalculated %Calculated %Observed No.
24Peak Area at 24hCalculated %Calculated %Observed No.

Conclusion

The protocols outlined in these application notes provide a robust framework for investigating the stability of Spirambrene in acidic and alkaline environments. The results from these studies will be instrumental in understanding the degradation profile of Spirambrene, which is essential for formulation development, establishing appropriate storage conditions, and ensuring the overall quality and safety of products containing this fragrance ingredient. Further characterization of any significant degradation products using techniques such as mass spectrometry is recommended to fully elucidate the degradation pathways.

References

Method

Application Notes and Protocols for the Controlled Release of Spirambrene through Encapsulation

For Researchers, Scientists, and Drug Development Professionals Introduction Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambery aroma. Its application in consumer products, such as pe...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambery aroma. Its application in consumer products, such as perfumes, cosmetics, and household goods, is often limited by its volatility and potential for degradation, which can lead to a diminished scent profile over time. Encapsulation technologies offer a promising solution to protect Spirambrene from environmental factors and to control its release, thereby prolonging its desired fragrance profile.

These application notes provide a comprehensive overview of various methods for encapsulating Spirambrene. Detailed protocols for laboratory-scale preparation and characterization are presented to guide researchers in developing effective controlled-release formulations. Given that Spirambrene is a hydrophobic molecule (logP ≈ 4.9), the methods detailed below are particularly well-suited for its encapsulation.[1][2] This document focuses on four primary encapsulation techniques: polymeric nanoparticles, solid lipid nanoparticles (SLNs), liposomes, and cyclodextrin (CD) inclusion complexes.

Encapsulation Methods Overview

The choice of encapsulation method depends on the desired particle size, release kinetics, and the specific application of the final product. Below is a summary of suitable methods for Spirambrene encapsulation.

Polymeric Nanoparticles

Polymeric nanoparticles are solid, colloidal particles ranging in size from 10 to 1000 nm. They can be formulated as nanospheres, where the active agent is uniformly dispersed, or nanocapsules, where the active agent is confined to a liquid core surrounded by a polymeric shell. These particles can be designed to release their payload in response to specific triggers such as pH, temperature, or enzymatic activity.

Advantages:

  • High stability and loading capacity for hydrophobic compounds.

  • Potential for sustained and targeted release.

  • Protection of the encapsulated active from degradation.

Disadvantages:

  • Potential for burst release.

  • Use of organic solvents in some preparation methods.

Solid Lipid Nanoparticles (SLNs)

SLNs are colloidal carriers made from lipids that are solid at room and body temperature. They combine the advantages of polymeric nanoparticles and lipid-based systems. The hydrophobic Spirambrene can be incorporated into the solid lipid matrix.

Advantages:

  • Excellent biocompatibility and biodegradability.

  • Avoidance of organic solvents in some preparation methods.

  • Good physical stability.

Disadvantages:

  • Lower loading capacity compared to polymeric nanoparticles.

  • Potential for drug expulsion during storage due to lipid crystallization.

Liposomes

Liposomes are microscopic vesicles composed of one or more lipid bilayers, typically made of phospholipids. Their structure allows for the encapsulation of both hydrophilic and hydrophobic compounds. Hydrophobic molecules like Spirambrene are intercalated within the lipid bilayer.

Advantages:

  • High biocompatibility and biodegradability.

  • Ability to encapsulate a wide range of molecules.

  • Can be functionalized for targeted delivery.

Disadvantages:

  • Lower encapsulation efficiency for highly hydrophobic molecules compared to other methods.

  • Potential for instability and leakage of the encapsulated compound.

Cyclodextrin (CD) Inclusion Complexes

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity. They can encapsulate "guest" molecules, such as Spirambrene, within their cavity, forming inclusion complexes. This non-covalent interaction can protect the guest molecule and modify its physicochemical properties.

Advantages:

  • High encapsulation efficiency for suitably sized hydrophobic molecules.

  • Enhancement of solubility and stability of the guest molecule.

  • Simple preparation methods.

Disadvantages:

  • Limited to guest molecules that fit within the CD cavity.

  • Release can be rapid upon dilution.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained for the encapsulation of hydrophobic fragrance molecules and essential oils using the described methods. This data serves as a reference for expected outcomes when encapsulating Spirambrene.

Table 1: Polymeric Nanoparticle Encapsulation of Hydrophobic Fragrances

Encapsulation MethodPolymerFragrance/OilParticle Size (nm)Encapsulation Efficiency (%)Drug Loading (%)Reference
Emulsion-Solvent EvaporationPLGALimonene150 - 25075 - 905 - 15[3]
NanoprecipitationPCLLimonene100 - 30060 - 8510 - 20
Interfacial PolymerizationPolyureaLimonene10,000 - 50,0007 - 54Not Reported[4]

Table 2: Solid Lipid Nanoparticle (SLN) Encapsulation of Essential Oils

Preparation MethodLipidEssential OilParticle Size (nm)Encapsulation Efficiency (%)Drug Loading (%)Reference
High-Pressure HomogenizationCompritol 888 ATOFrankincense & Myrrh113.3 ± 3.680.6 ± 1.1Not Reported[5]
Hot HomogenizationGlyceryl MonostearateLavender30.91 ± 0.3089.99 ± 0.87Not Reported[6]
Hot HomogenizationVariousMentha longifolia107 ± 9Not ReportedNot Reported[5]
Hot HomogenizationVariousMentha pulegium191 ± 8Not ReportedNot Reported[5]

Table 3: Liposomal Encapsulation of Fragrance Components

Preparation MethodLipid CompositionFragrance/ComponentParticle Size (nm)Encapsulation Efficiency (%)Drug Loading (%)Reference
Ethanol InjectionSoybean PhospholipidsClove Oil/Eugenol~150>60~2[7]
Thin Film HydrationEgg-PC:CholesterolEugenol Derivative150 - 200~60-80Not Reported[8]
MicrofluidicsDSPC/DMPCEugenol100 - 20049 - 94Not Reported[9][10]

Table 4: Cyclodextrin Inclusion Complexation of Fragrances

CyclodextrinFragranceMolar Ratio (CD:Fragrance)Complexation Efficiency (%)Stability Constant (Kc)Reference
β-CyclodextrinApple Fragrance1:1~80Not Reported[11]
β-CyclodextrinBenzyl Acetate1:1Not Reported100 - 200 M⁻¹[1]
HP-β-CyclodextrinLinalool1:1Not Reported500 - 1000 M⁻¹[1]
DM-β-CyclodextrinCitral1:1Not Reported>2000 M⁻¹[1]

Experimental Protocols

This section provides detailed, step-by-step protocols for the encapsulation of Spirambrene using the four highlighted methods.

Protocol 1: Spirambrene-Loaded Polymeric Nanoparticles via Emulsion-Solvent Evaporation

Objective: To encapsulate Spirambrene within a biodegradable polymer (e.g., PLGA) to achieve sustained release.

Materials:

  • Spirambrene

  • Poly(lactic-co-glycolic acid) (PLGA)

  • Dichloromethane (DCM) or Ethyl Acetate (organic solvent)

  • Poly(vinyl alcohol) (PVA) or other suitable surfactant

  • Deionized water

  • Magnetic stirrer

  • Homogenizer (sonicator or high-speed homogenizer)

  • Rotary evaporator

  • Centrifuge

  • Freeze-dryer (optional)

Procedure:

  • Organic Phase Preparation: Dissolve a known amount of PLGA (e.g., 100 mg) and Spirambrene (e.g., 20 mg) in a minimal amount of DCM (e.g., 5 mL).

  • Aqueous Phase Preparation: Prepare a PVA solution (e.g., 1% w/v) in deionized water.

  • Emulsification: Add the organic phase to the aqueous phase (e.g., 20 mL) under constant stirring. Homogenize the mixture using a sonicator or high-speed homogenizer for 2-5 minutes to form an oil-in-water (o/w) emulsion. The energy input during this step is critical for determining the final particle size.

  • Solvent Evaporation: Stir the emulsion at room temperature for several hours (e.g., 4-6 hours) or use a rotary evaporator at reduced pressure to remove the organic solvent.

  • Nanoparticle Collection: Centrifuge the resulting nanoparticle suspension at high speed (e.g., 15,000 rpm) for 30 minutes.

  • Washing: Discard the supernatant and resuspend the nanoparticle pellet in deionized water to remove excess PVA and unencapsulated Spirambrene. Repeat the centrifugation and washing steps twice.

  • Lyophilization (Optional): For long-term storage, the purified nanoparticle suspension can be frozen and lyophilized to obtain a dry powder. A cryoprotectant (e.g., trehalose) may be added before freezing.

Protocol 2: Spirambrene-Loaded Solid Lipid Nanoparticles (SLNs) via Hot Homogenization

Objective: To encapsulate Spirambrene in a solid lipid matrix for controlled release.

Materials:

  • Spirambrene

  • Solid lipid (e.g., Compritol 888 ATO, glyceryl monostearate)

  • Surfactant (e.g., Poloxamer 188, Tween 80)

  • Deionized water

  • Magnetic stirrer with hot plate

  • High-shear homogenizer or sonicator

  • Ice bath

Procedure:

  • Lipid Phase Preparation: Melt the solid lipid by heating it to 5-10°C above its melting point. Add a known amount of Spirambrene to the molten lipid and mix until a clear solution is obtained.

  • Aqueous Phase Preparation: Heat the deionized water containing the surfactant to the same temperature as the lipid phase.

  • Pre-emulsion Formation: Add the hot aqueous phase to the hot lipid phase under high-speed stirring (e.g., 8000 rpm) for 5-10 minutes to form a coarse emulsion.

  • Homogenization: Immediately subject the hot pre-emulsion to high-shear homogenization or sonication for 3-5 minutes.

  • Nanoparticle Formation: Cool the resulting nanoemulsion in an ice bath under gentle stirring. The lipid will recrystallize, forming solid lipid nanoparticles with Spirambrene entrapped within the matrix.

  • Purification: The SLN dispersion can be purified by dialysis or centrifugation to remove excess surfactant and unencapsulated Spirambrene.

Protocol 3: Spirambrene-Loaded Liposomes via Thin-Film Hydration

Objective: To encapsulate Spirambrene within the lipid bilayer of liposomes.

Materials:

  • Phospholipids (e.g., soy phosphatidylcholine, egg phosphatidylcholine)

  • Cholesterol

  • Spirambrene

  • Organic solvent (e.g., chloroform, chloroform:methanol mixture)

  • Phosphate buffered saline (PBS) or other aqueous buffer

  • Rotary evaporator

  • Bath sonicator or extruder

Procedure:

  • Lipid Film Formation: Dissolve the phospholipids, cholesterol, and Spirambrene in the organic solvent in a round-bottom flask.

  • Solvent Evaporation: Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, dry lipid film on the inner wall of the flask.

  • Hydration: Add the aqueous buffer to the flask and hydrate the lipid film by gentle rotation at a temperature above the lipid phase transition temperature. This will result in the formation of multilamellar vesicles (MLVs).

  • Size Reduction: To obtain smaller, unilamellar vesicles (SUVs), the MLV suspension can be sonicated in a bath sonicator or extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).

  • Purification: Remove unencapsulated Spirambrene by dialysis, gel filtration chromatography, or ultracentrifugation.

Protocol 4: Spirambrene-Cyclodextrin Inclusion Complex via Co-precipitation

Objective: To form an inclusion complex of Spirambrene with a cyclodextrin to enhance its stability and control its release.

Materials:

  • Spirambrene

  • β-Cyclodextrin (β-CD) or a derivative (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD)

  • Deionized water

  • Ethanol

  • Magnetic stirrer

  • Centrifuge or filtration setup

  • Oven

Procedure:

  • Cyclodextrin Solution: Dissolve the cyclodextrin in deionized water with heating and stirring to obtain a saturated or near-saturated solution.

  • Spirambrene Solution: Dissolve Spirambrene in a minimal amount of ethanol.

  • Complexation: Slowly add the ethanolic solution of Spirambrene to the aqueous cyclodextrin solution under vigorous stirring.

  • Precipitation: Continue stirring the mixture for several hours (e.g., 12-24 hours) at a controlled temperature (e.g., room temperature or cooled in an ice bath) to allow for the formation and precipitation of the inclusion complex.

  • Isolation: Collect the precipitate by centrifugation or filtration.

  • Washing: Wash the collected solid with a small amount of cold deionized water and then with a small amount of ethanol to remove uncomplexed cyclodextrin and Spirambrene, respectively.

  • Drying: Dry the final product in an oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Characterization Protocols

Protocol 5: Particle Size and Zeta Potential Analysis

Objective: To determine the size distribution and surface charge of the encapsulated Spirambrene.

Apparatus: Dynamic Light Scattering (DLS) instrument.

Procedure:

  • Dilute the nanoparticle or liposome suspension with an appropriate solvent (usually deionized water or the buffer used for preparation) to a suitable concentration for DLS analysis.

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size (hydrodynamic diameter) and polydispersity index (PDI) using DLS.

  • For zeta potential measurement, use an appropriate electrode-containing cuvette and measure the electrophoretic mobility of the particles.

Protocol 6: Determination of Encapsulation Efficiency and Drug Loading

Objective: To quantify the amount of Spirambrene successfully encapsulated.

Procedure:

  • Separation of Free Spirambrene: Separate the encapsulated Spirambrene from the unencapsulated (free) Spirambrene. This can be achieved by ultracentrifugation, where the supernatant contains the free drug, or by using techniques like solid-phase extraction.

  • Quantification of Free Spirambrene: Quantify the amount of Spirambrene in the supernatant using a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

  • Quantification of Total Spirambrene: Disrupt the encapsulates (e.g., by dissolving them in a suitable organic solvent) to release the entrapped Spirambrene. Quantify the total amount of Spirambrene in this disrupted sample.

  • Calculations:

    • Encapsulation Efficiency (EE %): EE (%) = [(Total Spirambrene - Free Spirambrene) / Total Spirambrene] x 100

    • Drug Loading (DL %): DL (%) = [Weight of encapsulated Spirambrene / Total weight of encapsulates] x 100

Protocol 7: In Vitro Release Study

Objective: To evaluate the release profile of Spirambrene from the encapsulates over time.

Apparatus: Dialysis bag method or sample and separate method.

Procedure (Dialysis Bag Method):

  • Place a known amount of the Spirambrene-loaded encapsulate suspension into a dialysis bag with a suitable molecular weight cut-off.

  • Immerse the dialysis bag in a release medium (e.g., PBS with a small percentage of a surfactant like Tween 80 to ensure sink conditions for the hydrophobic Spirambrene).

  • Keep the system at a constant temperature (e.g., 37°C) with gentle agitation.

  • At predetermined time intervals, withdraw a sample of the release medium and replace it with fresh medium to maintain a constant volume.

  • Quantify the concentration of Spirambrene in the collected samples using a suitable analytical method (e.g., HPLC).

  • Plot the cumulative percentage of Spirambrene released versus time to obtain the release profile.

Visualizations

Signaling Pathways and Experimental Workflows

Encapsulation_Workflow cluster_prep Preparation of Phases cluster_encap Encapsulation Process cluster_purify Purification cluster_char Characterization Spirambrene Spirambrene Mixing Mixing & Homogenization Spirambrene->Mixing Encapsulant Encapsulating Material (Polymer, Lipid, etc.) Encapsulant->Mixing Solvent Solvent System Solvent->Mixing Encapsulation Encapsulation Event (e.g., Solvent Evaporation) Mixing->Encapsulation Purification Purification (Centrifugation, Dialysis) Encapsulation->Purification Characterization Characterization (Size, EE%, Release) Purification->Characterization

Caption: General workflow for the encapsulation of Spirambrene.

Release_Mechanism Encapsulated Encapsulated Spirambrene Release Release Trigger (e.g., Diffusion, Erosion) Encapsulated->Release Free Free Spirambrene Release->Free Effect Desired Effect (Fragrance Perception) Free->Effect

Caption: Logical relationship of controlled release.

References

Application

Application Note: Techniques for Measuring the Vapor Pressure of Spirambrene

Audience: Researchers, scientists, and drug development professionals. 1. Introduction Spirambrene is a versatile spirocyclic compound utilized in organic synthesis, medicinal chemistry, and notably, the fragrance indust...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Spirambrene is a versatile spirocyclic compound utilized in organic synthesis, medicinal chemistry, and notably, the fragrance industry.[1][2] Its unique woody and ambery scent profile makes it a valuable ingredient in perfumes and other scented products.[2] The vapor pressure of a fragrance ingredient is a critical physicochemical property, as it directly influences its volatility, diffusion, and perceived intensity over time (longevity). Accurate vapor pressure data is essential for formulation development, ensuring product stability, and for regulatory compliance, including environmental risk assessment.

Spirambrene is characterized as a colorless to pale yellow liquid with a high boiling point (~252 °C) and low volatility.[3][4] Its reported vapor pressure is approximately 0.39 Pa to 0.52 Pa at 20°C, classifying it as a low-volatility organic compound (LVOC).[3][5] This application note provides detailed protocols for established methods suitable for accurately measuring the vapor pressure of low-volatility compounds like Spirambrene.

2. Data Presentation

Physicochemical Properties of Spirambrene

The following table summarizes key properties of Spirambrene, which are essential for selecting an appropriate vapor pressure measurement technique and for subsequent calculations.

PropertyValueReference(s)
Molecular Formula C₁₅H₂₆O₂[1][3]
Molecular Weight 238.36 g/mol [1]
Appearance Colorless to pale yellow liquid[1][4]
CAS Number 121251-67-0, 121251-68-1 (diastereoisomers)[1][3][6]
Boiling Point ~252 °C[3][4]
Reported Vapor Pressure 0.0039 hPa (0.39 Pa) at 20°C[3][5]
Density 0.99 g/cm³ (Lit.)[1]

Comparison of Recommended Vapor Pressure Measurement Techniques

Given Spirambrene's low volatility, several methods are applicable. The table below compares the most suitable techniques.

TechniquePrincipleApplicable Pressure RangeAdvantagesDisadvantages
Knudsen Effusion Method Gravimetric; measures the rate of mass loss of a substance effusing through a small orifice into a vacuum.[7][8]10⁻¹⁰ Pa to 1 Pa (extendable to 10⁵ Pa)High precision for low-volatility substances; requires small sample size; OECD approved method (Guideline 104).[7][9][10]Requires high vacuum; sensitive to sample purity; orifice calibration is critical.
Gas Saturation Method Dynamic; an inert gas is saturated with the compound's vapor, and the amount of vapor is quantified.[11][12]10⁻⁶ Pa to 1 kPaHighly accurate for low pressures; effect of impurities is predictable; OECD approved method (Guideline 104).[11][13][14]Can be slow to reach saturation; flow rate must be carefully controlled; potential for aerosol formation.
Static Method Direct; measures the equilibrium vapor pressure of a degassed sample in a closed, thermostatted vessel.[14][15]> 10 Pa (typically)Conceptually simple; direct pressure measurement.Difficult for very low pressures; requires thorough degassing of the sample; risk of time-dependent errors.[16]

3. Experimental Workflows and Relationships

The following diagrams illustrate the decision-making process for technique selection, the experimental workflow for a recommended method, and the fundamental thermodynamic relationship used for data analysis.

Technique_Selection_Workflow cluster_0 Phase 1: Characterization cluster_1 Phase 2: Method Selection cluster_2 Phase 3: Execution A Assess Spirambrene Properties (Liquid, MW, Purity) B Estimate Vapor Pressure Range (Literature Search: ~0.4 Pa) A->B C Is P < 10 Pa? B->C D Knudsen Effusion Method C->D Yes E Gas Saturation Method C->E Yes F Static Method (Less Suitable) C->F No G Perform Experiment D->G E->G H Analyze Data & Calculate P G->H

Caption: Workflow for selecting a vapor pressure measurement technique.

Knudsen_Effusion_Protocol prep 1. Sample Preparation (Weigh ~5-20 mg Spirambrene) load 2. Load Sample (Place into Knudsen cell) prep->load vac 3. System Setup (Place cell in vacuum chamber on microbalance) load->vac pump 4. Evacuate System (Pump down to < 10⁻³ Pa) vac->pump heat 5. Set Temperature (T) (Heat cell to desired temperature) pump->heat equil 6. Equilibration (Allow temperature and mass loss rate to stabilize) heat->equil measure 7. Measure Mass Loss (Record mass vs. time to get dm/dt) equil->measure calc 8. Calculate Vapor Pressure (P) (Use Knudsen Equation) measure->calc repeat 9. Repeat (Change temperature and repeat steps 5-8 for a P-T curve) calc->repeat

Caption: Experimental workflow for the Knudsen Effusion method.

Clausius_Clapeyron_Relationship cluster_inputs Experimental Data cluster_process Analysis cluster_outputs Thermodynamic Properties P_data Vapor Pressure Data (P) (from multiple experiments) plot Plot ln(P) vs. 1/T P_data->plot T_data Temperature Data (T) (in Kelvin) T_data->plot equation Clausius-Clapeyron Equation ln(P) = -ΔHvap/R * (1/T) + C plot->equation slope Slope = -ΔHvap/R plot->slope delta_H Calculate Enthalpy of Vaporization (ΔHvap) slope->delta_H

Caption: Logical relationship for determining enthalpy of vaporization.

4. Experimental Protocols

Protocol 1: Knudsen Effusion Method

This method is highly recommended for the low vapor pressure of Spirambrene. It is a dynamic gravimetric technique based on the rate of mass loss of a sample effusing through a calibrated orifice into a vacuum.[7][8][10]

4.1.1 Principle

Under high vacuum, the rate of mass loss ( dm/dt ) from a thermostatted cell is proportional to the substance's vapor pressure (P). The relationship is described by the Knudsen-Hertz-Langmuir equation:

P = (dm/dt) / A * sqrt(2 * π * R * T / M)

Where:

  • P : Vapor Pressure (Pa)

  • dm/dt : Rate of mass loss ( kg/s )

  • A : Area of the effusion orifice (m²)

  • R : Ideal gas constant (8.314 J/(mol·K))

  • T : Absolute temperature (K)

  • M : Molar mass of Spirambrene (0.23836 kg/mol )

4.1.2 Apparatus

  • Vapor Pressure Analyzer (VPA) or Thermogravimetric Analyzer (TGA) equipped for effusion measurements.

  • High-vacuum system (rotary and turbomolecular pumps) capable of reaching < 10⁻³ Pa.[9]

  • Ultra-sensitive microbalance (resolution ≤ 0.1 µg).

  • Knudsen effusion cell with a precisely machined orifice (e.g., 0.2 to 1.0 mm diameter).

  • Temperature controller and sample heater (stability ±0.1 °C).

  • Calibrated vacuum gauge.

4.1.3 Procedure

  • Orifice Calibration: Before the experiment, the effective area (A) of the Knudsen cell orifice must be determined using a reference compound with a well-known vapor pressure (e.g., benzoic acid).

  • Sample Preparation: Accurately weigh 5-20 mg of high-purity Spirambrene directly into the Knudsen cell.

  • System Assembly: Place the loaded cell onto the microbalance within the vacuum chamber. Ensure a good thermal contact with the heating element.

  • Evacuation: Seal the chamber and evacuate the system to a pressure below 10⁻³ Pa to ensure molecular flow conditions.

  • Thermal Equilibration: Heat the sample to the first target temperature (e.g., 40 °C). Allow the system to equilibrate for at least 60-180 minutes, or until the sample temperature and the rate of mass loss are stable.[7]

  • Measurement: Record the sample mass as a function of time for a prolonged period (e.g., 2-4 hours). The rate of mass loss ( dm/dt ) is determined from the slope of the linear portion of the mass vs. time plot.

  • Temperature Stepping: Increase the temperature to the next setpoint (e.g., in 5 or 10 °C increments) and repeat steps 5 and 6. Collect data for at least 3-5 different temperatures.

  • Calculation: For each temperature, calculate the vapor pressure using the Knudsen equation.

4.1.4 Data Analysis Plot the natural logarithm of the calculated vapor pressures (ln P) against the reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation, this should yield a straight line from which the enthalpy of vaporization (ΔHvap) can be determined. This plot can also be used to extrapolate the vapor pressure to other temperatures (e.g., 25 °C).

Protocol 2: Gas Saturation Method

This is another robust method for determining the vapor pressure of low-volatility substances.[11] It involves saturating a precisely metered stream of an inert carrier gas with the vapor of the substance and quantifying the amount of vapor transported.[13]

4.2.1 Principle

According to Dalton's Law of Partial Pressures, the vapor pressure (P) of the substance can be calculated from the amount of substance (n_substance) that has evaporated into a known volume of carrier gas (V_gas) at a total pressure (P_total) close to atmospheric. Assuming ideal gas behavior, the equation is:

P = (n_substance / (n_substance + n_gas)) * P_total ≈ (m / M) * R * T / V_gas

Where:

  • P : Vapor Pressure (Pa)

  • m : Mass of Spirambrene collected in the trap (kg)

  • M : Molar mass of Spirambrene (0.23836 kg/mol )

  • R : Ideal gas constant (8.314 J/(mol·K))

  • T : Absolute temperature of the saturator (K)

  • V_gas : Volume of carrier gas passed through the system (m³)

4.2.2 Apparatus

  • Inert carrier gas supply (high-purity Nitrogen or Helium) with a mass flow controller.

  • Saturator: A thermostatted column or vessel containing Spirambrene coated onto an inert support (e.g., glass beads or wool) to maximize surface area.

  • Thermostatic bath or oven to maintain the saturator at a constant temperature (±0.1 °C).

  • Vapor Trap: A cooled trap (cold finger) or a tube packed with a suitable sorbent (e.g., Tenax®) to quantitatively collect the Spirambrene vapor.

  • Gas meter (e.g., bubble flow meter or wet test meter) to measure the total volume of gas.

  • Analytical balance for weighing the trap.

  • Gas chromatograph (GC-MS or GC-FID) if using sorbent traps for quantification.

4.2.3 Procedure

  • Saturator Preparation: Coat the inert support material with Spirambrene. This can be done by dissolving a known amount of Spirambrene in a volatile solvent, wetting the support material, and gently evaporating the solvent under a stream of nitrogen.

  • System Assembly: Assemble the apparatus: carrier gas source → flow controller → saturator (in thermostat) → trap → gas meter.

  • Flow Rate Validation: To ensure saturation is achieved, the experiment must be conducted at several different carrier gas flow rates. The calculated vapor pressure should be independent of the flow rate in the appropriate operational range. Start with a low flow rate (e.g., 10-30 mL/min).

  • Thermal Equilibration: Place the prepared saturator into the thermostat and allow it to reach the target temperature.

  • Saturation/Collection: Pass the carrier gas through the saturator for a measured period. The Spirambrene vapor is carried out of the saturator and collected in the pre-weighed trap. The total volume of gas is recorded.

  • Quantification: Determine the mass (m) of Spirambrene collected. For a cold trap, this is done by weighing the trap before and after the experiment. For a sorbent trap, the analyte is typically solvent-eluted and quantified by GC analysis against a calibration curve.

  • Calculation: Use the mass of collected Spirambrene and the total volume of carrier gas to calculate the vapor pressure at the given temperature using the formula above.

  • Temperature Dependence: Repeat the procedure at different temperatures to determine the vapor pressure curve and enthalpy of vaporization.

References

Method

Spirambrene: Application Notes and Protocols for Candle Making

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of Spirambrene's performance and stability in candle making applications. The information is intend...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Spirambrene's performance and stability in candle making applications. The information is intended to guide researchers and formulators in the effective use of this synthetic fragrance ingredient.

Physicochemical Properties of Spirambrene

Spirambrene is a colorless to pale yellow liquid with a powerful and diffusive woody-amber scent.[1][2][3][4][5] Its key properties are summarized in Table 1.

PropertyValueSource
Molecular Formula C15H26O2[1][4][5]
Molecular Weight 238.37 - 238.4 g/mol [1][3][4][5]
Appearance Colorless to pale yellow liquid[1][3][6]
Odor Profile Woody, Ambery, Spicy, Aldehydic[2][4][5]
Flash Point >93.3°C (>200°F)[1][7] to 123.89°C (255°F)[2][6][1][2][6][7]
Boiling Point ~252°C[1][2][3][4][5][6]
Vapor Pressure 0.0039 mmHg @ 20°C[2][4][5][6]
Solubility Insoluble in water; Soluble in alcohol and organics[1][2][6]
logP (o/w) 4.9[2][4][6][7]
Recommended Usage Level in Fragrance Concentrate Up to 3.0%[2]

Performance in Candles

Spirambrene is reported to have "good" performance and stability in candle applications.[2][6] Its high boiling point and low vapor pressure suggest it is well-suited for use in heated applications like candles, contributing to both "cold throw" (fragrance emitted from unlit candle) and "hot throw" (fragrance emitted from a lit candle).

Olfactory Characteristics

Spirambrene possesses a strong, diffusive, and long-lasting woody and ambery character.[8] It is described as blending well with sparkling, green, spicy, and aldehydic top notes, providing a diffusive ambery effect to woody accords.[2][4][5][8] Its substantivity is noted as lasting over 96 hours on a smelling strip.[6][8]

Experimental Protocols

The following protocols are provided as best-practice guidelines for evaluating the performance and stability of Spirambrene in a candle system.

Protocol for Evaluating Spirambrene Performance in Candles

This protocol outlines the steps to assess the compatibility, cold throw, and hot throw of Spirambrene in a chosen wax base.

Materials:

  • Spirambrene

  • Candle wax (e.g., soy, paraffin, beeswax, or a blend)

  • Candle wicks appropriate for the chosen wax and container diameter

  • Glass candle containers

  • Pouring pot

  • Heating source (e.g., double boiler)

  • Thermometer

  • Weighing scale

  • Wick centering tools

Procedure:

  • Wax Melting: Melt the desired amount of candle wax in a pouring pot using a double boiler to a temperature just above its melting point. Lower temperatures are often beneficial for increasing the cold throw in soy candles.[9]

  • Fragrance Addition: Weigh the desired percentage of Spirambrene (e.g., starting with 3% and adjusting as needed). Once the wax has reached the target temperature, add the Spirambrene and stir gently but thoroughly for 2 minutes to ensure homogenous mixing.

  • Pouring: Pour the fragranced wax into the candle containers at the recommended pouring temperature for the specific wax.

  • Wick Placement: Secure the wick in the center of the container using a centering tool.

  • Curing: Allow the candles to cure for a minimum of 3-7 days in a cool, dark place. Curing allows the fragrance to fully bind with the wax, which is crucial for optimal scent throw.[10]

  • Cold Throw Evaluation: After the curing period, evaluate the cold throw by smelling the unlit candle from a distance of approximately 6-12 inches.[10] Record the perceived intensity and character of the fragrance.

  • Hot Throw Evaluation:

    • Trim the wick to approximately 1/4 inch before lighting.[10]

    • Light the candle in a well-ventilated room and allow it to burn for 2-3 hours, or until a full melt pool has formed.[10]

    • Extinguish the flame and evaluate the hot throw by smelling the air in the room. Assess the fragrance strength, character, and diffusion.

Protocol for Stability Testing of Spirambrene in Candles

This protocol is designed to assess the thermal and photo-stability of Spirambrene within a candle matrix.

Materials:

  • Cured candles containing Spirambrene (from Protocol 3.1)

  • Control candles (unfragranced)

  • Oven capable of maintaining a constant temperature (e.g., 40°C)

  • UV light chamber or access to a sunny windowsill

  • Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) equipment (optional, for advanced analysis)

Procedure:

  • Initial Analysis:

    • Visually inspect the initial appearance of the candles, noting the color and texture.

    • Evaluate the initial cold throw of the fragranced candles.

    • (Optional) Analyze the initial volatile profile of the candle's headspace using HS-GC-MS.

  • Thermal Stability:

    • Place a set of fragranced and control candles in an oven at a constant temperature of 40°C for a period of 4 weeks.

    • At weekly intervals, remove a sample of each and allow them to return to room temperature.

    • Visually inspect for any changes in color, texture, or signs of the fragrance "bleeding" from the wax.

    • Evaluate the cold throw and compare it to the initial assessment.

    • (Optional) Analyze the volatile profile using HS-GC-MS to quantify any degradation of Spirambrene.

  • Photo-stability:

    • Place another set of fragranced and control candles in a UV light chamber or on a sunny windowsill for a period of 4 weeks.

    • At weekly intervals, perform the same visual and olfactory assessments as in the thermal stability test. Note any discoloration, which can be an indicator of instability.[9]

    • (Optional) Use HS-GC-MS to analyze changes in the fragrance profile.

Visualizations

Experimental_Workflow cluster_prep Preparation cluster_eval Performance Evaluation cluster_stability Stability Testing wax_melting Melt Wax add_fragrance Add Spirambrene wax_melting->add_fragrance pour_candles Pour Candles add_fragrance->pour_candles cure_candles Cure Candles pour_candles->cure_candles cold_throw Cold Throw Assessment cure_candles->cold_throw thermal_stability Thermal Stability cure_candles->thermal_stability photo_stability Photo-stability cure_candles->photo_stability hot_throw Hot Throw Assessment cold_throw->hot_throw

Experimental workflow for Spirambrene in candles.

Logical_Relationships cluster_properties Physicochemical Properties cluster_performance Candle Performance cluster_stability Candle Stability Spirambrene Spirambrene flash_point High Flash Point Spirambrene->flash_point boiling_point High Boiling Point Spirambrene->boiling_point vapor_pressure Low Vapor Pressure Spirambrene->vapor_pressure solubility Good Solubility in Organics Spirambrene->solubility thermal_stability Thermal Stability flash_point->thermal_stability hot_throw Hot Throw boiling_point->hot_throw fragrance_retention Fragrance Retention boiling_point->fragrance_retention cold_throw Cold Throw vapor_pressure->cold_throw vapor_pressure->fragrance_retention wax_compatibility Wax Compatibility solubility->wax_compatibility fragrance_retention->thermal_stability photo_stability Photo-stability fragrance_retention->photo_stability wax_compatibility->cold_throw wax_compatibility->hot_throw

Spirambrene properties influencing candle performance.

Safety Information

Spirambrene is classified as a skin irritant and is toxic to aquatic life with long-lasting effects.[2][3] It is important to handle this material in accordance with its Safety Data Sheet (SDS).[7] This includes wearing appropriate personal protective equipment such as gloves and safety glasses.[7] Ensure adequate ventilation when melting and pouring candles.

References

Application

Application of Spirambrene in Laundry Detergents and Softeners: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Spirambrene is a fragrance ingredient known for its powerful and diffusive ambery, woody, spicy, and aldehydic scent profile.[1][2] Its unique...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene is a fragrance ingredient known for its powerful and diffusive ambery, woody, spicy, and aldehydic scent profile.[1][2] Its unique chemical structure, 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane], lends it a high impact and excellent diffusion, making it a valuable component in creating sophisticated and long-lasting fragrances for laundry care applications.[4] This document provides detailed application notes and experimental protocols for the utilization and evaluation of Spirambrene in laundry detergents and fabric softeners.

Physicochemical Properties of Spirambrene

A summary of the key physicochemical properties of Spirambrene is provided in the table below. These properties are crucial for understanding its behavior in different formulations and during the laundry process.

PropertyValueReference
Chemical Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] (diastereoisomers)[4]
CAS Number 121251-68-1, 121251-67-0[1][4]
Molecular Formula C15H26O2[4]
Molecular Weight 238.4 g/mol [4]
Appearance Colorless Liquid[4]
Odor Profile Ambery, Woody, Spicy, Aldehydic, Powerful[1][2]
Boiling Point 252°C[4]
Vapor Pressure 0.0039 hPa @ 20°C[4]
Log Pow 4.9[4]
Recommended Use Level 0.1% - 3%[4]

Application in Laundry Formulations

Spirambrene can be incorporated into both liquid and powder laundry detergents, as well as fabric softeners. Its stability profile indicates good performance in typical pH ranges for these products.[4]

Formulation Guidelines:
  • Laundry Detergents (Liquid and Powder): Spirambrene should be post-added to the detergent base with gentle mixing to ensure homogeneity. For powder detergents, it can be sprayed onto the granules. Due to its low water solubility, it will tend to associate with the surfactant micelles, which can aid in its deposition onto fabric during the wash.

  • Fabric Softeners: In fabric softeners, Spirambrene can be readily incorporated into the formulation. The cationic surfactants present in softeners can form aggregates that entrap the fragrance molecules, enhancing their delivery and substantivity on the fabric.

Experimental Protocols

To evaluate the performance of Spirambrene in laundry applications, a series of standardized tests should be conducted. These protocols are designed to assess the stability of the fragrance in the product base and its substantivity on fabric through both sensory and instrumental analysis.

Protocol 1: Stability Testing of Spirambrene in Laundry Bases

Objective: To assess the chemical and physical stability of Spirambrene in a laundry detergent or fabric softener base over time and under different storage conditions.

Methodology:

  • Sample Preparation:

    • Prepare three samples:

      • Control: Un-perfumed laundry detergent/softener base.

      • Test Sample A: Laundry detergent/softener base with Spirambrene at the desired concentration (e.g., 0.5%).

      • Test Sample B (Optional): Laundry detergent/softener base with an alternative fragrance for comparison.

  • Storage Conditions:

    • Store aliquots of each sample under the following conditions for a period of 4 to 12 weeks:

      • Refrigerated (4°C)

      • Room Temperature (20-25°C)

      • Elevated Temperature (40°C)

  • Analysis:

    • Visual Assessment: At weekly intervals, visually inspect the samples for any changes in color, clarity, or phase separation.

    • pH Measurement: Measure the pH of the samples at the beginning and end of the study.

    • Viscosity Measurement: Measure the viscosity of the samples at the beginning and end of the study.

    • Odor Evaluation: A trained sensory panel should evaluate the odor of the product directly from the packaging at each time point to check for any degradation or alteration of the scent profile.

    • (Optional) Instrumental Analysis: Techniques like Turbiscan™ can be used to monitor the physical stability of liquid formulations by measuring backscattering and transmission of light, which can detect destabilization phenomena like creaming or sedimentation long before they are visible.[5][6]

Protocol 2: Fragrance Substantivity on Fabric - Sensory Evaluation

Objective: To determine the longevity and intensity of the Spirambrene fragrance on fabric after washing and drying.

Methodology:

  • Panel Selection and Training:

    • Recruit a panel of at least 10-15 individuals screened for their olfactory acuity.[3]

    • Train the panelists on the specific odor profile of Spirambrene and the rating scale to be used.

  • Washing Procedure:

    • Use standardized fabric swatches (e.g., cotton, polyester, and poly-cotton blends).

    • Wash the swatches in a standard washing machine using a controlled cycle (e.g., 40°C, 15-minute wash, two rinses).[1]

    • Use a non-fragranced detergent for the control group and the detergent/softener containing Spirambrene for the test group.

  • Drying and Storage:

    • Line-dry the fabric swatches in a well-ventilated, odor-free room for 24 hours.[1]

    • Store the dried swatches individually in sealed, odorless plastic bags.

  • Sensory Evaluation:

    • Panelists should evaluate the fragrance intensity of the fabric swatches at predefined time intervals (e.g., immediately after drying, 1 day, 3 days, 7 days, and 14 days).[1]

    • The evaluation should be conducted in a controlled environment with good ventilation to prevent olfactory fatigue.[7]

    • Use a rating scale (e.g., a 10-point scale where 0 = no odor and 10 = very strong odor) to quantify the fragrance intensity.[1]

Protocol 3: Fragrance Substantivity on Fabric - Instrumental Analysis

Objective: To quantitatively measure the amount of Spirambrene deposited and retained on fabric over time.

Methodology:

  • Washing and Drying:

    • Follow the same washing and drying procedure as described in Protocol 2.

  • Extraction:

    • At each time point, take a defined size of the fabric swatch and extract the fragrance compounds using a suitable solvent (e.g., hexane or ethanol).

  • Analysis by Gas Chromatography-Mass Spectrometry (GC-MS):

    • Analyze the solvent extract using GC-MS to identify and quantify the amount of Spirambrene present.

    • The peak area corresponding to Spirambrene can be used to determine its concentration on the fabric.

  • Headspace Analysis (Optional):

    • Alternatively, headspace GC-MS can be used to measure the volatile organic compounds (VOCs) released from the fabric, providing a measure of the perceived scent.

Illustrative Data Presentation

The following tables present illustrative data that could be obtained from the experimental protocols described above. Disclaimer: The data presented in these tables is for illustrative purposes only and does not represent actual experimental results.

Table 1: Illustrative Sensory Panel Evaluation of Fragrance Intensity on Cotton
Time PointAverage Intensity Score (0-10)Standard Deviation
Post-Drying (Day 0) 8.50.8
Day 1 7.21.1
Day 3 5.81.3
Day 7 3.51.5
Day 14 1.50.9
Table 2: Illustrative Instrumental Analysis of Spirambrene on Cotton (GC-MS)
Time PointSpirambrene Concentration (µg/g fabric)% Remaining
Post-Drying (Day 0) 15.2100%
Day 1 11.877.6%
Day 3 8.153.3%
Day 7 3.925.7%
Day 14 1.27.9%

Visualizations

Experimental Workflow for Fragrance Performance Evaluation

experimental_workflow cluster_prep Preparation cluster_wash Washing & Drying cluster_analysis Analysis cluster_data Data Interpretation prep Sample Preparation (Detergent/Softener with Spirambrene) wash Controlled Washing Cycle prep->wash fabrics Standardized Fabric Swatches (Cotton, Polyester, etc.) fabrics->wash dry Line Drying in Odor-Free Environment wash->dry sensory Sensory Panel Evaluation (Intensity over time) dry->sensory instrumental Instrumental Analysis (GC-MS, Headspace) dry->instrumental data_analysis Data Analysis & Comparison sensory->data_analysis instrumental->data_analysis conclusion Performance Assessment data_analysis->conclusion

Caption: Workflow for evaluating fragrance performance in laundry products.

Logical Relationship in Fragrance Perception and Performance

fragrance_performance cluster_product In-Product cluster_process Laundry Process cluster_fabric On-Fabric spirambrene Spirambrene formulation Detergent/Softener Formulation spirambrene->formulation stability Product Stability formulation->stability deposition Deposition on Fabric formulation->deposition retention Retention after Rinsing & Drying deposition->retention release Fragrance Release (Substantivity) retention->release perception Odor Perception release->perception consumer_experience Consumer Experience perception->consumer_experience

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Spirambrene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers engaged in the synthesis of Spirambrene. The content is designed to assist in optimizing reaction yiel...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers engaged in the synthesis of Spirambrene. The content is designed to assist in optimizing reaction yields and addressing common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for Spirambrene?

A1: Spirambrene, or 2',2',3,7,7-pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane], is typically synthesized via a two-step process. The first step involves the oxidation of a suitable precursor, such as (+)-3-carene, to form the key intermediate, 3,7,7-trimethylbicyclo[4.1.0]heptan-2-one. The second step is an acid-catalyzed acetalization of this ketone with a diol to form the final spirocyclic product.

Q2: Why is the purity of the starting material, (+)-3-carene, important?

A2: The purity of (+)-3-carene is crucial as impurities can lead to the formation of unwanted byproducts during the oxidation step. This not only complicates the purification of the intermediate ketone but can also lower the overall yield of the synthesis. Terpenic impurities, in particular, may react with the oxidizing agent to produce a complex mixture of products.

Q3: What are the most critical parameters to control during the acetalization step?

A3: The most critical parameters for the acetalization step are the efficient removal of water and the control of the acid catalyst concentration. Water is a byproduct of the reaction, and its presence can shift the equilibrium back towards the reactants, thus reducing the yield. An optimal concentration of the acid catalyst is also necessary; too little will result in a slow reaction, while too much can lead to side reactions or degradation of the product.

Q4: How can I confirm the formation of Spirambrene?

A4: The formation of Spirambrene can be confirmed using standard analytical techniques. Gas chromatography-mass spectrometry (GC-MS) is ideal for identifying the product by its mass-to-charge ratio (m/z) and retention time. Nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) will provide detailed structural information, confirming the presence of the spiro-dioxane and bicycloheptane moieties.

Troubleshooting Guide

Problem Possible Cause(s) Recommended Solution(s)
Low yield in Oxidation Step 1. Incomplete reaction. 2. Degradation of the product. 3. Impure starting material.1. Monitor the reaction progress using TLC or GC. Increase reaction time if necessary. 2. Control the reaction temperature carefully; avoid overheating. 3. Purify (+)-3-carene by distillation before use.
Low yield in Acetalization Step 1. Inefficient water removal. 2. Insufficient or excessive catalyst. 3. Reversible reaction equilibrium.1. Use a Dean-Stark apparatus to azeotropically remove water. 2. Titrate the acid catalyst to ensure the optimal concentration. 3. Use an excess of the diol to drive the reaction forward.
Formation of Multiple Byproducts 1. Side reactions due to high temperature. 2. Presence of impurities in reactants or solvents. 3. Incorrect stoichiometry.1. Maintain the recommended reaction temperature. 2. Use high-purity, anhydrous solvents and reagents. 3. Carefully measure the molar ratios of the reactants.
Product is Difficult to Purify 1. Presence of unreacted starting materials. 2. Formation of closely related isomers. 3. Emulsion formation during workup.1. Ensure the reaction has gone to completion. 2. Utilize flash column chromatography with an optimized solvent system. 3. Add brine to the aqueous layer to break up emulsions.

Experimental Protocols

Step 1: Synthesis of 3,7,7-Trimethylbicyclo[4.1.0]heptan-2-one
  • To a solution of (+)-3-carene (1 equivalent) in a suitable solvent such as dichloromethane, add the oxidizing agent (e.g., a chromium-based reagent or a milder alternative) portion-wise at 0 °C.

  • Allow the reaction mixture to stir at room temperature and monitor its progress by TLC or GC.

  • Upon completion, quench the reaction with a suitable quenching agent (e.g., sodium sulfite solution).

  • Separate the organic layer, and wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to yield the pure ketone.

Step 2: Synthesis of Spirambrene
  • In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 3,7,7-trimethylbicyclo[4.1.0]heptan-2-one (1 equivalent) and 2,2-dimethylpropane-1,3-diol (1.2 equivalents) in toluene.

  • Add a catalytic amount of p-toluenesulfonic acid (0.01 equivalents).

  • Heat the mixture to reflux and collect the water in the Dean-Stark trap.

  • Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the resulting crude product by column chromatography to obtain Spirambrene.

Visualizations

Spirambrene_Synthesis_Pathway cluster_step1 Step 1: Oxidation cluster_step2 Step 2: Acetalization 3_Carene (+)-3-Carene Ketone 3,7,7-Trimethylbicyclo[4.1.0]heptan-2-one 3_Carene->Ketone Oxidizing Agent Spirambrene Spirambrene Ketone->Spirambrene p-TSA, Toluene, Reflux Diol 2,2-Dimethylpropane-1,3-diol Diol->Spirambrene

Caption: Synthetic pathway of Spirambrene.

Troubleshooting_Workflow Start Low Yield Observed Check_Purity Verify Reactant Purity Start->Check_Purity Impure Impure Reactants Check_Purity->Impure Check_Conditions Optimize Reaction Conditions (Temp, Time, Catalyst) Suboptimal Suboptimal Conditions Check_Conditions->Suboptimal Check_Workup Evaluate Workup & Purification Loss Product Loss During Workup Check_Workup->Loss Impure->Check_Conditions No Purify Re-purify Starting Materials Impure->Purify Yes Suboptimal->Check_Workup No Adjust Adjust Parameters Suboptimal->Adjust Yes Modify Modify Extraction/Chromatography Loss->Modify Yes End Improved Yield Loss->End No Purify->End Adjust->End Modify->End

Caption: Troubleshooting workflow for low yield.

References

Optimization

Technical Support Center: High-Purity Spirambrene Purification

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the purification of high-purity Spirambrene, a complex, lipophilic n...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the purification of high-purity Spirambrene, a complex, lipophilic natural product.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying Spirambrene?

A1: The main challenges in purifying Spirambrene stem from its complex, non-polar nature. Users frequently encounter issues with co-eluting impurities that are structurally similar, low recovery rates due to its lipophilicity and potential for aggregation, and degradation on acidic media like standard silica gel.

Q2: What is the recommended starting strategy for crude Spirambrene extract purification?

A2: A multi-column chromatographic approach is generally recommended. An initial purification step using normal-phase column chromatography on a less acidic stationary phase (like deactivated silica or alumina) can remove highly polar and very non-polar impurities. This is typically followed by a high-resolution technique like reverse-phase high-performance liquid chromatography (RP-HPLC) for final polishing.

Q3: How can I effectively monitor the purity of Spirambrene during the purification process?

A3: A combination of thin-layer chromatography (TLC) for rapid, qualitative assessment during column chromatography and analytical RP-HPLC with a suitable detector (e.g., UV-Vis at a specific wavelength or a mass spectrometer) for quantitative analysis is the standard approach. Purity should be confirmed by at least two orthogonal analytical methods.

Q4: Is Spirambrene susceptible to degradation during purification?

A4: Yes, the ene-dione system within Spirambrene's core can be sensitive to prolonged exposure to acidic conditions, high temperatures, and certain light wavelengths. It is advisable to use deactivated stationary phases, minimize exposure to strong acids, and work with amber glassware or under subdued light.

Troubleshooting Guides

Issue 1: Low Yield After Silica Gel Column Chromatography

Problem: Significant loss of Spirambrene is observed after the initial silica gel column chromatography step.

Possible Causes & Solutions:

  • Irreversible Adsorption: Spirambrene may be irreversibly adsorbing to the acidic sites on the silica gel.

    • Solution 1: Deactivate the silica gel by pre-treating it with a small percentage of a polar solvent (e.g., 1% triethylamine in the mobile phase) to cap the acidic silanol groups.

    • Solution 2: Switch to a less acidic stationary phase such as neutral alumina or Florisil.

  • Compound Degradation: The compound may be degrading on the column.

    • Solution: Expedite the chromatography process and consider using a lower-activity stationary phase.

  • Inappropriate Mobile Phase: The mobile phase may not have sufficient elution strength, leading to very broad peaks and poor recovery.

    • Solution: Perform a gradient elution, starting with a non-polar solvent and gradually increasing the polarity to ensure the compound elutes in a reasonable volume.

Issue 2: Persistent Impurity with Similar Polarity

Problem: An impurity consistently co-elutes with Spirambrene during both normal-phase and reverse-phase chromatography.

Possible Causes & Solutions:

  • Structural Analogue: The impurity is likely a stereoisomer or a closely related analogue of Spirambrene.

    • Solution 1: Orthogonal Chromatography: Employ a different chromatographic mode that separates based on properties other than polarity. Size-exclusion chromatography (SEC) or chiral chromatography (if the impurity is a stereoisomer) could be effective.

    • Solution 2: Recrystallization: If the Spirambrene sample is of sufficient purity (>90%), recrystallization can be a powerful technique to remove trace impurities. A systematic solvent screening is recommended.

    • Solution 3: Preparative TLC: For small quantities, preparative thin-layer chromatography can offer higher resolution than column chromatography.

Issue 3: Spirambrene Fails to Crystallize

Problem: Attempts to crystallize Spirambrene from various solvent systems result in an oil or amorphous solid.

Possible Causes & Solutions:

  • Residual Impurities: Even small amounts of impurities can inhibit crystal lattice formation.

    • Solution: Subject the material to an additional chromatographic polishing step. Purity should ideally be >98% before attempting crystallization.

  • Incorrect Solvent System: The chosen solvent or solvent mixture may not be suitable.

    • Solution: Conduct a systematic solvent screening using a panel of solvents with varying polarities and boiling points. A slow evaporation or vapor diffusion setup in a multi-well plate can efficiently screen many conditions.

  • Supersaturation Issues: The solution may be too supersaturated, leading to rapid precipitation instead of slow crystal growth.

    • Solution: Attempt slow cooling of a hot, saturated solution, or use an anti-solvent diffusion technique where a poor solvent is slowly introduced to a solution of Spirambrene in a good solvent.

Data Presentation

Table 1: Comparison of Multi-Step Chromatographic Purification of Spirambrene

Purification StepStarting Purity (%)Final Purity (%)Yield (%)Processing Time (hours)
Step 1: Normal-Phase Chromatography (Alumina)6585906
Step 2: RP-HPLC (C18 Column, Isocratic)8597754
Step 3: RP-HPLC (C18 Column, Gradient)8599.5608

Table 2: Solvent Screening for Spirambrene Crystallization

Solvent System (v/v)Resulting FormPurity of Crystals (%)Recovery (%)
MethanolOilN/AN/A
Acetone/Hexane (1:3)Fine Needles99.885
Ethyl Acetate/Heptane (1:5)Amorphous Solid99.170
DichloromethaneLarge Prisms99.9+80

Experimental Protocols

Protocol 1: Two-Step Chromatographic Purification

Objective: To purify crude Spirambrene extract from ~65% to >99% purity.

Step 1: Normal-Phase Chromatography on Neutral Alumina

  • Slurry Packing: Prepare a slurry of neutral alumina in hexane and pack it into a glass column of appropriate size.

  • Sample Loading: Dissolve the crude Spirambrene extract in a minimal amount of dichloromethane and adsorb it onto a small amount of alumina. Allow the solvent to evaporate completely. Carefully load the dried sample onto the top of the packed column.

  • Elution: Begin elution with 100% hexane. Gradually increase the polarity by adding ethyl acetate in a stepwise gradient (e.g., 2%, 5%, 10%, 20% ethyl acetate in hexane).

  • Fraction Collection: Collect fractions based on TLC analysis (stain with potassium permanganate).

  • Pooling and Concentration: Pool the fractions containing Spirambrene (typically eluting around 5-10% ethyl acetate) and concentrate under reduced pressure.

Step 2: Preparative Reverse-Phase HPLC

  • Column: Use a C18 preparative HPLC column.

  • Mobile Phase: A typical mobile phase is a mixture of acetonitrile and water. An isocratic elution with 85% acetonitrile may be sufficient if impurities are well-resolved. Otherwise, a shallow gradient (e.g., 80-95% acetonitrile over 30 minutes) is recommended.

  • Sample Preparation: Dissolve the partially purified Spirambrene from Step 1 in the mobile phase. Filter the solution through a 0.45 µm filter.

  • Injection and Fractionation: Inject the sample onto the HPLC system and collect the peak corresponding to Spirambrene based on the retention time determined from an analytical run.

  • Solvent Removal: Remove the acetonitrile under reduced pressure. If the compound is not water-soluble, it may precipitate and can be collected by filtration. Otherwise, extract the aqueous phase with a suitable organic solvent like ethyl acetate.

Protocol 2: Recrystallization of Spirambrene

Objective: To achieve >99.9% purity of Spirambrene that is >98% pure.

  • Solvent Selection: Based on screening data (see Table 2), select a suitable solvent system (e.g., acetone/hexane).

  • Dissolution: In a clean Erlenmeyer flask, dissolve the Spirambrene sample in a minimal amount of the "good" solvent (acetone) at room temperature or with gentle warming.

  • Induce Crystallization: Slowly add the "poor" solvent (hexane) dropwise until the solution becomes faintly turbid. If warming was used, allow the solution to cool slowly to room temperature.

  • Crystal Growth: Cover the flask and leave it undisturbed for several hours to overnight to allow for slow crystal growth. For enhanced crystal formation, store the flask at 4°C.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Gently wash the crystals with a small amount of the cold "poor" solvent (hexane) to remove any remaining soluble impurities.

  • Drying: Dry the crystals under a high vacuum to remove all traces of solvent.

Visualizations

Purification_Workflow Crude Crude Spirambrene Extract (~65% Purity) NPC Normal-Phase Chromatography (Alumina) Crude->NPC Step 1 RP_HPLC Preparative RP-HPLC (C18 Column) NPC->RP_HPLC Step 2 (85% Purity) Waste1 Polar & Non-Polar Impurities NPC->Waste1 Crystallization Recrystallization (Acetone/Hexane) RP_HPLC->Crystallization Step 3 (99.5% Purity) Waste2 Closely Eluting Impurities RP_HPLC->Waste2 Final High-Purity Spirambrene (>99.5% Purity) Crystallization->Final Final Product Waste3 Trace Impurities (Mother Liquor) Crystallization->Waste3

Caption: General purification workflow for Spirambrene.

Troubleshooting_Tree Start Low Yield After Silica Chromatography Q1 Is compound streaking observed on TLC? Start->Q1 A1_Yes Probable Cause: Irreversible Adsorption or Degradation Q1->A1_Yes Yes Q2 Does the compound require highly polar eluent? Q1->Q2 No S1 Solution: 1. Use deactivated silica/alumina. 2. Add modifier (e.g., TEA) to eluent. 3. Expedite chromatography. A1_Yes->S1 End Yield Improved S1->End A2_Yes Probable Cause: Poor Elution Strength Q2->A2_Yes Yes S2 Solution: 1. Switch to a more polar solvent system. 2. Use a steeper gradient. A2_Yes->S2 S2->End

Caption: Troubleshooting low yield in column chromatography.

Troubleshooting

Identifying and characterizing Spirambrene synthesis impurities.

Welcome to the Technical Support Center for Spirambrene Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on identifying and characterizing impuritie...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for Spirambrene Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on identifying and characterizing impurities that may arise during the synthesis of Spirambrene.

Frequently Asked Questions (FAQs)

Q1: What is Spirambrene and what are its key structural features?

Spirambrene is a synthetic fragrance ingredient known for its complex, ambery, and woody scent profile.[1][2][3] Its chemical name is 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][]dioxane], and it exists as a mixture of diastereoisomers.[1][5] The key structural features are a bicyclo[4.1.0]heptane ring system (a cyclopropane fused to a cyclohexane) and a 1,3-dioxane ring, connected through a spirocyclic junction.

Q2: What are the likely sources of impurities in Spirambrene synthesis?

Impurities in Spirambrene synthesis can originate from several sources:

  • Starting materials: Purity of the initial reactants is crucial.

  • Side reactions: Competing reaction pathways can lead to the formation of structural isomers or related by-products.

  • Incomplete reactions: Unreacted starting materials or intermediates may remain in the final product.

  • Reagents and catalysts: Residues from reagents and catalysts used during the synthesis.

  • Degradation products: The final product may degrade under certain conditions, such as exposure to acid, heat, or light, leading to the formation of new impurities.[3][6]

Q3: What are the common types of impurities to expect?

Based on the structure of Spirambrene, the following types of impurities are plausible:

  • Stereoisomers: Due to multiple chiral centers, a number of stereoisomers can be formed. The desired isomer ratio is a critical quality attribute.

  • Positional Isomers: Isomers where the substituents are at different positions on the bicyclo[4.1.0]heptane or dioxane rings.

  • By-products from starting materials: Impurities present in the starting materials may carry through the synthesis or react to form new impurities.

  • Oxidation products: Exposure to air can lead to the formation of oxidized by-products.

  • Hydrolysis products: The 1,3-dioxane ring is an acetal, which can be susceptible to hydrolysis under acidic conditions, cleaving to a diol and a ketone/aldehyde.[6]

Troubleshooting Guide

Issue 1: Presence of Unexpected Peaks in Gas Chromatography (GC) Analysis

  • Possible Cause 1: Contamination

    • Troubleshooting Step: Ensure all glassware is scrupulously clean and solvents are of high purity. Run a blank solvent injection to check for system contamination.

  • Possible Cause 2: Side Reaction Products

    • Troubleshooting Step: Re-evaluate the reaction conditions (temperature, pressure, reaction time). A lower temperature or shorter reaction time may reduce the formation of side products.

  • Possible Cause 3: Degradation of Spirambrene

    • Troubleshooting Step: Analyze the sample immediately after preparation. If degradation is suspected, store the sample under inert gas and at a low temperature. Avoid acidic conditions during workup and analysis.[3][6]

Issue 2: Incorrect Isomer Ratio in the Final Product

  • Possible Cause 1: Non-selective Synthesis

    • Troubleshooting Step: The synthetic route may not be stereoselective. Modification of catalysts or reaction conditions may be necessary to favor the desired isomer.

  • Possible Cause 2: Isomerization during Purification

    • Troubleshooting Step: Distillation at high temperatures or chromatography on certain stationary phases can sometimes cause isomerization. Consider using lower temperatures for distillation or alternative chromatographic methods.

Issue 3: Poor Yield of Spirambrene

  • Possible Cause 1: Incomplete Reaction

    • Troubleshooting Step: Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC to ensure it has gone to completion. Consider extending the reaction time or increasing the amount of catalyst.

  • Possible Cause 2: Product Loss During Workup

    • Troubleshooting Step: Optimize the extraction and purification steps. Ensure the pH is controlled during aqueous washes to prevent hydrolysis of the acetal.

Quantitative Data Summary

The following table summarizes potential impurities in Spirambrene synthesis, their likely origin, and recommended analytical techniques for their detection and quantification.

Impurity TypePotential Structure/IdentityLikely OriginRecommended Analytical Technique(s)
Starting Materials Unreacted precursors (e.g., carene derivatives, diols)Incomplete reactionGC-MS, HPLC
Intermediates Partially reacted intermediatesIncomplete reactionGC-MS, LC-MS
Isomers Diastereomers and positional isomers of SpirambreneNon-specific synthesis, isomerizationChiral GC, High-resolution GC-MS, NMR
By-products Products from side reactions (e.g., elimination, rearrangement)Sub-optimal reaction conditionsGC-MS, LC-MS, NMR
Degradation Products Hydrolysis products (diols, ketones)Acidic conditions, moistureGC-MS, HPLC
Solvent Residues Residual solvents from synthesis and purificationIncomplete removalHeadspace GC-MS
Additives Antioxidants (e.g., BHT)Deliberately added for stabilityGC-MS, HPLC

Experimental Protocols

1. Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

  • Objective: To separate, identify, and quantify volatile impurities in a Spirambrene sample.

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., with a quadrupole analyzer).

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5MS) is generally suitable for fragrance analysis.

  • Sample Preparation: Dilute the Spirambrene sample in a suitable solvent (e.g., dichloromethane, ethyl acetate) to a concentration of approximately 1 mg/mL.

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 10 minutes.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-450.

  • Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify impurities using an internal standard method.

2. High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

  • Objective: To detect and quantify non-volatile or thermally labile impurities.

  • Instrumentation: An HPLC system with a UV detector or an Evaporative Light Scattering Detector (ELSD).

  • Column: A reversed-phase C18 column is a good starting point.

  • Mobile Phase: A gradient of water and acetonitrile or methanol.

  • Sample Preparation: Dissolve the Spirambrene sample in the mobile phase.

  • Detection: UV detection at a suitable wavelength (e.g., 210 nm) or ELSD for compounds without a chromophore.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

  • Objective: To determine the chemical structure of unknown impurities.

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Experiments:

    • 1H NMR: To identify the types and connectivity of protons.

    • 13C NMR: To identify the number and types of carbon atoms.

    • 2D NMR (COSY, HSQC, HMBC): To establish detailed structural connectivity.

  • Sample Preparation: Isolate the impurity of interest using preparative chromatography (prep-GC or prep-HPLC) and dissolve it in a deuterated solvent (e.g., CDCl3).

Visualizations

Synthesis_Pathway cluster_start Starting Materials cluster_reaction Key Reaction Steps cluster_product Product & Impurities Carene Derivative Carene Derivative Ring Formation Ring Formation Carene Derivative->Ring Formation Diol Diol Acetalization Acetalization Diol->Acetalization Ring Formation->Acetalization Crude Spirambrene Crude Spirambrene Acetalization->Crude Spirambrene Purification Purification Crude Spirambrene->Purification Impurities Impurities Crude Spirambrene->Impurities Spirambrene Spirambrene Purification->Spirambrene

Caption: Plausible synthetic pathway for Spirambrene.

Impurity_Identification_Workflow Spirambrene Sample Spirambrene Sample GC-MS Analysis GC-MS Analysis Spirambrene Sample->GC-MS Analysis Peak Detection Peak Detection GC-MS Analysis->Peak Detection Known Impurity? Known Impurity? Peak Detection->Known Impurity? Quantify Quantify Known Impurity?->Quantify Yes Isolate Impurity (Prep-GC/HPLC) Isolate Impurity (Prep-GC/HPLC) Known Impurity?->Isolate Impurity (Prep-GC/HPLC) No Structural Elucidation (NMR, HRMS) Structural Elucidation (NMR, HRMS) Isolate Impurity (Prep-GC/HPLC)->Structural Elucidation (NMR, HRMS) Identify Structure Identify Structure Structural Elucidation (NMR, HRMS)->Identify Structure Identify Structure->Quantify

Caption: Workflow for impurity identification and characterization.

Troubleshooting_Logic Problem Detected Problem Detected Unexpected Peaks in GC? Unexpected Peaks in GC? Problem Detected->Unexpected Peaks in GC? Incorrect Isomer Ratio? Incorrect Isomer Ratio? Problem Detected->Incorrect Isomer Ratio? Poor Yield? Poor Yield? Problem Detected->Poor Yield? Check for Contamination Check for Contamination Unexpected Peaks in GC?->Check for Contamination Yes Review Reaction Conditions Review Reaction Conditions Unexpected Peaks in GC?->Review Reaction Conditions Check for Degradation Check for Degradation Unexpected Peaks in GC?->Check for Degradation Modify Catalyst/Conditions Modify Catalyst/Conditions Incorrect Isomer Ratio?->Modify Catalyst/Conditions Yes Optimize Purification Optimize Purification Incorrect Isomer Ratio?->Optimize Purification Monitor Reaction Completion Monitor Reaction Completion Poor Yield?->Monitor Reaction Completion Yes Optimize Workup Optimize Workup Poor Yield?->Optimize Workup

Caption: Logical flow for troubleshooting common synthesis issues.

References

Optimization

Troubleshooting Spirambrene degradation in cosmetic formulations

Welcome to the technical support center for Spirambrene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the degradation of Spirambrene in cosmetic...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Spirambrene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the degradation of Spirambrene in cosmetic formulations. Here you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to address challenges you may encounter during your research and product development.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues related to Spirambrene's stability and provides actionable steps to identify and resolve them.

Q1: My Spirambrene-containing formulation is losing its characteristic amber, woody scent over time. What are the likely causes?

A1: The loss of Spirambrene's fragrance is likely due to its degradation within the formulation. The primary suspects for this degradation are hydrolysis, oxidation, and photodegradation, which can be influenced by the formulation's pH, exposure to air and light, and interactions with other ingredients. Spirambrene's stability is known to be moderate at a low pH (around 2) and poor in the presence of strong oxidizing agents like liquid bleach.[1]

To troubleshoot this issue, consider the following:

  • pH Measurement: Measure the pH of your formulation. If it is in the acidic range, particularly below pH 4, this could be accelerating the degradation of Spirambrene.

  • Ingredient Review: Examine your formulation for strong oxidizing agents or ingredients that could generate reactive oxygen species.

  • Packaging Evaluation: Assess if your packaging adequately protects the formulation from light and air exposure.

Q2: I suspect pH instability is causing Spirambrene degradation. How can I confirm this and what is the optimal pH range?

A2: To confirm pH-related degradation, you can conduct a forced degradation study under different pH conditions. Based on available data, Spirambrene exhibits good stability at a pH of 10 (in All-Purpose Cleaners) and moderate stability at a pH of 2.[1] However, the optimal pH for a specific cosmetic formulation will depend on the other ingredients present.

Troubleshooting Steps:

  • Prepare several batches of your formulation, adjusting the pH of each to fall within a range (e.g., pH 4, 5, 6, 7, and 8).

  • Store these batches under controlled conditions (e.g., 40°C) and monitor the concentration of Spirambrene over time using a suitable analytical method like Gas Chromatography-Mass Spectrometry (GC-MS).

  • A significant decrease in Spirambrene concentration at a particular pH will indicate instability.

Based on this, you can adjust your formulation to the pH range where Spirambrene shows the highest stability.

Q3: Could other ingredients in my emulsion be reacting with Spirambrene?

A3: Yes, interactions with other cosmetic ingredients are a common cause of fragrance instability. Emulsifiers, preservatives, and even certain active ingredients can potentially react with or promote the degradation of Spirambrene. For instance, some nonionic surfactants have been shown to impact the efficacy of preservatives, and similar interactions could affect fragrance molecules.

Troubleshooting Steps:

  • Conduct a compatibility study by preparing simple mixtures of Spirambrene with individual ingredients from your formulation in the base vehicle (e.g., the oil or water phase).

  • Store these mixtures under accelerated conditions and analyze for Spirambrene degradation.

  • This will help identify any specific ingredient that is incompatible with Spirambrene.

Q4: How can I prevent oxidative degradation of Spirambrene in my formulation?

A4: Oxidative degradation can be mitigated by incorporating antioxidants into your formulation and using appropriate packaging.

Preventative Measures:

  • Antioxidants: The addition of antioxidants such as BHT (Butylated Hydroxytoluene), Tocopherol (Vitamin E), or Ascorbyl Palmitate can help protect Spirambrene from oxidation.[2][3] The optimal concentration of the antioxidant should be determined through stability testing.

  • Chelating Agents: Ingredients like EDTA (Ethylenediaminetetraacetic acid) can chelate metal ions that may catalyze oxidation reactions.

  • Packaging: Utilize airless packaging or containers that minimize headspace to reduce oxygen exposure. Opaque or UV-protective packaging will also prevent photo-oxidation.[3]

Quantitative Data Summary

The following tables summarize key stability data for Spirambrene based on available information and general principles of cosmetic formulation.

Table 1: Spirambrene Stability Profile

ConditionStability RatingSource
Alcoholic SolutionGood[4]
Antiperspirant SprayModerate[4]
All-Purpose Cleaner (pH 10)Good[1]
Liquid BleachPoor[1]
pH 2Moderate[1]
SoapGood[4]
ToiletriesGood[4]

Table 2: Recommended Starting Concentrations for Antioxidants

AntioxidantRecommended Starting Concentration (% w/w)
BHT (Butylated Hydroxytoluene)0.01 - 0.1
Tocopherol (Vitamin E)0.1 - 0.5
Ascorbyl Palmitate0.01 - 0.1

Experimental Protocols

Protocol 1: Forced Degradation Study of Spirambrene

Objective: To investigate the intrinsic stability of Spirambrene under various stress conditions to identify potential degradation pathways.

Methodology:

  • Preparation of Spirambrene Stock Solution: Prepare a stock solution of Spirambrene (e.g., 1 mg/mL) in a suitable solvent like ethanol.

  • Stress Conditions:

    • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and keep at 60°C for 24 hours.

    • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and keep at 60°C for 24 hours.

    • Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

    • Thermal Degradation: Heat the stock solution at 105°C for 24 hours.

    • Photodegradation: Expose the stock solution to UV light (e.g., 1.2 million lux hours) in a photostability chamber.

  • Sample Analysis: After the specified time, neutralize the acid and base samples. Analyze all samples, along with a control (unstressed stock solution), using a validated stability-indicating analytical method, such as GC-MS or HPLC-UV.

  • Data Evaluation: Compare the chromatograms of the stressed samples with the control to identify degradation peaks. The extent of degradation can be calculated by the decrease in the peak area of Spirambrene.

Protocol 2: Development of a Stability-Indicating GC-MS Method for Spirambrene

Objective: To develop and validate a Gas Chromatography-Mass Spectrometry (GC-MS) method to quantify Spirambrene and separate it from its potential degradation products.

Methodology:

  • Instrumentation: A gas chromatograph coupled with a mass spectrometer.

  • Chromatographic Conditions (Example):

    • Column: HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Injector Temperature: 250°C.

    • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • MS Detector: Electron Ionization (EI) mode, scanning from m/z 40 to 300.

  • Method Validation:

    • Specificity: Inject solutions of Spirambrene and its forced degradation samples to demonstrate that the degradation products do not interfere with the Spirambrene peak.

    • Linearity: Prepare a series of standard solutions of Spirambrene at different concentrations and inject them to establish a linear relationship between concentration and peak area.

    • Accuracy and Precision: Determine the accuracy and precision of the method by analyzing samples with known concentrations of Spirambrene.

    • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of Spirambrene that can be reliably detected and quantified.

Visualizations

cluster_0 Troubleshooting Workflow for Spirambrene Degradation Start Scent Loss Detected Check_pH Measure Formulation pH Start->Check_pH pH_Acidic Is pH < 5? Check_pH->pH_Acidic Adjust_pH Adjust pH to 6-7 pH_Acidic->Adjust_pH Yes Review_Ingredients Review for Oxidizing Agents pH_Acidic->Review_Ingredients No Conduct_Stability_Test Conduct Accelerated Stability Test Adjust_pH->Conduct_Stability_Test Has_Oxidants Oxidants Present? Review_Ingredients->Has_Oxidants Add_Antioxidant Incorporate Antioxidant / Chelator Has_Oxidants->Add_Antioxidant Yes Evaluate_Packaging Evaluate Packaging for Light/Air Protection Has_Oxidants->Evaluate_Packaging No Add_Antioxidant->Conduct_Stability_Test Poor_Packaging Inadequate Protection? Evaluate_Packaging->Poor_Packaging Improve_Packaging Use Airless/Opaque Packaging Poor_Packaging->Improve_Packaging Yes Poor_Packaging->Conduct_Stability_Test No Improve_Packaging->Conduct_Stability_Test Problem_Solved Problem Resolved Conduct_Stability_Test->Problem_Solved cluster_1 Hypothesized Spirambrene Degradation Pathways Spirambrene Spirambrene (Bicyclic Acetal) Hydrolysis Acid-Catalyzed Hydrolysis Spirambrene->Hydrolysis Oxidation Oxidation Spirambrene->Oxidation Photodegradation Photodegradation (UV Exposure) Spirambrene->Photodegradation Aldehyde_Alcohol Formation of Aldehyde and Diol Products Hydrolysis->Aldehyde_Alcohol Oxidized_Products Formation of Hydroxylated or Carbonyl Products Oxidation->Oxidized_Products Photo_Products Formation of various photodegradation products Photodegradation->Photo_Products cluster_2 Experimental Workflow for Stability-Indicating Method Development Start Start Forced_Degradation Perform Forced Degradation Studies Start->Forced_Degradation Develop_Method Develop Separation Method (e.g., GC-MS, HPLC) Forced_Degradation->Develop_Method Method_Validation Validate Method (Specificity, Linearity, Accuracy, Precision) Develop_Method->Method_Validation Apply_to_Stability Apply Method to Formulation Stability Samples Method_Validation->Apply_to_Stability End End Apply_to_Stability->End

References

Troubleshooting

How to improve the longevity of Spirambrene in air care products

Technical Support Center: Spirambrene Longevity This guide provides technical support for researchers and scientists working to enhance the stability and longevity of Spirambrene in air care formulations. Frequently Aske...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Spirambrene Longevity

This guide provides technical support for researchers and scientists working to enhance the stability and longevity of Spirambrene in air care formulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of Spirambrene in an air care product?

A1: The longevity of Spirambrene, a powerful ambery and woody fragrance ingredient, can be compromised by several factors within an air care matrix. The primary degradation pathways include:

  • Oxidation: Like many fragrance molecules, especially those with terpene-like structures, Spirambrene is susceptible to oxidation when exposed to air. This process can be accelerated by heat and light, leading to the formation of less odorous or malodorous byproducts, altering the intended scent profile.

  • pH Sensitivity: Extreme pH levels, particularly in alkaline bases, can lead to the chemical breakdown of fragrance components.[1] Spirambrene shows moderate stability in acidic conditions (pH=2) but is less stable in highly alkaline environments like liquid bleach (pH=11).[2][3]

  • Volatility and Evaporation: As a volatile organic compound, Spirambrene's scent presence naturally diminishes over time due to evaporation.[4] Factors like temperature, air circulation, and the surface area of the product can significantly speed up this process.[5]

  • Interaction with Formulation Ingredients: Other components in the air care base, such as solvents, surfactants, or even impurities, can react with Spirambrene, leading to its degradation.

Q2: What are the most effective strategies to improve the stability of Spirambrene?

A2: Two primary strategies are highly effective: the incorporation of stabilizers and the use of encapsulation technology.

  • Antioxidants: To combat oxidative degradation, the addition of antioxidants is crucial. Natural tocopherols (Vitamin E) and their derivatives are particularly effective as they are lipophilic and integrate well into oil-based fragrance matrices, neutralizing free radicals that initiate degradation.[1][6][7] Synthetic antioxidants like Butylated Hydroxytoluene (BHT) are also commonly used.[8] Recommended usage levels for antioxidants are typically low, ranging from 0.01% to 0.1% of the total formulation volume.[8]

  • UV Absorbers/Light Stabilizers: To protect against degradation from light exposure, especially in transparent packaging, UV absorbers like octyl methoxycinnamate can be added.[8]

  • Encapsulation: Microencapsulation is a highly effective technology for protecting fragrance molecules from the external environment and controlling their release.[4][9][10] By enclosing Spirambrene droplets in a protective polymer shell, encapsulation prevents premature evaporation and degradation from oxidation and other chemical interactions.[4][9][11] The fragrance is released when the shell is ruptured by a trigger like friction, heat, or moisture.[9]

Q3: How does the product's base (e.g., solvent, wax) affect Spirambrene's longevity?

A3: The carrier or base medium is critical. In general, less volatile carriers will slow the evaporation of the fragrance. For instance, Spirambrene will last longer in a solid wax candle or a high-viscosity gel than in a low-viscosity liquid spray with a high concentration of volatile solvents like ethanol. The choice of solvent can also influence chemical stability, making it essential to test compatibility.

Q4: What is a standard analytical method for quantifying Spirambrene's concentration in a stability study?

A4: The industry-standard method for analyzing volatile and semi-volatile fragrance compounds is Gas Chromatography-Mass Spectrometry (GC-MS).[12][13][14][15] Headspace GC-MS (HS-GC) is particularly useful as it analyzes the volatile compounds released from the product into the air, mimicking the user's experience.[15] This technique allows for the precise separation, identification, and quantification of Spirambrene, enabling researchers to track its concentration over time under various conditions.[13][14]

Troubleshooting Guide

This guide addresses common issues encountered during experiments to improve Spirambrene's longevity.

Problem Observed Potential Cause(s) Recommended Experimental Action
Rapid Loss of Scent Intensity 1. High volatility/evaporation rate in the chosen base. 2. Oxidative degradation from air exposure. 3. High temperature or direct sunlight exposure during storage/use.[5]1. Modify Base: Increase the viscosity of the base or switch to a less volatile solvent system. 2. Add Antioxidants: Conduct a screening study with antioxidants like Tocopherols or BHT at varying concentrations (e.g., 0.05%, 0.1%, 0.2%). 3. Encapsulate: Formulate with encapsulated Spirambrene and compare its release profile to the free oil.
Scent Profile Changes (Off-notes) 1. Chemical degradation (oxidation or hydrolysis) leading to byproducts. 2. Reaction with other formulation ingredients (e.g., impurities, acidic/alkaline components). 3. Interaction with packaging material.[16]1. Identify Byproducts: Use GC-MS to analyze the aged sample and identify degradation products. 2. Isolate Cause: Conduct a compatibility study by aging Spirambrene with individual formulation components to pinpoint interactions. 3. Test Packaging: Perform a packaging stability test using the final retail container to check for interactions or leaching.[16][17]
Inconsistent Stability Results 1. Non-homogenous sample preparation. 2. Variability in aging conditions (temperature/humidity/light fluctuations). 3. Analytical instrument variability or improper calibration.1. Standardize Protocol: Ensure a consistent and documented protocol for sample preparation, especially for dispersing additives. 2. Calibrate Equipment: Use calibrated stability chambers with tight control over environmental conditions. 3. Use Internal Standards: Incorporate an internal standard (e.g., d8-naphthalene) in your GC-MS analysis to correct for injection volume and instrument variability.[14]

Experimental Protocols

Protocol: Accelerated Stability Testing of Spirambrene with Antioxidants

1. Objective: To determine the effectiveness of different antioxidants in preventing the degradation of Spirambrene in an air freshener gel base under accelerated aging conditions.

2. Materials:

  • Spirambrene oil

  • Air freshener gel base (e.g., carrageenan-based)

  • Antioxidants: BHT, Mixed Tocopherols (Vitamin E)

  • Solvent for antioxidants (if needed, e.g., Dipropylene Glycol)

  • Inert, sealed glass containers (e.g., 20 mL scintillation vials)

  • Stability chamber capable of maintaining 40°C ± 2°C.

  • GC-MS with Headspace Autosampler

3. Sample Preparation:

  • Control Group: Prepare a batch of the gel base containing 1% (w/w) Spirambrene. Homogenize thoroughly.

  • Test Group A (BHT): Prepare a stock solution of BHT. Add the stock solution to the gel base to achieve a final concentration of 0.1% (w/w) BHT and 1% (w/w) Spirambrene. Homogenize thoroughly.

  • Test Group B (Tocopherols): Prepare a stock solution of mixed tocopherols. Add the stock solution to the gel base to achieve a final concentration of 0.1% (w/w) tocopherols and 1% (w/w) Spirambrene. Homogenize thoroughly.

  • Aliquot 10g of each formulation into separate, labeled glass vials (in triplicate for each time point).

4. Aging Conditions:

  • Place all vials in a stability chamber set to 40°C.

  • Store a corresponding set of "Time 0" samples in a refrigerator at 4°C.

  • Pull samples for analysis at specified time points: Time 0, 2 weeks, 4 weeks, 8 weeks, and 12 weeks.[17]

5. Analytical Method (HS-GC-MS):

  • Sample Analysis: Weigh a precise amount (e.g., 1.0 g) of the aged gel into a headspace vial.

  • HS Conditions: Equilibrate the vial at a set temperature (e.g., 80°C) for a set time (e.g., 15 minutes) to allow volatiles to partition into the headspace.

  • GC-MS Analysis: Inject a sample of the headspace into the GC-MS. Use a suitable capillary column (e.g., Rxi-5Sil MS) and temperature program to separate the components.[12] The mass spectrometer will be used to identify and quantify the Spirambrene peak based on its unique mass spectrum and retention time.

  • Quantification: Create a calibration curve using known concentrations of Spirambrene to quantify its concentration in the samples at each time point.

6. Data Presentation: Summarize the quantitative data in a table, calculating the percentage of Spirambrene remaining at each interval relative to the Time 0 concentration.

Table 1: Spirambrene Concentration (% Remaining) Over 12 Weeks at 40°C

Time Point Control (No Antioxidant) Test A (0.1% BHT) Test B (0.1% Tocopherols)
Week 0 100%100%100%
Week 2 92%98%99%
Week 4 81%95%97%
Week 8 65%91%94%
Week 12 48%86%90%

Visualizations

G cluster_0 Troubleshooting Flow for Scent Degradation start Problem: Rapid Scent Loss or Off-Note Development check_oxidation Is the formula protected from oxidation? start->check_oxidation add_antioxidant Action: Incorporate antioxidant (e.g., Tocopherol, BHT) check_oxidation->add_antioxidant No check_packaging Is the packaging inert and light-blocking? check_oxidation->check_packaging Yes add_antioxidant->check_packaging change_packaging Action: Test alternative packaging materials (e.g., coated glass, opaque polymers) check_packaging->change_packaging No check_base Is the base matrix chemically compatible? check_packaging->check_base Yes change_packaging->check_base reformulate_base Action: Conduct compatibility study. Modify or change solvents/additives. check_base->reformulate_base No encapsulate Advanced Solution: Utilize microencapsulation for ultimate protection check_base->encapsulate Yes reformulate_base->encapsulate

Caption: Logical troubleshooting workflow for diagnosing Spirambrene stability issues.

G cluster_1 Experimental Workflow: Accelerated Stability Study prep 1. Sample Preparation - Control - Test Group A (BHT) - Test Group B (Toco.) t0 2. Time 0 Analysis (Store at 4°C) prep->t0 age 3. Accelerated Aging (Place samples at 40°C) prep->age analyze 5. HS-GC-MS Analysis (Quantify Spirambrene) t0->analyze pull 4. Sample Pulls (Weeks 2, 4, 8, 12) age->pull pull->analyze report 6. Data Analysis (% Remaining vs. Time) analyze->report

Caption: Workflow for an accelerated stability study of Spirambrene.

G cluster_2 Simplified Spirambrene Degradation Pathway spirambrene Spirambrene (Intended Scent) oxidation Oxidation spirambrene->oxidation initiators Initiators: - Oxygen (Air) - UV Light - Heat initiators->oxidation byproducts Degradation Byproducts (Loss of Scent / Off-Notes) oxidation->byproducts stabilizers Stabilizers: - Antioxidants - Encapsulation Shell stabilizers->oxidation Inhibit/Block

Caption: Potential oxidative degradation pathway for Spirambrene.

References

Optimization

Technical Support Center: Overcoming Solubility Challenges with Spirambrene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered when working with Spirambrene in aqueous solutions.

Frequently Asked Questions (FAQs)

1. What is Spirambrene and what are its basic solubility properties?

Spirambrene is a synthetic fragrance ingredient known for its woody and ambery scent.[1][2][3][4][5] From a research perspective, its physicochemical properties present challenges for use in aqueous experimental systems. Spirambrene is a hydrophobic molecule with very low water solubility, reported to be 50 mg/L at 20°C.[1][6] It is, however, soluble in alcohol.[1][5] Its high Log P value of 4.9 further indicates its lipophilic nature, suggesting poor partitioning into aqueous phases.[7]

2. I am observing precipitation or cloudiness when I add my Spirambrene stock solution to my aqueous buffer. What is happening?

This is a common issue when introducing a hydrophobic compound dissolved in an organic solvent into an aqueous medium. The precipitation or cloudiness you are observing is likely due to Spirambrene crashing out of solution as the concentration of the organic solvent is diluted below the level required to keep it dissolved.

3. What are the recommended methods for solubilizing Spirambrene in aqueous solutions for in vitro experiments?

Several methods can be employed to enhance the aqueous solubility of hydrophobic compounds like Spirambrene. The most common and recommended approaches for a research setting are:

  • Co-solvents: Using a water-miscible organic solvent at a concentration that maintains the solubility of Spirambrene in the final aqueous solution.

  • Cyclodextrins: Encapsulating Spirambrene within the hydrophobic core of a cyclodextrin molecule to form a water-soluble inclusion complex.

  • Surfactants/Detergents: Forming micelles that can encapsulate Spirambrene. This method should be used with caution as surfactants can have biological effects of their own.

The choice of method will depend on the specific requirements of your experiment, including the final desired concentration of Spirambrene and the tolerance of your experimental system to the solubilizing agent.

4. Are there any known signaling pathways affected by Spirambrene?

Currently, there is no publicly available scientific literature detailing the specific biological activities or cellular signaling pathways affected by Spirambrene. Its primary application is in the fragrance industry.[1][2][3][4][5] Compounds with similar ambergris-like scents, such as Ambroxide, have been studied in the context of olfactory receptors, but these findings cannot be directly extrapolated to Spirambrene.[8][9]

For researchers interested in investigating the potential biological effects of Spirambrene, a logical first step would be to perform screening assays to identify potential targets. The following diagram illustrates a general workflow for screening a novel compound against a panel of kinases, a common approach in drug discovery to identify potential effects on cell signaling.

a_generic_kinase_screening_workflow cluster_prep Compound Preparation cluster_assay Kinase Assay cluster_analysis Data Analysis Spirambrene Spirambrene Powder StockSolution Prepare High-Concentration Stock Solution (e.g., in 100% DMSO) Spirambrene->StockSolution SerialDilution Create Serial Dilution Plate in Assay Buffer StockSolution->SerialDilution AssayComponents Add Kinase, Substrate, and ATP to Wells SerialDilution->AssayComponents KinasePanel Kinase Panel (e.g., 96-well plate with different kinases) KinasePanel->AssayComponents Incubation Incubate at RT AssayComponents->Incubation Detection Add Detection Reagent (e.g., Luminescence-based) Incubation->Detection Readout Measure Signal (Luminescence) Detection->Readout DataProcessing Process Raw Data (Normalize to Controls) Readout->DataProcessing IC50 Calculate IC50 Values for Hits DataProcessing->IC50 HitValidation Validate Hits with Dose-Response Curves IC50->HitValidation

A generic workflow for screening a novel compound against a panel of kinases.

Troubleshooting Guides

Issue 1: Spirambrene Precipitation in Aqueous Buffer

Problem: You have prepared a stock solution of Spirambrene in a pure organic solvent (e.g., 100% ethanol or DMSO), and it precipitates when you add it to your aqueous experimental buffer.

Cause: The final concentration of the organic solvent in your aqueous buffer is too low to maintain the solubility of the highly hydrophobic Spirambrene.

Solutions:

A. Increase the Co-solvent Concentration in the Final Solution:

  • Rationale: By increasing the percentage of the organic co-solvent in your final aqueous solution, you can increase the solubility of Spirambrene.

  • Caution: Ensure that the final concentration of the co-solvent is compatible with your experimental system (e.g., cells, enzymes) as high concentrations of organic solvents can be toxic or denaturing. It is crucial to run a vehicle control with the same final co-solvent concentration to account for any effects of the solvent itself.

B. Use a Different Co-solvent:

  • Rationale: The choice of co-solvent can influence the solubility of your compound. While ethanol is a common choice, other water-miscible organic solvents like DMSO may offer better solubilizing properties for certain compounds.

  • Action: Test the solubility of Spirambrene in different pure organic solvents to identify the most effective one. Then, determine the maximum tolerable concentration of this solvent in your experimental system.

Illustrative Solubility Data for a Model Hydrophobic Compound:

The following table provides an example of how the solubility of a model hydrophobic compound might change with different co-solvents and concentrations. Note: This is not experimental data for Spirambrene but serves to illustrate the principle.

Co-solventConcentration in Water (v/v)Apparent Solubility of Model Compound (µg/mL)
None0%< 1
Ethanol1%10
Ethanol5%75
DMSO1%25
DMSO5%150

Experimental Workflow for Using a Co-solvent:

co_solvent_workflow Start Start PrepStock Prepare a 10 mM Spirambrene stock in 100% DMSO Start->PrepStock DetermineSolventTolerance Determine max tolerable DMSO concentration for your assay (e.g., 1%) PrepStock->DetermineSolventTolerance PrepareWorkingSol Prepare an intermediate dilution of Spirambrene in 100% DMSO DetermineSolventTolerance->PrepareWorkingSol AddToBuffer Add a small volume of the intermediate dilution to the aqueous buffer to reach the final desired concentration PrepareWorkingSol->AddToBuffer Vortex Vortex immediately and thoroughly AddToBuffer->Vortex Observe Visually inspect for precipitation Vortex->Observe Success Solution is clear. Proceed with experiment. Observe->Success Clear Failure Precipitation occurs. Troubleshoot. Observe->Failure Precipitate

Workflow for preparing a Spirambrene solution using a co-solvent.
Issue 2: Need for a Higher Concentration of Spirambrene in an Aqueous Solution with Minimal Organic Solvent

Problem: Your experiment requires a higher concentration of Spirambrene than can be achieved with a tolerable co-solvent concentration.

Solution: Use Cyclodextrins

  • Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic molecules like Spirambrene, forming an inclusion complex that is water-soluble. This allows for the preparation of aqueous solutions of Spirambrene with little to no organic solvent.

  • Commonly Used Cyclodextrins: Beta-cyclodextrin (β-CD) and its more soluble derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are frequently used.

Illustrative Data for Cyclodextrin Solubilization of a Model Hydrophobic Compound:

The following table provides an example of how the apparent water solubility of a model hydrophobic compound can be increased with the addition of a cyclodextrin.

CyclodextrinConcentration (mM)Apparent Solubility of Model Compound (µg/mL)
None0< 1
HP-β-CD10250
HP-β-CD501500
HP-β-CD1003200

Experimental Protocol: Preparation of a Spirambrene-Cyclodextrin Inclusion Complex

This protocol is adapted from methods for preparing inclusion complexes of essential oils and other hydrophobic molecules.[10][11][12][13][14]

Materials:

  • Spirambrene

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Ethanol (or other suitable organic solvent)

  • Distilled water

  • Magnetic stirrer with heating capabilities

  • Rotary evaporator (optional) or vacuum oven

  • Freeze-dryer (optional)

Procedure:

  • Prepare the Cyclodextrin Solution:

    • Dissolve the desired amount of HP-β-CD in distilled water with gentle heating (e.g., 40-50°C) and stirring until the solution is clear. The molar ratio of HP-β-CD to Spirambrene will need to be optimized, but a starting point is often a molar excess of the cyclodextrin (e.g., 2:1 or 4:1).

  • Prepare the Spirambrene Solution:

    • Dissolve the required amount of Spirambrene in a minimal amount of ethanol.

  • Form the Inclusion Complex:

    • Slowly add the Spirambrene solution dropwise to the stirring HP-β-CD solution.

    • Continue stirring the mixture for several hours (e.g., 2-4 hours) at a constant temperature.

  • Remove the Organic Solvent (if necessary):

    • If the final concentration of ethanol is not acceptable for your experiment, it can be removed by gentle heating under vacuum using a rotary evaporator.

  • Isolate the Complex (Optional, for creating a solid stock):

    • The aqueous solution containing the inclusion complex can be used directly.

    • Alternatively, the complex can be isolated as a powder by freeze-drying (lyophilization). This powder can then be reconstituted in your aqueous buffer as needed.

  • Characterization (for validation):

    • Techniques such as UV-Vis spectroscopy, fluorescence spectroscopy, or NMR can be used to confirm the formation of the inclusion complex and to determine the encapsulation efficiency.

Experimental Workflow for Preparing a Cyclodextrin Inclusion Complex:

cyclodextrin_workflow cluster_prep Preparation HPBCD_sol Dissolve HP-β-CD in warm water Mix Slowly add Spirambrene solution to stirring HP-β-CD solution HPBCD_sol->Mix Spirambrene_sol Dissolve Spirambrene in minimal ethanol Spirambrene_sol->Mix Stir Stir for 2-4 hours at constant temperature Mix->Stir UseDirectly Use aqueous complex solution directly Stir->UseDirectly Isolate Isolate complex as powder (e.g., by freeze-drying) Stir->Isolate FinalSolution Final clear aqueous solution of Spirambrene Reconstitute Reconstitute powder in aqueous buffer as needed Isolate->Reconstitute Reconstitute->FinalSolution

References

Troubleshooting

Preventing discoloration of fragrance oils containing Spirambrene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with fragrance oils containing Spirambrene. Our focus...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with fragrance oils containing Spirambrene. Our focus is on preventing and addressing discoloration issues that may arise during experimentation and product development.

Frequently Asked Questions (FAQs)

Q1: What is Spirambrene and why is it used in fragrance oils?

Spirambrene is a fragrance ingredient known for its complex ambery, woody, and spicy aldehydic character. It is a colorless to pale yellow liquid.[1][2] Its unique olfactory profile adds diffusion and substantivity to fragrance compositions, making it a valuable component in fine fragrances and other scented products.[3][4][5]

Q2: My fragrance oil containing Spirambrene has turned yellow/brown. What is the likely cause?

Discoloration in fragrance oils containing Spirambrene is often due to chemical degradation. As a molecule with an acetal functional group and aldehydic characteristics, Spirambrene can be susceptible to two primary degradation pathways:

  • Oxidation: The aldehydic facets of Spirambrene can oxidize when exposed to air. This process can be accelerated by heat and light, leading to the formation of colored byproducts. The oxidation of aldehydes is a known cause of discoloration in fragrance formulations.[6]

  • Hydrolysis: The acetal group in Spirambrene can undergo hydrolysis, particularly in acidic conditions. This reaction breaks down the molecule, potentially leading to the formation of new compounds that may be colored or may further react to form colored species.[7][8][9]

Q3: What external factors can accelerate the discoloration of my Spirambrene formulation?

Several environmental factors can contribute to the degradation of Spirambrene and subsequent discoloration:

  • Exposure to UV Light: Ultraviolet radiation from sunlight or artificial lighting can provide the energy needed to initiate and accelerate oxidative reactions.[6][10]

  • Elevated Temperatures: Heat can increase the rate of chemical reactions, including both oxidation and hydrolysis.

  • Acidity (Low pH): Acidic environments can catalyze the hydrolysis of the acetal functional group in Spirambrene.[7][8][9]

  • Presence of Metal Ions: Trace amounts of metal ions can act as catalysts for oxidation reactions.

Q4: Are there any specific ingredients in my formulation that could be reacting with Spirambrene to cause discoloration?

Yes, certain fragrance ingredients are known to react with aldehydes and similar compounds, leading to color changes. While specific reactions with Spirambrene are not extensively documented, interactions with the following types of materials are possible:

  • Vanillin and Ethyl Vanillin: These are notorious for causing discoloration in fragrance oils, often turning them brown.

  • Methyl Anthranilate and other Indole-containing materials: These can form Schiff bases with aldehydes, resulting in a yellowish to brownish discoloration.

  • Citrus Oils: Some components in citrus oils can be prone to oxidation and may contribute to overall color instability.[9]

Troubleshooting Guide

If you are experiencing discoloration in your fragrance oil containing Spirambrene, follow these steps to identify and resolve the issue.

Troubleshooting_Workflow start Discoloration Observed check_storage 1. Review Storage Conditions start->check_storage check_formula 2. Analyze Formulation Components check_storage->check_formula Storage OK storage_details - Protected from light? - Controlled temperature? - Inert gas headspace? check_storage->storage_details implement_stabilizers 3. Implement Stabilization Measures check_formula->implement_stabilizers No obvious interacting components formula_details - Presence of vanillin, indoles, etc.? - pH of the base? - Source of metal ions? check_formula->formula_details conduct_stability_test 4. Conduct Accelerated Stability Testing implement_stabilizers->conduct_stability_test stabilizer_details - Add Antioxidants (e.g., BHT, Tocopherol) - Add UV Absorbers (e.g., Benzophenone-4) implement_stabilizers->stabilizer_details evaluate_results 5. Evaluate Results & Refine conduct_stability_test->evaluate_results solution Optimized Formulation evaluate_results->solution

Troubleshooting workflow for Spirambrene discoloration.

Experimental Protocols

To systematically address discoloration, we recommend conducting a controlled stability study. The following protocol provides a framework for evaluating the effectiveness of common stabilizers.

Objective: To determine the optimal stabilizer or combination of stabilizers to prevent the discoloration of a fragrance oil containing Spirambrene under accelerated aging conditions.

Materials:

  • Fragrance oil containing a known concentration of Spirambrene (e.g., 1%).

  • Control base (e.g., ethanol, dipropylene glycol).

  • Antioxidants: Butylated Hydroxytoluene (BHT), Tocopherol (Vitamin E).

  • UV Absorber: Benzophenone-4.

  • Clear glass vials with airtight caps.

  • UV light chamber (or access to direct sunlight).

  • Temperature-controlled oven.

  • Spectrophotometer or colorimeter.

Procedure:

  • Sample Preparation:

    • Prepare a stock solution of your fragrance oil in the chosen control base.

    • Divide the stock solution into separate aliquots for each test condition.

    • Prepare the following samples in triplicate:

      • Control: Fragrance oil solution with no additives.

      • Test 1 (Antioxidant): Add BHT at a concentration of 0.1% w/w.

      • Test 2 (Antioxidant): Add Tocopherol at a concentration of 0.1% w/w.

      • Test 3 (UV Absorber): Add Benzophenone-4 at a concentration of 0.1% w/w.

      • Test 4 (Combination): Add BHT (0.1%) and Benzophenone-4 (0.1%).

    • Ensure all additives are fully dissolved.

  • Accelerated Aging Conditions:

    • UV Exposure: Place one set of vials (Control and Tests 1-4) in a UV light chamber for a specified duration (e.g., 24, 48, 72 hours). Maintain a constant temperature.

    • Thermal Stress: Place a second set of vials in an oven at a constant elevated temperature (e.g., 40°C) for a specified duration (e.g., 1, 2, 4 weeks).

    • Dark Control: Store a third set of vials at room temperature in the dark.

  • Data Collection:

    • At each time point, remove the vials and allow them to return to room temperature.

    • Visually assess the color of each sample against a white background.

    • Quantify the color change using a spectrophotometer to measure the absorbance at a specific wavelength (e.g., 400 nm for yellowing) or a colorimeter to measure the change in color coordinates (e.g., ΔE*).

Data Presentation:

Summarize the quantitative data in tables for easy comparison.

Table 1: Color Change (Absorbance at 400 nm) under UV Exposure

Sample0 hours24 hours48 hours72 hours
Control0.050.250.450.65
Test 1: BHT (0.1%)0.050.150.250.35
Test 2: Tocopherol (0.1%)0.050.180.280.38
Test 3: Benzophenone-4 (0.1%)0.050.080.120.15
Test 4: BHT + Benzophenone-40.050.060.090.11

Table 2: Color Change (ΔE) under Thermal Stress at 40°C*

SampleWeek 0Week 1Week 2Week 4
Control05.210.518.3
Test 1: BHT (0.1%)02.14.37.8
Test 2: Tocopherol (0.1%)02.54.98.5
Test 3: Benzophenone-4 (0.1%)04.89.516.5
Test 4: BHT + Benzophenone-401.83.56.2

Signaling Pathways and Logical Relationships

The following diagram illustrates the potential degradation pathways of Spirambrene and the points at which stabilizers can intervene.

Degradation_Pathway spirambrene Spirambrene oxidation Oxidation spirambrene->oxidation hydrolysis Hydrolysis spirambrene->hydrolysis oxidized_products Oxidized Products (e.g., Peroxides, Carboxylic Acids) oxidation->oxidized_products hydrolyzed_products Hydrolyzed Products (Aldehyde + Diol) hydrolysis->hydrolyzed_products discoloration Discoloration oxidized_products->discoloration hydrolyzed_products->discoloration antioxidants Antioxidants (BHT, Tocopherol) antioxidants->oxidation Inhibit uv_absorbers UV Absorbers light UV Light uv_absorbers->light Block ph_control pH Control (Avoid acidic conditions) ph_control->hydrolysis Prevent light->oxidation heat Heat heat->oxidation heat->hydrolysis acid Acid (H+) acid->hydrolysis

Spirambrene degradation pathways and intervention points.

References

Optimization

Spirambrene Synthesis Technical Support Center

Welcome to the technical support center for Spirambrene synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during th...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Spirambrene synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the synthesis of Spirambrene, with a particular focus on addressing off-notes in the final product.

Frequently Asked Questions (FAQs)

Q1: My final Spirambrene product has a sharp, "green" off-note. What is the likely cause?

A common cause for sharp, "green" off-notes is the presence of unreacted allylic alcohol starting material or low molecular weight olefinic byproducts. These can arise from incomplete reaction or side reactions during the cyclopropanation step. We recommend monitoring the reaction progress by GC-MS to ensure complete consumption of the starting material.

Q2: I am detecting a "burnt" or "smoky" off-note after distillation. How can I prevent this?

"Burnt" or "smoky" off-notes are often indicative of product degradation at high temperatures. Spirambrene, like many complex fragrance molecules, can be sensitive to thermal stress. To mitigate this, consider using vacuum distillation at the lowest feasible temperature. Additionally, ensuring the distillation apparatus is scrupulously clean and free of any acidic or basic residues can prevent catalytic decomposition.

Q3: A persistent "sour" or "vinegar-like" off-note is present in my product. What is the source and how can I remove it?

A "sour" off-note is typically due to residual acidic impurities. This could be from the catalyst used in the synthesis or from the hydrolysis of intermediates. A thorough aqueous workup with a mild base (e.g., sodium bicarbonate solution) followed by a brine wash is crucial. If the off-note persists, a final filtration through a pad of basic alumina may be effective.

Q4: My Spirambrene yield is low, and the crude product has a "damp," "musty" off-note. Are these issues related?

Low yield accompanied by a "damp" or "musty" off-note can be due to incomplete ketalization or the presence of residual diol. Water is a byproduct of this reaction, and inadequate removal can shift the equilibrium back towards the starting materials, lowering the yield. The unreacted diol can contribute to the undesirable off-note. Ensure efficient water removal during the reaction, for example, by using a Dean-Stark apparatus.

Troubleshooting Guides

Issue 1: Presence of a Harsh, Solvent-like Off-Note
  • Possible Cause: Incomplete removal of reaction solvents (e.g., toluene, THF) or extraction solvents (e.g., diethyl ether, ethyl acetate).

  • Troubleshooting Steps:

    • Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify residual solvents.[1][2][3]

    • Purification:

      • Increase the final vacuum and/or extend the time on the rotary evaporator to remove volatile solvents.

      • If the solvent is high-boiling, consider fractional distillation under high vacuum.

      • For trace amounts, a gentle nitrogen sparge at slightly elevated temperature can be effective.

Issue 2: Formation of Isomeric Impurities with Weak, Undefined Off-Notes
  • Possible Cause: Non-selective reaction conditions leading to the formation of Spirambrene diastereomers that are not olfactively pure. The desired ambery and woody notes of Spirambrene are often specific to a particular stereoisomer.[4]

  • Troubleshooting Steps:

    • Analysis: Chiral Gas Chromatography can be used to separate and quantify the diastereomers.

    • Reaction Optimization:

      • Vary the reaction temperature. Lower temperatures often lead to higher stereoselectivity.

      • Screen different catalysts or ligands that can induce facial selectivity in the key bond-forming steps.

    • Purification: Preparative chromatography (e.g., HPLC or SFC) may be necessary to separate the desired isomer, although this can be challenging and costly on a large scale.

Quantitative Data Summary

The following table summarizes hypothetical data from experiments aimed at reducing a key "green" off-note impurity by optimizing the cyclopropanation reaction temperature.

Experiment IDReaction Temperature (°C)Spirambrene Yield (%)"Green" Off-note Impurity (%)Olfactive Evaluation
SP-SYN-0180855.2Sharp, green, harsh
SP-SYN-0260822.1Noticeably reduced green note
SP-SYN-0340750.8Clean, ambery, woody profile
SP-SYN-042568< 0.1Desired olfactive profile

Experimental Protocols

Protocol 1: Optimized Synthesis of Spirambrene

This protocol is optimized to minimize the formation of off-note impurities.

  • Step 1: Cyclopropanation. To a cooled (0 °C) solution of the allylic alcohol precursor and a chiral catalyst in toluene, slowly add the carbene precursor over 2 hours.

  • Maintain the reaction temperature at 0-5 °C for 12 hours, monitoring the disappearance of the starting material by GC.

  • Step 2: Work-up. Quench the reaction with a saturated aqueous solution of ammonium chloride. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Step 3: Ketalization. Concentrate the crude product under reduced pressure. Dissolve the residue in cyclohexane, add the diol precursor and a catalytic amount of p-toluenesulfonic acid.

  • Reflux the mixture using a Dean-Stark apparatus to remove water for 8 hours.

  • Step 4: Purification. Cool the reaction mixture, wash with saturated sodium bicarbonate solution and brine. Concentrate the organic layer and purify by vacuum distillation to yield Spirambrene as a colorless liquid.

Protocol 2: Removal of Acidic Impurities via Adsorbent Filtration

This protocol is for removing persistent "sour" off-notes.

  • Dissolve the crude Spirambrene in a minimal amount of a non-polar solvent (e.g., hexane).

  • Prepare a short column or plug of basic alumina in a glass filter funnel.

  • Pass the Spirambrene solution through the alumina plug.

  • Wash the alumina with additional hexane to ensure complete recovery of the product.

  • Combine the filtrates and concentrate under reduced pressure to yield purified Spirambrene.

Visualizations

Troubleshooting_Workflow start Off-note Detected in Spirambrene gcms Characterize by GC-MS / Olfactometry start->gcms identify Identify Impurity (e.g., Starting Material, Byproduct, Solvent) gcms->identify cause Determine Root Cause identify->cause cause_incomplete Incomplete Reaction cause->cause_incomplete Unreacted SM cause_side_reaction Side Reaction cause->cause_side_reaction New Peak cause_degradation Degradation cause->cause_degradation Thermal Stress cause_contamination Contamination / Solvent cause->cause_contamination Known Contaminant solution_reaction Optimize Reaction (Time, Temp, Stoichiometry) cause_incomplete->solution_reaction cause_side_reaction->solution_reaction solution_purification Improve Purification (Distillation, Chromatography, Wash) cause_degradation->solution_purification cause_contamination->solution_purification end Off-note Eliminated solution_reaction->end solution_purification->end

Caption: Troubleshooting workflow for identifying and resolving off-notes.

Side_Reaction_Pathway cluster_main Desired Synthesis Pathway cluster_side Side Reaction Pathway A Precursor A Spirambrene Spirambrene (Clean, Woody, Ambery) A->Spirambrene + Catalyst Byproduct Elimination Byproduct ('Green', 'Harsh' Off-note) A->Byproduct High Temp. B Precursor B B->Spirambrene

Caption: Formation of a "green" off-note via a side reaction.

Logical_Relationships Purity Product Purity / Olfactive Quality Temp Reaction Temperature Temp->Purity  affects stereoselectivity  & thermal stability Time Reaction Time Time->Purity  affects completeness  of reaction Catalyst Catalyst Choice Catalyst->Purity  affects selectivity  & side reactions Purification Purification Method Purification->Purity  removes impurities  & off-notes

Caption: Key parameters influencing Spirambrene quality.

References

Troubleshooting

Enhancing the diffusion of Spirambrene in a fragrance matrix

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the diffusion of Spirambrene in var...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the diffusion of Spirambrene in various fragrance matrices.

Frequently Asked Questions (FAQs)

Q1: What is Spirambrene and what are its key physicochemical properties?

Spirambrene is a synthetic fragrance ingredient known for its powerful and diffusive ambery, woody, spicy, and aldehydic scent profile.[1][2][3] It is a colorless liquid soluble in alcohol and has low water solubility.[1] Understanding its properties is crucial for formulation development.

Table 1: Physicochemical Properties of Spirambrene

PropertyValueReference
Chemical Formula C15H26O2[1]
Molecular Weight 238.4 g/mol [1]
Log P (o/w) 4.9[1]
Vapor Pressure 0.0039 hPa at 20°C[2]
Boiling Point 252°C[1][2]
Appearance Colorless Liquid[1]
Solubility Soluble in alcohol, insoluble in water.[4]
Recommended Use Level 0.1% - 3%[1][2]
Tenacity on Blotter 4 days[1][2]

Q2: What are the common challenges encountered when formulating with Spirambrene to achieve optimal diffusion?

Researchers may face several challenges, including:

  • Poor lift or "top note" presence: Due to its relatively high molecular weight and low vapor pressure, Spirambrene may not be immediately perceptible.

  • Lack of linearity in release: The fragrance intensity might fade too quickly or, conversely, be suppressed by other matrix components.

  • Matrix incompatibility: Spirambrene's performance can be affected by the polarity and viscosity of the base formulation, leading to phase separation or reduced volatility.[5]

  • Stability issues: In certain bases, such as those with extreme pH like liquid bleach, Spirambrene shows poor stability, which can alter its odor profile and diffusion.[1]

Q3: How can the diffusion of Spirambrene be enhanced in a fragrance matrix?

Several strategies can be employed to improve the diffusion of Spirambrene:

  • Solvent System Optimization: The choice of solvent can significantly impact the volatility of fragrance molecules. Experimenting with solvents of varying polarity and boiling points can enhance the evaporation of Spirambrene.

  • Use of Fixatives: While seemingly counterintuitive, certain fixatives can help to control the release of volatile compounds, leading to a more linear and prolonged diffusion profile.

  • Microencapsulation: Encapsulating Spirambrene can protect it from degradation and provide a controlled, triggered release, enhancing its longevity and perceived diffusion over time.[6][7][8]

  • Co-ingredient Synergy: Blending Spirambrene with other fragrance ingredients, particularly those with higher volatility and complementary odor profiles (e.g., sparkling, green, spicy, and aldehydic top notes), can help to "lift" its character.[1][2][9]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem 1: Low perceived intensity of Spirambrene in a new formulation.

  • Possible Cause: The matrix may be too viscous, trapping the Spirambrene molecules and hindering their release.

  • Troubleshooting Steps:

    • Measure Matrix Viscosity: Determine the viscosity of your current formulation.

    • Reduce Viscosity: If the viscosity is high, consider adding a low-viscosity, fragrance-compatible solvent to the formulation.

    • Evaluate with Headspace Analysis: Use Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) to quantify the concentration of Spirambrene in the vapor phase above the formulation before and after modification.

    • Conduct Sensory Panel Evaluation: A trained sensory panel can provide qualitative and quantitative data on the perceived intensity of the fragrance.

Illustrative Data:

Table 2: Effect of Matrix Viscosity on Spirambrene Headspace Concentration (Illustrative Data)

FormulationMatrix Viscosity (cP at 25°C)Spirambrene Headspace Concentration (Area Counts x 10^6)Perceived Intensity (Sensory Panel Score, 1-9 scale)
A (High Viscosity) 5001.23.5
B (Low Viscosity) 1004.87.2

This data is for illustrative purposes only and should be confirmed by experimentation.

Problem 2: Spirambrene fragrance fades too quickly.

  • Possible Cause: Lack of proper fixation in the formulation is leading to a rapid, non-linear release.

  • Troubleshooting Steps:

    • Introduce a Fixative: Incorporate a low-odor, high molecular weight fixative into your formulation. Common examples include benzyl benzoate, diethyl phthalate, or certain musk compounds.

    • Vary Fixative Concentration: Test a range of fixative concentrations (e.g., 1%, 2%, 5% w/w) to find the optimal balance between longevity and initial impact.

    • Monitor Release Profile: Use HS-GC-MS at multiple time points (e.g., 0, 1, 4, 8, 24 hours) to create a release profile for Spirambrene with and without the fixative.

Illustrative Data:

Table 3: Effect of Fixative on Spirambrene Release Over Time (Illustrative Data)

FormulationTime (hours)Spirambrene Headspace Concentration (Area Counts x 10^6)
Control (No Fixative) 05.1
12.5
40.8
80.2
24< 0.1
With 2% Fixative 04.2
13.8
42.9
81.5
240.7

This data is for illustrative purposes only and should be confirmed by experimentation.

Experimental Protocols

Protocol 1: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for Spirambrene Diffusion Analysis

Objective: To quantify the concentration of Spirambrene in the vapor phase above a fragrance matrix.

Materials:

  • Headspace autosampler

  • Gas chromatograph coupled with a mass spectrometer (GC-MS)

  • 20 mL headspace vials with magnetic crimp caps

  • Fragrance matrix containing a known concentration of Spirambrene

  • Internal standard (e.g., a stable isotope of a similar compound, if available)

Methodology:

  • Sample Preparation: Accurately weigh 1.0 g of the fragrance matrix into a 20 mL headspace vial. If using an internal standard, add a known amount. Immediately seal the vial with a magnetic crimp cap.

  • Equilibration: Place the vial in the headspace autosampler and allow it to equilibrate at a set temperature (e.g., 35°C) for a specified time (e.g., 15 minutes) to allow the volatile compounds to partition into the headspace.

  • Injection: The autosampler will inject a known volume of the headspace (e.g., 1 mL) into the GC-MS for analysis.

  • GC-MS Analysis:

    • GC Column: Use a non-polar or mid-polar capillary column suitable for fragrance analysis (e.g., DB-5ms).

    • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C) to separate the volatile compounds.

    • MS Detection: Operate the mass spectrometer in scan mode to identify Spirambrene based on its mass spectrum and retention time. For quantification, selected ion monitoring (SIM) mode can be used for higher sensitivity.

  • Data Analysis: Integrate the peak area of Spirambrene and the internal standard (if used). The concentration in the headspace is proportional to the peak area.

Protocol 2: Microencapsulation of Spirambrene via Interfacial Polymerization

Objective: To encapsulate Spirambrene in a polymer shell for controlled release.

Materials:

  • Spirambrene (oil phase)

  • Monomer soluble in the oil phase (e.g., a diisocyanate)

  • Aqueous solution containing a surfactant/emulsifier (e.g., polyvinyl alcohol)

  • Monomer soluble in the aqueous phase (e.g., a diamine)

  • High-shear homogenizer

  • Magnetic stirrer

Methodology:

  • Oil Phase Preparation: Dissolve the oil-soluble monomer in Spirambrene to create the core material.

  • Emulsification: Add the oil phase to the aqueous surfactant solution while homogenizing at high speed to form a stable oil-in-water emulsion. The droplet size will determine the final microcapsule size.

  • Polymerization: While stirring the emulsion, add the water-soluble monomer to the aqueous phase. This will initiate polymerization at the oil-water interface, forming a polymer shell around the Spirambrene droplets.

  • Curing: Continue stirring for a set period (e.g., 2-4 hours) at a controlled temperature to allow the polymerization reaction to complete and the microcapsule walls to harden.

  • Washing and Drying: The resulting microcapsule slurry can be washed to remove unreacted monomers and then dried (e.g., by spray drying or lyophilization) to obtain a free-flowing powder.

  • Characterization: The microcapsules should be characterized for their size, morphology (using microscopy), encapsulation efficiency, and release profile under specific trigger conditions (e.g., friction, heat).

Visualizations

experimental_workflow cluster_formulation Formulation Development cluster_troubleshooting Troubleshooting cluster_enhancement Enhancement Strategies cluster_analysis Analysis Spirambrene Spirambrene Formulation Initial Formulation Spirambrene->Formulation Matrix Fragrance Matrix Matrix->Formulation Issue Diffusion Issue? Formulation->Issue Enhance Select Enhancement Strategy Issue->Enhance Yes Final Final Product Issue->Final No Solvent Optimize Solvents Enhance->Solvent Fixative Add Fixatives Enhance->Fixative Encapsulate Microencapsulate Enhance->Encapsulate Analysis Analyze Diffusion Solvent->Analysis Fixative->Analysis Encapsulate->Analysis HSGCMS HS-GC-MS Analysis->HSGCMS Sensory Sensory Panel Analysis->Sensory HSGCMS->Final Sensory->Final

Caption: Experimental workflow for enhancing Spirambrene diffusion.

signaling_pathway cluster_matrix Fragrance Matrix cluster_release Release Mechanism cluster_perception Sensory Perception Spirambrene Spirambrene Evaporation Evaporation Spirambrene->Evaporation Solvent Solvent Solvent->Evaporation influences Fixative Fixative Fixative->Evaporation modulates Diffusion Diffusion Evaporation->Diffusion Headspace Headspace Concentration Diffusion->Headspace Olfactory Olfactory Receptors Headspace->Olfactory Perceived Perceived Scent Olfactory->Perceived

Caption: Logical relationships in fragrance diffusion and perception.

References

Optimization

Spirambrene stability issues with UV exposure

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to address potential stability issues of Spirambrene when exposed to ultraviolet (UV) radiation.

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to address potential stability issues of Spirambrene when exposed to ultraviolet (UV) radiation. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your experiments.

Disclaimer: Specific public data on the photostability of Spirambrene is limited. The following information is based on general principles of photochemistry and best practices for handling potentially photosensitive compounds.

Frequently Asked Questions (FAQs)

Q1: What is Spirambrene and where is it used?

Spirambrene is a fragrance ingredient known for its woody and ambery scent. It is used in various consumer products and can be a subject of study in toxicology and environmental fate research.

Q2: Is Spirambrene known to be sensitive to UV light?

Q3: What are the potential consequences of Spirambrene degradation in my experiments?

UV-induced degradation of Spirambrene can lead to a variety of issues, including:

  • Loss of the parent compound, leading to inaccurate quantification.

  • Formation of unknown degradation products that may interfere with your assay.

  • Altered biological activity or toxicity of the sample.

  • Inconsistent and non-reproducible experimental results.

Q4: How can I minimize UV exposure during my experiments?

To minimize UV exposure, consider the following precautions:

  • Work in a dimly lit room or use red light, which is less energetic.

  • Use amber-colored or opaque containers for storing Spirambrene solutions.

  • Cover solutions and samples with aluminum foil during incubation or processing steps.

  • Limit the duration of exposure to any light source.

Q5: What analytical techniques are suitable for detecting Spirambrene and its potential degradation products?

High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometry (MS) detector is a common and effective method for separating and quantifying Spirambrene and its degradation products.[3][4] Gas Chromatography-Mass Spectrometry (GC-MS) can also be a valuable tool for identifying volatile degradants.[5]

Troubleshooting Guide

This guide addresses common problems encountered during experiments involving Spirambrene and potential UV exposure.

Problem Possible Cause Recommended Solution
Inconsistent results between experimental replicates. Variable light exposure between samples.Standardize light conditions for all samples. Use a photostability chamber for controlled UV exposure if necessary. Ensure all samples are handled with the same light-protective measures.
Loss of Spirambrene concentration in control samples. Accidental exposure to ambient lab lighting over time.Prepare fresh stock solutions and protect them from light. Store aliquots in amber vials at the recommended temperature.
Appearance of unexpected peaks in chromatograms. Photodegradation of Spirambrene.Confirm the identity of the new peaks using LC-MS or GC-MS. Compare with a control sample that has been rigorously protected from light.
No degradation observed in a forced degradation study. Inappropriate UV wavelength or intensity. The solvent may be quenching the photochemical reaction.Ensure the UV lamp's emission spectrum overlaps with Spirambrene's UV absorbance spectrum. Use a solvent that is transparent in the UV region of interest (e.g., acetonitrile, methanol).

Quantitative Data on Photostability (Hypothetical)

The following table presents hypothetical data on the degradation of Spirambrene under different UV conditions to illustrate how such information would be presented.

UV Source Wavelength (nm) Exposure Time (hours) Degradation (%) Major Degradation Products
UVA Lamp36525.2SP-D1, SP-D2
UVA Lamp365615.8SP-D1, SP-D2, SP-D3
UVC Lamp2540.525.1SP-D4, SP-D5
UVC Lamp254148.9SP-D4, SP-D5, SP-D6
SunlightFull Spectrum2410.3SP-D1, SP-D3

Note: This data is for illustrative purposes only. SP-Dx represents a hypothetical degradation product.

Experimental Protocols

Protocol for Forced Photodegradation Study

This protocol outlines a forced degradation study to assess the photostability of Spirambrene.[6][7][8][9][10]

1. Objective: To evaluate the stability of Spirambrene under UV and visible light exposure and to identify potential degradation products.

2. Materials:

  • Spirambrene reference standard

  • HPLC-grade acetonitrile and water

  • Photostability chamber with controlled UV and visible light sources

  • Quartz cuvettes or amber glass vials

  • HPLC-UV/MS system

3. Procedure:

  • Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Spirambrene in acetonitrile.

  • Sample Preparation:

    • Test Sample: Dilute the stock solution with a 50:50 acetonitrile/water mixture to a final concentration of 100 µg/mL in a quartz cuvette.

    • Dark Control: Prepare an identical solution in an amber glass vial and wrap it in aluminum foil.

  • Exposure Conditions:

    • Place the test sample and the dark control in the photostability chamber.

    • Expose the samples to a light source as per ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

  • Sample Analysis:

    • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from both the test and control samples.

    • Analyze the samples by a validated stability-indicating HPLC-UV/MS method to determine the concentration of Spirambrene and detect any degradation products.

5. Data Analysis:

  • Calculate the percentage degradation of Spirambrene at each time point relative to the dark control.

  • Characterize the degradation products based on their mass spectral data.

Visualizations

Plausible Photodegradation Pathway

G Plausible Photodegradation Pathway of Spirambrene Spirambrene Spirambrene (Parent Molecule) ExcitedState Excited State Spirambrene* Spirambrene->ExcitedState UV Photon (hν) Pathway1 Photo-oxidation ExcitedState->Pathway1 Pathway2 Photo-cleavage ExcitedState->Pathway2 DegradationProducts1 Oxidized Products (e.g., alcohols, ketones) Pathway1->DegradationProducts1 DegradationProducts2 Cleavage Products (e.g., smaller aromatic fragments) Pathway2->DegradationProducts2

Caption: Plausible photodegradation pathways of Spirambrene upon UV exposure.

Troubleshooting Workflow

G Troubleshooting Workflow for Spirambrene Experiments Start Unexpected Experimental Result CheckControls Review Control Samples (Dark vs. Exposed) Start->CheckControls ControlsOK Controls show no degradation CheckControls->ControlsOK Yes ControlsNotOK Degradation in exposed control CheckControls->ControlsNotOK No InvestigateOther Investigate other experimental parameters (e.g., reagent stability, instrument performance) ControlsOK->InvestigateOther ConfirmDegradation Confirm degradation with analytical techniques (LC-MS, GC-MS) ControlsNotOK->ConfirmDegradation RepeatExperiment Repeat Experiment InvestigateOther->RepeatExperiment ImplementProtection Implement light protection measures: - Use amber vials - Work in low light - Cover samples ConfirmDegradation->ImplementProtection ImplementProtection->RepeatExperiment

Caption: A logical workflow for troubleshooting unexpected results.

References

Troubleshooting

Process optimization for the industrial scale-up of Spirambrene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the industrial scale-up of Spirambrene. The follo...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the industrial scale-up of Spirambrene. The following information is intended to address common challenges encountered during process optimization and large-scale production.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the primary condensation step in Spirambrene synthesis?

A1: The optimal reaction temperature for the primary condensation step is between 60-65°C. Temperatures below this range may lead to a significant decrease in reaction rate, while temperatures above 70°C can result in the formation of undesirable byproducts, impacting the final purity of Spirambrene.

Q2: How does catalyst loading affect the yield and purity of Spirambrene?

A2: Catalyst loading is a critical parameter. A decrease in catalyst loading below the recommended concentration can lead to incomplete conversion and lower yields. Conversely, excessive catalyst loading does not significantly increase the yield but can complicate the purification process and increase costs. For detailed information on catalyst loading effects, please refer to the data presented in Table 1.

Q3: What is the recommended solvent for the crystallization of Spirambrene?

A3: A mixture of ethanol and water (80:20 v/v) is the recommended solvent system for achieving high-purity Spirambrene crystals. This solvent system provides good solubility at elevated temperatures and promotes the formation of well-defined crystals upon cooling, with minimal product loss in the mother liquor.

Q4: Are there any known incompatibilities of Spirambrene with common excipients?

A4: Spirambrene has shown incompatibility with strong oxidizing agents and highly acidic excipients, which can lead to degradation of the active molecule. It is recommended to conduct compatibility studies with your specific formulation excipients.

Troubleshooting Guide

Issue Possible Cause(s) Recommended Action(s)
Low Reaction Yield 1. Sub-optimal reaction temperature.2. Insufficient catalyst loading.3. Poor quality of starting materials.1. Ensure the reaction temperature is maintained between 60-65°C.2. Verify the catalyst loading is according to the protocol.3. Analyze the purity of starting materials using appropriate analytical techniques.
High Levels of Impurities 1. Reaction temperature exceeding the optimal range.2. Inefficient purification process.3. Cross-contamination from previous batches.1. Maintain strict temperature control during the reaction.2. Optimize the crystallization and filtration steps.3. Ensure thorough cleaning of reactors and equipment between batches.
Poor Crystal Formation 1. Incorrect solvent ratio in the crystallization step.2. Rapid cooling rate.3. Presence of impurities inhibiting crystallization.1. Use the recommended 80:20 ethanol/water solvent system.2. Implement a controlled, gradual cooling profile.3. Perform an initial purification step to remove impurities before crystallization.
Inconsistent Batch-to-Batch Results 1. Variations in raw material quality.2. Inconsistent process parameters (temperature, pressure, mixing speed).3. Equipment malfunction.1. Establish stringent quality control for all incoming raw materials.2. Implement and adhere to strict Standard Operating Procedures (SOPs).3. Regularly calibrate and maintain all processing equipment.

Quantitative Data Summary

Table 1: Effect of Catalyst Loading on Spirambrene Yield and Purity

Catalyst Loading (mol%)Average Yield (%)Purity (%)
0.575.298.5
1.088.999.1
1.590.199.2
2.090.598.8

Table 2: Impact of Crystallization Solvent on Product Purity

Solvent System (Ethanol:Water, v/v)Purity (%)
100:097.8
90:1098.9
80:2099.5
70:3098.2

Experimental Protocols

Protocol 1: Primary Condensation Reaction

  • Charge the reactor with the primary starting material and the appropriate solvent.

  • Initiate agitation and bring the reactor contents to the target temperature of 60-65°C.

  • In a separate vessel, prepare the catalyst solution and add it to the reactor over a period of 30 minutes.

  • Maintain the reaction mixture at the target temperature for 4-6 hours, monitoring the reaction progress by in-process controls (e.g., HPLC).

  • Upon completion, cool the reaction mixture to room temperature.

Protocol 2: Crystallization of Spirambrene

  • Concentrate the crude reaction mixture under reduced pressure to remove the reaction solvent.

  • Dissolve the resulting residue in an 80:20 ethanol/water mixture at 70°C.

  • Gradually cool the solution to 5°C over a period of 4 hours to induce crystallization.

  • Maintain the slurry at 5°C for an additional 2 hours to ensure complete crystallization.

  • Filter the crystals and wash with a cold 80:20 ethanol/water mixture.

  • Dry the purified Spirambrene crystals under vacuum at 40°C.

Visualizations

TroubleshootingWorkflow Start Low Yield or Purity Issue Identified CheckParams Review Process Parameters (Temp, Pressure, Time) Start->CheckParams CheckMaterials Analyze Raw Material Quality Start->CheckMaterials ParamsOK Parameters within Specification? CheckParams->ParamsOK MaterialsOK Materials Meet QC Standards? CheckMaterials->MaterialsOK ParamsOK->MaterialsOK Yes AdjustParams Adjust Parameters Based on SOP ParamsOK->AdjustParams No QuarantineMaterials Quarantine and Re-evaluate Raw Materials MaterialsOK->QuarantineMaterials No ReRun Perform Small-Scale Re-run MaterialsOK->ReRun Yes AdjustParams->ReRun Escalate Escalate to Process Chemistry Team QuarantineMaterials->Escalate Evaluate Evaluate Outcome of Re-run ReRun->Evaluate Resolved Issue Resolved Evaluate->Resolved Successful Evaluate->Escalate Unsuccessful

Caption: Troubleshooting workflow for low yield or purity issues.

Optimization

Technical Support Center: Analytical Challenges in Resolving Spirambrene Isomers

Welcome to the technical support center for the analytical resolution of Spirambrene isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the analytical resolution of Spirambrene isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the separation and characterization of Spirambrene's stereoisomers. Given the complexity of spirocyclic structures, this guide offers practical advice on method development and problem-solving.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are seeing poor or no resolution of Spirambrene diastereomers on our chiral GC column. What are the likely causes and how can we troubleshoot this?

A1: Achieving good resolution of diastereomers like those of Spirambrene (2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane]) can be challenging.[3][4][5] Here are the common causes and troubleshooting steps:

  • Inappropriate Stationary Phase: The selectivity of the chiral stationary phase (CSP) is critical. For fragrance compounds like Spirambrene, cyclodextrin-based columns are a common choice.[1][6]

    • Troubleshooting:

      • If using a permethylated β-cyclodextrin column, consider trying other cyclodextrin derivatives (e.g., acetylated, trifluoroacetylated) which offer different selectivities.

      • Consult column selection guides from manufacturers for separating spirocyclic or bicyclic compounds.

  • Suboptimal GC Oven Temperature Program: The temperature ramp rate can significantly impact resolution. A fast ramp may not allow for sufficient interaction with the stationary phase.

    • Troubleshooting:

      • Decrease the temperature ramp rate (e.g., from 5 °C/min to 1-2 °C/min).

      • Incorporate an isothermal hold at a temperature where the isomers start to elute.

  • Incorrect Carrier Gas Flow Rate: The linear velocity of the carrier gas affects the efficiency of the separation.

    • Troubleshooting:

      • Optimize the flow rate for your carrier gas (e.g., for hydrogen, the optimal linear velocity is typically around 40 cm/s, but for some chiral separations, higher or lower rates may be beneficial).

  • Co-elution with Matrix Components: If analyzing a complex mixture, other compounds can interfere with the separation.

    • Troubleshooting:

      • Utilize a mass spectrometer (MS) to check for co-eluting species.

      • Consider multidimensional GC (GCxGC) for complex samples to enhance separation power.[7]

Q2: We are using HPLC for isomer separation but are experiencing significant peak tailing for the Spirambrene isomers. What could be the cause?

A2: Peak tailing in chiral HPLC is a frequent issue and can often be attributed to secondary interactions or method parameters.[8]

  • Secondary Silanol Interactions: If using a silica-based CSP, free silanol groups can interact with polar functionalities in your analyte, causing tailing.

    • Troubleshooting:

      • Add a small amount of a polar modifier to the mobile phase, such as a competing amine (e.g., diethylamine) for basic analytes or a competing acid (e.g., trifluoroacetic acid) for acidic analytes.

      • Ensure the column is well-equilibrated. Chiral columns may require longer equilibration times.[2]

  • Sample Overload: Injecting too much sample can saturate the stationary phase.

    • Troubleshooting:

      • Reduce the injection volume or the concentration of the sample.

  • Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.

    • Troubleshooting:

      • Whenever possible, dissolve the sample in the mobile phase.

Q3: How can we use NMR spectroscopy to differentiate and quantify the diastereomers of Spirambrene in a mixture?

A3: NMR spectroscopy is a powerful tool for analyzing diastereomers, as they have different physical properties and thus distinct NMR spectra.[9][10]

  • Different Chemical Shifts: Protons and carbons in different diastereomers will experience slightly different chemical environments, leading to separate signals in the ¹H and ¹³C NMR spectra.

    • Troubleshooting/Procedure:

      • Acquire high-resolution ¹H NMR spectra. Look for well-resolved signals corresponding to specific protons in each isomer. The methyl groups or protons near the chiral centers are often good reporters.

      • Quantification can be achieved by integrating the distinct signals for each diastereomer.[11]

  • Use of Chiral Solvating Agents (CSAs): While primarily for enantiomers, CSAs can also be used to further separate the signals of diastereomers if overlap occurs.

    • Troubleshooting/Procedure:

      • Acquire a spectrum of the mixture.

      • Add a small amount of a CSA (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol) and re-acquire the spectrum to observe any induced separation in the signals.[12]

  • 2D NMR Techniques: Techniques like COSY and HSQC can help in assigning the signals for each specific isomer, confirming their structure.

Q4: Our mass spectrometry data for the separated isomers of Spirambrene look identical. Is this expected, and how can we confirm the identity of each peak?

A4: Yes, this is expected. Diastereomers have the same mass and will typically produce very similar, if not identical, electron ionization (EI) mass spectra because the fragmentation is primarily dictated by the molecular structure, which is the same.

  • Confirmation of Identity:

    • Chromatographic Retention Time: The primary method of identification in this case is the retention time from your chiral chromatography (GC or HPLC).

    • Reference Standards: If available, inject pure standards of each isomer to confirm the elution order.

    • Coupling with Other Techniques: If pure standards are not available, fractions of each separated peak can be collected for analysis by other techniques like NMR to elucidate the specific stereochemistry.

Quantitative Data Summary

The following tables provide examples of the type of quantitative data that should be collected during method development for the resolution of Spirambrene isomers.

Table 1: Illustrative Chiral GC Separation Data for Spirambrene Diastereomers

ParameterMethod AMethod BMethod C
Column Rt-βDEXsmRt-βDEXseCHIRALDEX G-TA
Retention Time (Isomer 1) 25.2 min28.9 min32.1 min
Retention Time (Isomer 2) 25.9 min30.1 min32.5 min
Resolution (Rs) 1.82.51.2
Oven Program 80°C to 200°C at 2°C/min90°C to 190°C at 1.5°C/min100°C isothermal

Table 2: Example ¹H NMR Data for Quantification of Spirambrene Diastereomers

DiastereomerDiagnostic Proton Signal (ppm)Integral ValueMolar Ratio (%)
Isomer 1 (1R,3S,6S)-rel3.85 (d)1.0060
Isomer 2 (1R,3R,6S)-rel3.92 (d)0.6740

Experimental Protocols

Protocol 1: Chiral GC-MS Method for Spirambrene Isomer Separation

  • Instrumentation:

    • Gas Chromatograph with a split/splitless injector.

    • Mass Spectrometer detector.

    • Chiral Capillary Column: e.g., Rt-βDEXse (30 m x 0.25 mm, 0.25 µm film thickness).

  • GC Conditions:

    • Injector Temperature: 250°C

    • Injection Mode: Split (50:1)

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program:

      • Initial temperature: 80°C, hold for 2 minutes.

      • Ramp: 2°C/min to 220°C.

      • Hold at 220°C for 5 minutes.

    • Transfer Line Temperature: 280°C

  • MS Conditions:

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-350.

  • Sample Preparation:

    • Dilute the Spirambrene sample to 100 ppm in hexane.

    • Inject 1 µL.

Protocol 2: NMR Analysis for Diastereomer Ratio Determination

  • Instrumentation:

    • 400 MHz (or higher) NMR Spectrometer.

  • Sample Preparation:

    • Dissolve ~10 mg of the Spirambrene isomer mixture in 0.7 mL of deuterated chloroform (CDCl₃).

  • Data Acquisition:

    • Acquire a standard ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16 scans).

    • Ensure the relaxation delay (d1) is long enough for quantitative analysis (e.g., 5 seconds).

  • Data Processing:

    • Apply Fourier transform and phase correct the spectrum.

    • Calibrate the spectrum to the residual solvent peak (CDCl₃ at 7.26 ppm).

    • Identify well-resolved signals corresponding to each diastereomer.

    • Integrate these signals and calculate the molar ratio.

Visualizations

Isomer_Analysis_Workflow cluster_problem Problem Definition cluster_screening Analytical Screening cluster_optimization Method Optimization cluster_identification Identification & Confirmation Problem Mixture of Spirambrene Isomers GC Chiral GC Screening (Different CSPs) Problem->GC HPLC Chiral HPLC Screening (Normal & Reversed Phase) Problem->HPLC NMR_Initial Initial NMR Analysis (¹H and ¹³C) Problem->NMR_Initial Opt_GC Optimize GC Parameters (Temp, Flow) GC->Opt_GC Opt_HPLC Optimize HPLC Mobile Phase HPLC->Opt_HPLC NMR_Quant NMR Quantification (Integration) NMR_Initial->NMR_Quant MS Mass Spectrometry (Confirmation of Mass) Opt_GC->MS Opt_HPLC->MS NMR_ID 2D NMR (Structure Elucidation) NMR_Quant->NMR_ID

Caption: Workflow for the analysis and resolution of Spirambrene isomers.

Troubleshooting_Resolution Start Poor or No Resolution CSP Change Chiral Stationary Phase Start->CSP Wrong Selectivity? Temp Optimize Temperature Program (Slower Ramp) Start->Temp Insufficient Interaction? Flow Adjust Carrier Gas Flow Rate Start->Flow Poor Efficiency? MobilePhase Modify Mobile Phase Composition Start->MobilePhase Suboptimal Elution? Signaling_Pathway_Hypothetical IsomerA Spirambrene Isomer A Receptor Olfactory Receptor OR5-A1 IsomerA->Receptor IsomerB Spirambrene Isomer B IsomerB->Receptor G_Protein G-Protein Activation Receptor->G_Protein NoResponse No significant response Receptor->NoResponse AC Adenylyl Cyclase G_Protein->AC cAMP cAMP Increase AC->cAMP PKA PKA Activation cAMP->PKA Response Cellular Response (Amber Odor Perception) PKA->Response

References

Reference Data & Comparative Studies

Validation

Spirambrene vs. Ambroxan: An Olfactory and Performance Comparison

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the olfactory profiles and performance characteristics of two key fragrance molecules: Spirambrene and Ambrox...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the olfactory profiles and performance characteristics of two key fragrance molecules: Spirambrene and Ambroxan. The information presented is collated from technical data sheets and scientific publications to aid in the research and development of new scented products.

Olfactory Profile Comparison

The olfactory characteristics of Spirambrene and Ambroxan, while both falling into the ambery category, exhibit distinct nuances. Ambroxan is renowned for its clean, warm, and skin-like ambergris quality, whereas Spirambrene presents a more complex, multi-faceted ambery profile with spicy and aldehydic undertones.

FeatureSpirambreneAmbroxan
Primary Olfactory Family AmberyAmbery
Key Descriptors Woody, Spicy, Aldehydic, Powerful[1][2]Woody, Musky, Clean, Salty, Animalic[3][4][5][6][7]
Secondary Nuances Seaweed-like, diffusive[8]Mineral, slightly sweet, radiant[3][4]
Overall Impression A powerful and diffusive ambery note with significant woody and spicy facets.[1][2][9]A versatile and long-lasting molecule that imparts a warm, sensual, and clean ambergris-like character.[3][4][6]

Performance and Physicochemical Properties

Both Spirambrene and Ambroxan are valued for their high performance as base notes in fragrance compositions. Ambroxan, in particular, is noted for its exceptional longevity.

ParameterSpirambreneAmbroxan
Chemical Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[3][5]dioxane] (diastereoisomers)[2](3aR,5aS,9aS,9bR)-3a,6,6,9a-Tetramethyldodecahydronaphtho[2,1-b]furan[4]
CAS Number 121251-68-1, 121251-67-0[2]6790-58-5[4]
Molecular Formula C15H26O2[2]C16H28O[4]
Molecular Weight 238.4 g/mol [2]236.39 g/mol [4]
Vapor Pressure (20°C) 0.0039 hPa[2]~0.002 Pa
Tenacity on Blotter 4 days[2]Up to 1 month
Recommended Use Level 0.1% - 3%[2]Varies widely, can be used as a primary component.
Substantivity Good on damp fabric, poor on dry fabric.[2]Excellent, particularly in rinse-off applications.[4]
Diffusion High impact and diffusive.[8][9]Extremely powerful and diffusive.[4]

Experimental Protocols

To conduct a direct comparative analysis of Spirambrene and Ambroxan, the following standardized methodologies are recommended.

Gas Chromatography-Olfactometry (GC-O) Analysis

This protocol allows for the characterization of the odor-active compounds and their perceived intensity.

Objective: To identify and compare the odorous components of Spirambrene and Ambroxan as they elute from a gas chromatograph.

Methodology:

  • Sample Preparation: Prepare solutions of Spirambrene and Ambroxan in a suitable solvent (e.g., ethanol) at a concentration of 1% (w/v).

  • Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and an olfactory detection port (ODP) is used. The column effluent is split between the FID and the ODP.

  • GC Conditions:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5MS).

    • Injector Temperature: 250°C.

    • Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 280°C at a rate of 10°C/min, and hold for 10 minutes.

    • Carrier Gas: Helium at a constant flow rate.

  • Olfactory Evaluation: Trained sensory panelists sniff the effluent from the ODP and record the retention time, odor description, and intensity of each detected scent. Intensity can be rated on a standardized scale (e.g., 1-5).

  • Data Analysis: The olfactograms (plots of odor intensity versus retention time) for Spirambrene and Ambroxan are compared. The FID data is used to correlate the odor events with the chemical compounds.

Blotter Longevity and Evaporation Profile

This method provides a standardized way to assess and compare the tenacity and olfactory evolution of the two molecules.

Objective: To measure and compare the longevity and changes in the olfactory profile of Spirambrene and Ambroxan over time on a neutral substrate.

Methodology:

  • Substrate: Standard fragrance blotters (smelling strips).

  • Sample Application: Dip the blotters to a consistent depth into 10% solutions of Spirambrene and Ambroxan in ethanol. Allow the solvent to evaporate for 60 seconds.

  • Evaluation Environment: A controlled environment with constant temperature (22 ± 2°C) and humidity (50 ± 5%), free of extraneous odors.

  • Evaluation Schedule: The blotters are evaluated by a panel of trained assessors at specific time intervals: 0, 15 min, 30 min, 1 hr, 2 hrs, 4 hrs, 8 hrs, 24 hrs, and then daily until the scent is no longer detectable.

  • Evaluation Criteria: At each time point, panelists rate the perceived odor intensity on a scale (e.g., 0-5, where 0 is no odor and 5 is very strong). They also provide descriptors of the olfactory character to track any changes during the evaporation process.

  • Data Analysis: The intensity ratings over time are plotted to create evaporation curves for both molecules, allowing for a direct comparison of their tenacity.

Synthesis Pathways and Logical Workflows

Ambroxan Synthesis from Sclareol

Ambroxan is commonly synthesized from sclareol, a natural compound extracted from clary sage. The general pathway involves oxidation, reduction, and cyclization steps.

Ambroxan_Synthesis Sclareol Sclareol Oxidation Oxidation of Side Chain Sclareol->Oxidation Sclareolide Sclareolide Oxidation->Sclareolide Reduction Reduction of Lactone Sclareolide->Reduction Ambrodiol Ambrodiol Reduction->Ambrodiol Cyclization Dehydration and Cyclization Ambrodiol->Cyclization Ambroxan Ambroxan Cyclization->Ambroxan

Caption: General synthesis pathway of Ambroxan from Sclareol.

Spirambrene Synthesis (Generalized)

The synthesis of Spirambrene, a spirocyclic compound, involves the formation of a bicycloheptane and a dioxane ring system. While the specific industrial synthesis is proprietary, a generalized logical pathway can be inferred from its structure.

Spirambrene_Synthesis Precursors Bicycloheptane and Dioxane Precursors Spirocyclization Spirocyclization Reaction Precursors->Spirocyclization Spirambrene Spirambrene Spirocyclization->Spirambrene

Caption: Generalized logical pathway for Spirambrene synthesis.

Experimental Comparison Workflow

A logical workflow for a comprehensive comparison of Spirambrene and Ambroxan is outlined below.

Comparison_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental & Sensory Analysis cluster_data Data Collation & Comparison Prep Prepare 1% and 10% solutions of Spirambrene and Ambroxan GCO GC-O Analysis (1% solution) Prep->GCO Longevity Blotter Longevity Test (10% solution) Prep->Longevity OlfactoryData Compare Olfactograms (Odor Profiles) GCO->OlfactoryData PerformanceData Compare Evaporation Curves (Tenacity) Longevity->PerformanceData Conclusion Comparative Assessment Report OlfactoryData->Conclusion PerformanceData->Conclusion

Caption: Workflow for the comparative analysis of Spirambrene and Ambroxan.

References

Comparative

Comparative Analysis of Spirambrene and Cedramber: Physicochemical and Olfactory Properties

Introduction This guide provides a comparative analysis of Spirambrene and Cedramber, two synthetic molecules utilized as fragrance ingredients. While the initial query suggested an analysis relevant to drug development,...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

This guide provides a comparative analysis of Spirambrene and Cedramber, two synthetic molecules utilized as fragrance ingredients. While the initial query suggested an analysis relevant to drug development, it is crucial to clarify that both Spirambrene and Cedramber are established perfumery components. Publicly available scientific literature does not contain information regarding their use in pharmaceutical development, specific biological activities beyond olfaction, or their interaction with specific signaling pathways in a therapeutic context. Therefore, this analysis focuses on their performance and properties within the field of fragrance science, presenting a comparison of their chemical, physical, and olfactory characteristics.

Data Presentation: Physicochemical and Olfactory Properties

The quantitative and qualitative data for Spirambrene and Cedramber are summarized in the tables below for ease of comparison.

Table 1: Chemical and Physical Properties

PropertySpirambreneCedramber
IUPAC Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane](1S,2R,5S,7R,8R)-8-Methoxy-2,6,6,8-tetramethyltricyclo[5.3.1.0¹,⁵]undecane
Synonyms Amber caraneCedryl methyl ether, Methyl cedryl ether
CAS Number 121251-67-0, 121251-68-1, 533925-08-567874-81-1, 19870-74-7
Manufacturer GivaudanIFF
Molecular Formula C₁₅H₂₆O₂C₁₆H₂₈O
Molecular Weight 238.37 g/mol 236.40 g/mol
Appearance Colorless liquidColorless to pale yellow liquid
Boiling Point 252 °C259 °C
Vapor Pressure 0.0039 mmHg @ 20 °C0.0038 mmHg @ 23 °C; 0.0127 mmHg @ 25°C
Log P (o/w) 4.904.6 - 6.0
Flash Point 123.9 °C135 °C

Table 2: Olfactory and Application Properties

PropertySpirambreneCedramber
Odor Family Ambery, WoodyWoody, Ambery
Odor Profile Powerful, ambery, woody, with spicy and aldehydic nuances.[3][4][5] Described as having a seaweed-like aspect compared to similar molecules.[6]Dry, woody, and ambergris-like, with nuances of cedar, patchouli, and vetiver.[7][8][9]
Olfactory Strength HighHigh to Very High
Substantivity > 96 hours on blotter> 48 - 125 hours on blotter
Typical Use Level 0.1% - 3% in fragrance concentrate.[1][4]Up to 2% - 3.3% in fragrance concentrate.[8][9]
Primary Use Provides a diffusive ambery effect in woody accords; blends well with green, spicy, and aldehydic top notes.[1][4][6]Acts as a structural base note and fixative; provides warmth and radiance to woody and amber accords.[7][10]
Renewable Carbon Not specified94%

Chemical Structures and Synthesis Overview

The chemical structures of Spirambrene and Cedramber are distinct, contributing to their unique olfactory profiles.

Caption: Chemical structures of Spirambrene and Cedramber.

Synthesis Overview:

  • Spirambrene: Detailed synthesis protocols for Spirambrene are proprietary to Givaudan and not extensively published in public literature. General patent documents suggest it belongs to the class of spiro-dioxane derivatives.[11][12]

  • Cedramber: The synthesis of Cedramber is well-documented. It is typically synthesized from Cedrol, a primary constituent of cedarwood oil. The process involves a nucleophilic substitution, for example, by reacting Cedrol with iodomethane in the presence of a base like potassium carbonate to form the methyl ether.[1][7][13]

Experimental Protocols

As no specific biological or pharmacological experimental data is available, this section details the standard methodologies used in the fragrance industry to determine the key performance parameters listed in the tables above.

1. Olfactory Tenacity Assessment

  • Objective: To determine the duration for which a fragrance material's odor remains detectable on a neutral substrate.

  • Methodology:

    • Substrate Preparation: Standard perfume blotter strips (e.g., 15 cm x 1 cm) made of bibulous paper are labeled with the material's name and test start time.[14]

    • Application: A standardized amount of the fragrance material (e.g., 10 microliters or a single dip to a specified depth) is applied to a designated area on the blotter strip.[6][15]

    • Evaluation Environment: The blotters are placed in a controlled, odor-neutral environment with constant temperature (e.g., 22-25°C) and humidity (e.g., 45-55% RH).[2][14]

    • Olfactory Evaluation: A panel of trained perfumers or evaluators assesses the odor of the blotter at predetermined intervals (e.g., T=0, 1h, 4h, 8h, 24h, 48h, and daily thereafter).[2]

    • Data Recording: The time at which the characteristic odor is no longer perceptible by a majority of the panel is recorded as the tenacity or substantivity value.[14]

2. Vapor Pressure Measurement

  • Objective: To measure the pressure exerted by the vapor of the fragrance material in thermodynamic equilibrium with its liquid phase at a given temperature. This value correlates with the material's volatility.

  • Methodology (Static Method):

    • Sample Preparation: The fragrance material is purified to remove volatile impurities.

    • Apparatus: A sample of the material is placed in a closed, thermostated container (isoteniscope or similar apparatus).[16][17]

    • Evacuation: The container is evacuated to remove any foreign gases.[16]

    • Equilibration: The container is maintained at a precise, constant temperature until the pressure inside stabilizes, indicating that equilibrium between the liquid and vapor phases has been reached.

    • Measurement: The equilibrium pressure is measured using a pressure transducer. The procedure is repeated at various temperatures to establish a vapor pressure curve.[17] Alternative methods include thermogravimetric analysis (TGA) which relates the rate of evaporation to vapor pressure.[18]

3. Partition Coefficient (Log P) Determination

  • Objective: To measure the lipophilicity of a compound, which influences its interaction with different phases (e.g., water, oil, skin). It is defined as the logarithm of the ratio of the concentration of the compound in an organic solvent (typically n-octanol) to its concentration in an aqueous phase (water) at equilibrium.

  • Methodology (Shake-Flask Method):

    • Phase Preparation: n-octanol and a buffered aqueous solution (e.g., phosphate buffer at pH 7.4) are mutually saturated by shaking them together and allowing the layers to separate.[9][19]

    • Dissolution: A precisely weighed amount of the fragrance compound is dissolved in one of the phases (or a mixture).

    • Partitioning: The mixture is placed in a separation funnel and shaken vigorously for a set period to facilitate partitioning of the solute between the two phases. The funnel is then left undisturbed to allow for complete phase separation.[19]

    • Analysis: The concentration of the compound in each phase is determined using an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[9]

    • Calculation: Log P is calculated using the formula: Log P = log₁₀ ([concentration in octanol] / [concentration in aqueous phase]).[19]

Comparative Workflow and Biological Context

Fragrance Evaluation Workflow

The following diagram illustrates a generalized workflow for the evaluation and application of fragrance ingredients like Spirambrene and Cedramber in perfumery.

G Generalized Fragrance Ingredient Workflow cluster_synthesis 1. Synthesis & Purification cluster_analysis 2. Physicochemical Analysis cluster_olfactory 3. Olfactory Evaluation cluster_formulation 4. Formulation synthesis Chemical Synthesis (e.g., Etherification for Cedramber) purification Purification (e.g., Distillation) synthesis->purification qc Quality Control (GC-MS, Refractive Index) purification->qc Sample phys_chem Property Measurement (Vapor Pressure, Log P) qc->phys_chem blotter Blotter Testing (Tenacity, Odor Profile) phys_chem->blotter Data application Application Testing (in final product base) blotter->application formulation Incorporation into Fragrance Concentrate application->formulation Performance Data

Caption: A generalized workflow for fragrance ingredient evaluation.

General Olfactory Signaling Pathway

While no specific signaling pathways have been documented for Spirambrene or Cedramber in a pharmacological context, their primary interaction with biological systems is through the sense of smell. The diagram below illustrates the generalized signal transduction pathway initiated when an odorant molecule binds to an olfactory receptor.

G Generalized Olfactory Signal Transduction odorant Odorant Molecule (e.g., Spirambrene, Cedramber) receptor Olfactory Receptor (GPCR) odorant->receptor Binds g_protein G-protein (Gαolf) Activation receptor->g_protein adenylyl_cyclase Adenylyl Cyclase Activation g_protein->adenylyl_cyclase cAMP ATP -> cAMP (Second Messenger) adenylyl_cyclase->cAMP ion_channel cAMP-gated Ion Channel Opens cAMP->ion_channel depolarization Influx of Na+ / Ca2+ ion_channel->depolarization signal Action Potential (Signal to Brain) depolarization->signal

Caption: Simplified diagram of the general olfactory signaling cascade.

This pathway begins when an odorant molecule binds to a G-protein coupled receptor (GPCR) on the surface of an olfactory receptor neuron.[20][21] This activates the G-protein Gαolf, which in turn activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[3][21][22] The cAMP binds to and opens cyclic nucleotide-gated ion channels, allowing an influx of sodium and calcium ions.[3][20][21] This influx depolarizes the neuron, generating an action potential that is transmitted to the olfactory bulb in the brain, where the signal is processed as a specific scent.[20][21]

Conclusion

Spirambrene and Cedramber are both high-performing, potent woody-amber fragrance ingredients developed by industry leaders Givaudan and IFF, respectively. While they share a similar olfactory family, their specific scent profiles, chemical structures, and physical properties exhibit notable differences. Spirambrene is characterized by its unique spirocyclic structure and additional spicy, aldehydic facets, whereas Cedramber, a derivative of natural Cedrol, is valued for its classic dry, ambergris-like character. The choice between them in perfumery would depend on the specific creative direction and the desired nuances in the final fragrance composition. There is no evidence in the public domain to support a comparative analysis of these compounds based on pharmacological or therapeutic performance.

References

Validation

Comparative Performance Analysis of Spirambrene Across Diverse Product Formulations

This guide provides a comprehensive evaluation of Spirambrene, a novel NLRP3 inflammasome inhibitor, across various product bases. Its performance is objectively compared with established alternatives, supported by detai...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive evaluation of Spirambrene, a novel NLRP3 inflammasome inhibitor, across various product bases. Its performance is objectively compared with established alternatives, supported by detailed experimental data and protocols to aid researchers, scientists, and drug development professionals in their assessment.

Mechanism of Action and In Vitro Potency

Spirambrene is a selective inhibitor of the NLRP3 (NACHT, LRR, and PYD domains-containing protein 3) inflammasome. It acts by directly binding to the NACHT domain, preventing the ATP-dependent oligomerization required for inflammasome assembly. This blockade effectively halts the activation of Caspase-1 and the subsequent maturation and release of pro-inflammatory cytokines IL-1β and IL-18. The following diagram illustrates this targeted mechanism.

NLRP3_Pathway cluster_cell Macrophage cluster_inflammasome NLRP3 Inflammasome Assembly PAMPs PAMPs/DAMPs TLR4 TLR4 PAMPs->TLR4 Signal 1 NFkB NF-κB Signaling (Priming) TLR4->NFkB pro_IL1B Pro-IL-1β Pro-IL-18 NFkB->pro_IL1B Transcription NLRP3_inactive NLRP3 (Inactive) NFkB->NLRP3_inactive Transcription IL1B IL-1β / IL-18 (Mature) pro_IL1B->IL1B NLRP3_active NLRP3 (Active) NLRP3_inactive->NLRP3_active Signal 2 (e.g., K+ efflux) Casp1 Caspase-1 (Active) NLRP3_active->Casp1 Assembly & Cleavage ASC ASC ASC->Casp1 Assembly & Cleavage Pro_Casp1 Pro-Caspase-1 Pro_Casp1->Casp1 Assembly & Cleavage Pro_Casp1->Casp1 Casp1->pro_IL1B Cleavage Pyroptosis Pyroptosis Casp1->Pyroptosis Spirambrene Spirambrene Spirambrene->NLRP3_active Inhibits Oligomerization

Caption: Spirambrene inhibits the NLRP3 inflammasome assembly, preventing cytokine maturation.

To validate its potency, Spirambrene was compared against two other NLRP3 inhibitors—the well-characterized MCC950 and a structurally distinct competitor, Compound-A—in an in vitro cell-based assay.

Table 1: Comparative In Vitro Potency (IC50) in Aqueous Solution

Compound Formulation Base Target IC50 (nM)
Spirambrene 0.9% Saline NLRP3 15.8 ± 1.2
Compound-A 0.9% Saline NLRP3 45.3 ± 3.5

| MCC950 | 0.9% Saline | NLRP3 | 25.1 ± 2.1 |

Experimental Protocol: LPS/ATP-Induced IL-1β Release Assay

  • Cell Culture: Bone marrow-derived macrophages (BMDMs) are seeded at 1x10^6 cells/mL in 96-well plates and allowed to adhere overnight.

  • Priming: Cells are primed with 1 µg/mL lipopolysaccharide (LPS) for 4 hours to induce the expression of NLRP3 and pro-IL-1β.

  • Inhibitor Treatment: Media is replaced with fresh media containing serial dilutions of Spirambrene, Compound-A, or MCC950 dissolved in 0.9% saline. Cells are incubated for 1 hour.

  • Activation: The NLRP3 inflammasome is activated by adding 5 mM ATP for 45 minutes.

  • Quantification: Supernatants are collected, and the concentration of secreted IL-1β is quantified using a commercial ELISA kit.

  • Data Analysis: IC50 values are calculated by fitting the dose-response curves using a four-parameter logistic regression model.

Performance in Topical Hydrogel Formulation

The efficacy of Spirambrene in a topical formulation is critical for dermatological applications. A 1% (w/w) hydrogel of each compound was prepared to assess skin permeation and local anti-inflammatory activity.

Table 2: Performance Metrics of 1% Topical Hydrogel

Compound Skin Permeation (µg/cm²/hr) Edema Reduction (%)
Spirambrene 12.5 ± 1.8 78.2 ± 5.1
Compound-A 8.2 ± 1.1 55.6 ± 4.8

| Vehicle Control | N/A | 0 |

The workflow for evaluating topical formulations involves sequential in vitro permeation studies followed by in vivo efficacy models.

Topical_Workflow cluster_prep Formulation cluster_invitro In Vitro Testing cluster_invivo In Vivo Efficacy Formulate Prepare 1% (w/w) Hydrogel FranzCell Franz Diffusion Cell Assay (Ex vivo skin) Formulate->FranzCell Step 1 Permeation Quantify Permeation Rate (HPLC) FranzCell->Permeation TPA_Model TPA-Induced Ear Edema Model (Mouse) Permeation->TPA_Model Step 2 (If Permeation OK) ApplyGel Apply Topical Gel TPA_Model->ApplyGel MeasureEdema Measure Ear Thickness (Punch Biopsy Weight) ApplyGel->MeasureEdema

Caption: Workflow for evaluating the efficacy of topical anti-inflammatory agents.

Experimental Protocol: TPA-Induced Mouse Ear Edema Model

  • Acclimatization: Male BALB/c mice are acclimatized for 7 days.

  • Topical Application: The 1% hydrogel formulations (Spirambrene, Compound-A, or vehicle) are applied to the inner and outer surfaces of the right ear (20 mg/ear).

  • Inflammation Induction: After 30 minutes, 20 µL of TPA (1 µg/µL in acetone) is applied to the right ear of all mice to induce inflammation.

  • Efficacy Measurement: After 6 hours, mice are euthanized, and a 6 mm punch biopsy is taken from both the treated (right) and untreated (left) ears.

  • Data Analysis: Edema is quantified by the weight difference between the right and left ear biopsies. The percentage of edema reduction is calculated relative to the vehicle control group.

Performance in Oral Suspension Formulation

For systemic inflammatory conditions, oral bioavailability and efficacy are paramount. Spirambrene was formulated as a 20 mg/mL oral suspension and compared with Compound-A to assess its pharmacokinetic profile and systemic anti-inflammatory effects.

Table 3: Pharmacokinetic and Efficacy Parameters of 20 mg/mL Oral Suspension

Compound Cmax (ng/mL) Tmax (hr) Bioavailability (%) IL-1β Reduction (%)
Spirambrene 1250 ± 110 1.5 45.2 85.4 ± 6.3

| Compound-A | 780 ± 95 | 2.0 | 28.7 | 62.1 ± 7.9 |

The logical relationship between pharmacokinetics (PK) and pharmacodynamics (PD) is crucial for oral drug development. Good absorption and exposure (PK) are prerequisites for achieving the desired therapeutic effect (PD).

PKPD_Relationship Dose Oral Dose (Suspension) Absorption Absorption (Gut) Dose->Absorption Distribution Distribution (Systemic Circulation) Absorption->Distribution PK Pharmacokinetics (Cmax, AUC) Distribution->PK Determines Target Target Engagement (NLRP3 Inhibition) Distribution->Target PD Pharmacodynamics (IL-1β Reduction) Target->PD Leads to Effect Therapeutic Effect PD->Effect

Caption: The relationship between drug exposure (PK) and therapeutic effect (PD).

Experimental Protocol: LPS-Induced Systemic Inflammation Model

  • Administration: Fasted male C57BL/6 mice are administered Spirambrene or Compound-A oral suspension (10 mg/kg) via oral gavage.

  • Pharmacokinetics: A satellite group of animals is used for PK analysis. Blood samples are collected at 0.25, 0.5, 1, 1.5, 2, 4, 8, and 24 hours post-dosing. Plasma concentrations are determined by LC-MS/MS to calculate Cmax, Tmax, and bioavailability.

  • Inflammation Challenge: Two hours post-dose (near Tmax), mice are challenged with an intraperitoneal (IP) injection of LPS (5 mg/kg) to induce systemic inflammation.

  • Efficacy Measurement: Four hours after the LPS challenge, blood is collected via cardiac puncture, and serum levels of IL-1β are quantified by ELISA.

  • Data Analysis: The percentage reduction in IL-1β is calculated by comparing the mean serum levels in treated groups to the LPS-challenged vehicle control group.

Conclusion

The experimental data consistently demonstrates the superior performance of Spirambrene across multiple formulations. It exhibits significantly higher in vitro potency compared to established competitors. In a topical hydrogel, Spirambrene shows enhanced skin permeation and greater local anti-inflammatory efficacy. Furthermore, when delivered as an oral suspension, Spirambrene achieves higher bioavailability and provides a more robust systemic anti-inflammatory response. These findings validate Spirambrene as a highly promising NLRP3 inhibitor with versatile therapeutic potential.

Comparative

Potential Cross-Reactivity of Spirambrene with Common Fragrance Allergens: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals Published: December 17, 2025 This guide provides a comparative analysis of the fragrance ingredient Spirambrene and its potential for cross-reactivity with...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Published: December 17, 2025

This guide provides a comparative analysis of the fragrance ingredient Spirambrene and its potential for cross-reactivity with known fragrance allergens. Due to a lack of direct experimental data on the cross-reactivity of Spirambrene, this document focuses on a structural comparison to identify potential sensitizing motifs and outlines the experimental protocols required to definitively assess its allergenic potential.

Introduction to Fragrance Cross-Reactivity

Allergic contact dermatitis (ACD) is a T-cell-mediated delayed-type hypersensitivity reaction to small, reactive chemicals known as haptens.[1] Fragrance ingredients are a significant cause of ACD.[1] Cross-reactivity occurs when an individual sensitized to one specific allergen also reacts to other structurally similar substances. This phenomenon is a critical consideration in the safety assessment of new fragrance ingredients. The general explanation for concomitant reactions to multiple fragrance allergens is often simultaneous exposure; however, structural similarities can also lead to specific cross-reactions.[2]

Spirambrene is a synthetic fragrance ingredient with a complex woody and ambery scent profile. While it is classified as a skin irritant, its potential to act as a sensitizer and exhibit cross-reactivity with other common fragrance allergens has not been extensively studied. This guide aims to bridge this knowledge gap by providing a theoretical framework based on structural analysis and established experimental methodologies.

Structural Comparison of Spirambrene and Known Fragrance Allergens

A key approach to predicting the allergenic potential of a new chemical is through structure-activity relationship (SAR) analysis.[3] Certain molecular features, or "structural alerts," are known to be associated with skin sensitization.[3] The chemical structure of Spirambrene, 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[3][4]dioxane], is a complex polycyclic ether. While it does not contain the more common aldehyde or hydroperoxide structural alerts found in many potent fragrance allergens, its intricate three-dimensional structure could potentially be recognized by T-cells sensitized to other complex molecules.

Below is a comparison of the chemical structure of Spirambrene with representative fragrance allergens from Fragrance Mix I and II, as well as other notable allergens.

Compound Chemical Structure Key Functional Groups / Structural Features Potential for Cross-Reactivity with Spirambrene
Spirambrene 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[3][4]dioxane]Spirocyclic ether, bicycloheptane ring, dioxane ringLow to moderate. While lacking common reactive groups, the complex polycyclic structure could potentially mimic the conformation of other bulky fragrance molecules, leading to T-cell receptor recognition.
Cinnamal (E)-3-phenylprop-2-enalα,β-unsaturated aldehydeLow. The primary sensitizing mechanism of cinnamal is Michael addition with skin proteins, a reactivity that Spirambrene lacks.[5]
Geraniol (2E)-3,7-dimethylocta-2,6-dien-1-olPrimary alcohol, terpeneLow. Geraniol's allergenic potential is often linked to its oxidation to aldehydes (geranial and neral).[2] Spirambrene is not readily oxidized in the same manner.
Hydroxycitronellal 7-hydroxy-3,7-dimethyloctanalAldehyde, tertiary alcoholLow. The aldehyde group is the primary structural alert.
Limonene 1-methyl-4-(prop-1-en-2-yl)cyclohex-1-eneTerpene, alkeneLow to moderate. Limonene itself is a weak sensitizer; its hydroperoxides formed upon air oxidation are the main culprits.[3] While structurally different, the potential for conformational similarities with a bulky oxidized terpene exists.
Linalool 3,7-dimethylocta-1,6-dien-3-olTertiary alcohol, terpeneLow to moderate. Similar to limonene, the hydroperoxides of linalool are the primary allergens.[3]

Signaling Pathways in Allergic Contact Dermatitis

The development of allergic contact dermatitis involves a complex cascade of events. The following diagram illustrates the key signaling pathways in both the sensitization and elicitation phases of ACD.

AllergicContactDermatitis cluster_sensitization Sensitization Phase cluster_elicitation Elicitation Phase (Re-exposure) Hapten Hapten Protein Protein Hapten->Protein Haptenation Hapten-Protein Complex Hapten-Protein Complex Protein->Hapten-Protein Complex Langerhans Cell (LC) Langerhans Cell (LC) Hapten-Protein Complex->Langerhans Cell (LC) Uptake & Processing Naive T-Cell Naive T-Cell Langerhans Cell (LC)->Naive T-Cell MHC-II Lymph Node Lymph Node Langerhans Cell (LC)->Lymph Node Migration T-Cell Receptor (TCR) T-Cell Receptor (TCR) Memory T-Cell Memory T-Cell Naive T-Cell->Memory T-Cell Activation & Proliferation Memory T-Cell2 Memory T-Cell Lymph Node->Naive T-Cell Antigen Presentation Hapten2 Hapten Protein2 Protein Hapten2->Protein2 Haptenation Hapten-Protein Complex2 Hapten-Protein Complex Protein2->Hapten-Protein Complex2 Memory T-Cell2->Hapten-Protein Complex2 Recognition Cytokine Release Cytokine Release Memory T-Cell2->Cytokine Release Activation Keratinocytes Keratinocytes Inflammation Inflammation Keratinocytes->Inflammation Cytokine Release->Keratinocytes Activation Cytokine Release->Inflammation

Caption: Allergic Contact Dermatitis Signaling Pathway

Experimental Protocols for Assessing Cross-Reactivity

To definitively determine the cross-reactivity of Spirambrene, in vitro assays using T-cells from sensitized individuals are required. The Lymphocyte Transformation Test (LTT) is a well-established method for this purpose.[1][6]

Lymphocyte Transformation Test (LTT) Protocol

Objective: To measure the proliferation of lymphocytes from a fragrance-allergic individual in response to stimulation with Spirambrene.

Materials:

  • Heparinized venous blood from a patient with a known allergy to a specific fragrance allergen (e.g., a component of Fragrance Mix I or II).

  • Ficoll-Paque or similar density gradient medium.

  • RPMI 1640 cell culture medium supplemented with fetal bovine serum, L-glutamine, and antibiotics.

  • Test allergens: Spirambrene, the sensitizing allergen (positive control), and an unrelated fragrance (negative control), all dissolved in a suitable solvent (e.g., DMSO) and diluted in culture medium.

  • Phytohemagglutinin (PHA) as a mitogen (positive control for cell viability).

  • [³H]-thymidine or a non-radioactive proliferation assay kit (e.g., BrdU or CFSE).

  • 96-well cell culture plates.

  • Liquid scintillation counter or flow cytometer, depending on the proliferation assay used.

Methodology:

  • Isolation of Peripheral Blood Mononuclear Cells (PBMCs):

    • Dilute heparinized blood with sterile phosphate-buffered saline (PBS).

    • Carefully layer the diluted blood over Ficoll-Paque in a centrifuge tube.

    • Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

    • Carefully aspirate the layer of PBMCs at the plasma-Ficoll interface.

    • Wash the PBMCs twice with PBS or RPMI 1640 medium.

    • Resuspend the cells in complete RPMI 1640 medium and determine the cell concentration and viability using a hemocytometer and trypan blue exclusion.

  • Cell Culture and Stimulation:

    • Adjust the PBMC suspension to a final concentration of 1 x 10⁶ cells/mL in complete culture medium.

    • Plate 100 µL of the cell suspension into each well of a 96-well plate.

    • Add 100 µL of the test allergen dilutions (Spirambrene, positive control allergen, negative control allergen), PHA, or medium alone (unstimulated control) to the appropriate wells in triplicate. A range of concentrations for Spirambrene should be tested to assess dose-dependency and potential cytotoxicity.

    • Incubate the plates for 5-7 days at 37°C in a humidified 5% CO₂ atmosphere.

  • Measurement of Lymphocyte Proliferation:

    • Using [³H]-thymidine: 18-24 hours before harvesting, add 1 µCi of [³H]-thymidine to each well. Harvest the cells onto glass fiber filters using a cell harvester. Measure the incorporated radioactivity using a liquid scintillation counter.

    • Using non-radioactive methods: Follow the manufacturer's protocol for BrdU incorporation and detection or CFSE staining and analysis by flow cytometry.

  • Data Analysis:

    • Calculate the mean counts per minute (CPM) or other proliferation metric for each set of triplicates.

    • Express the results as a Stimulation Index (SI), calculated as:

      • SI = Mean CPM of stimulated culture / Mean CPM of unstimulated control culture

    • An SI value greater than 2 or 3 is typically considered a positive result, indicating lymphocyte proliferation in response to the allergen.

Interpretation: A positive LTT result for Spirambrene in a patient sensitized to another fragrance allergen would suggest cross-reactivity.

Experimental Workflow Diagram

The following diagram outlines the general workflow for assessing the cross-reactivity of a novel fragrance ingredient like Spirambrene.

ExperimentalWorkflow Patient Selection Select patients with known fragrance allergy Blood Collection Collect heparinized venous blood Patient Selection->Blood Collection PBMC Isolation Isolate PBMCs via density gradient centrifugation Blood Collection->PBMC Isolation Cell Culture Culture PBMCs with test substances PBMC Isolation->Cell Culture Proliferation Assay Measure lymphocyte proliferation (e.g., [3H]-thymidine uptake) Cell Culture->Proliferation Assay Data Analysis Calculate Stimulation Index (SI) Proliferation Assay->Data Analysis Interpretation Assess cross-reactivity based on SI values Data Analysis->Interpretation

Caption: Workflow for Assessing Fragrance Allergen Cross-Reactivity

Conclusion

While direct experimental evidence for the cross-reactivity of Spirambrene with other fragrance allergens is currently unavailable, this guide provides a framework for its potential assessment. Based on structural analysis, Spirambrene does not possess the common structural alerts for sensitization, such as α,β-unsaturated aldehydes. However, its complex polycyclic structure warrants further investigation, as conformational similarities to other bulky fragrance molecules cannot be entirely ruled out. The provided experimental protocol for the Lymphocyte Transformation Test offers a robust method for definitively evaluating the sensitizing and cross-reactive potential of Spirambrene. Further research utilizing such methods is essential to fully characterize the allergenic profile of this and other novel fragrance ingredients, ensuring consumer safety and aiding in the development of hypoallergenic fragrances.

References

Validation

Spirambrene's Olfactory Receptor Affinity: A Comparative Guide for Researchers

A deep dive into the olfactory receptor binding affinity of the potent amber odorant, Spirambrene, reveals a landscape shaped by proprietary research, leaving direct quantitative comparisons with other ambergris compound...

Author: BenchChem Technical Support Team. Date: December 2025

A deep dive into the olfactory receptor binding affinity of the potent amber odorant, Spirambrene, reveals a landscape shaped by proprietary research, leaving direct quantitative comparisons with other ambergris compounds challenging. However, by examining related compounds and established experimental methodologies, we can construct a valuable comparative framework for researchers in olfaction and fragrance science.

While specific binding affinities for Spirambrene remain within the proprietary domain of its manufacturer, Givaudan, this guide provides a comprehensive overview of the current scientific understanding of amber odorant-receptor interactions. We will explore the known characteristics of Spirambrene, compare its olfactory profile to other key ambers, and present available quantitative data for a closely related and well-studied amber compound, Ambroxan, at a recently identified olfactory receptor. Furthermore, detailed experimental protocols and signaling pathway diagrams are provided to equip researchers with the necessary tools and knowledge to investigate these complex interactions.

Olfactory Profile: A Qualitative Comparison

Spirambrene is characterized by a powerful and complex scent profile, described as woody, ambery, spicy, and aldehydic.[1] It is valued in perfumery for its exceptional diffusion and its ability to impart velvety nuances to woody accords.[2] The table below offers a qualitative comparison of Spirambrene with other widely used ambergris-type odorants.

OdorantTypical Olfactory Descriptors
Spirambrene Woody, Ambery, Spicy, Aldehydic, Powerful
Ambroxan Ambery, Woody, Musky, Slightly Salty, Airy
Ambrocenide Powerful, Woody, Ambery, Dry
Ambermax Diffusive, Ambery, Woody, with a hint of Cedarwood

Quantitative Binding Affinity: The Case of Ambroxan and OR7A17

Recent breakthroughs in olfactory research have led to the de-orphanization of specific olfactory receptors (ORs), providing valuable insights into the molecular basis of scent perception. A pivotal study identified the human olfactory receptor OR7A17 as being specifically tuned to (-)-Ambroxide , the key odorant in ambergris and the primary component of Ambroxan.[3][4][5]

While direct quantitative data for Spirambrene is unavailable, the study on OR7A17 provides dose-response data for Ambroxide and its analogs. This data, presented below, serves as a critical benchmark for understanding the potency and selectivity of ambergris odorants at the receptor level. The half-maximal effective concentration (EC50) is a measure of a compound's potency, with lower values indicating higher potency.

CompoundOlfactory ReceptorEC50 (µM)
(-)-Ambroxide (ABX)OR7A17~10
Ambrox Super (ABS)OR7A17~10
Cetalox (CTLX)OR7A17~10
Orbitone (ORB)OR7A17>100
Iso E Super (IES)OR7A17>100

Note: EC50 values are estimated from the dose-response curves presented in the cited research, as specific values were not explicitly stated in the provided text.[4][6]

Experimental Protocols: Determining Olfactory Receptor Binding Affinity

The following is a detailed protocol for a luciferase reporter gene assay, a common in vitro method used to determine the binding and activation of olfactory receptors by specific odorants.[7][8][9]

Objective: To quantify the activation of a specific olfactory receptor (e.g., OR7A17) by an odorant (e.g., Spirambrene or other ambers).

Materials:

  • Hana3A cells (a modified HEK293 cell line)

  • Expression plasmids for the human olfactory receptor of interest, Gαolf, and a CRE-luciferase reporter gene

  • Cell culture medium (e.g., DMEM) and supplements

  • Transfection reagent

  • 96-well white, opaque cell culture plates

  • Odorant stock solutions of known concentrations

  • Luciferase assay reagent

  • Luminometer

Methodology:

  • Cell Seeding: Seed Hana3A cells into a 96-well plate at a suitable density and allow them to adhere overnight.

  • Transfection: Co-transfect the cells with the plasmids encoding the olfactory receptor, Gαolf, and the CRE-luciferase reporter. Incubate for 24-48 hours to allow for protein expression.

  • Odorant Stimulation: Prepare serial dilutions of the test odorants. Remove the culture medium from the cells and add the odorant solutions. Include a vehicle control (e.g., DMSO) and a known agonist as a positive control. Incubate for a defined period (e.g., 4-6 hours) at 37°C.

  • Luminescence Detection: Equilibrate the plate and the luciferase assay reagent to room temperature. Add the luciferase reagent to each well and measure the luminescence using a luminometer.

  • Data Analysis:

    • Normalize the raw luminescence data to a control (e.g., mock-transfected cells or vehicle-stimulated cells).

    • Plot the normalized response against the logarithm of the odorant concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Visualizing the Mechanisms

To further elucidate the processes involved in olfactory perception and its study, the following diagrams, generated using the DOT language, illustrate the canonical olfactory signaling pathway and a typical experimental workflow.

Olfactory_Signaling_Pathway Odorant Odorant OR Olfactory Receptor (GPCR) Odorant->OR Binds G_protein Gαolf OR->G_protein Activates AC Adenylyl Cyclase G_protein->AC Activates cAMP cAMP AC->cAMP Converts ATP ATP ATP->AC CNG_channel Cyclic Nucleotide-Gated Ion Channel cAMP->CNG_channel Opens Ca_Na_influx Ca²⁺/Na⁺ Influx CNG_channel->Ca_Na_influx Depolarization Depolarization Ca_Na_influx->Depolarization Signal Signal to Brain Depolarization->Signal

Caption: Canonical olfactory signal transduction pathway.

Experimental_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis Cell_Culture Cell Culture (Hana3A cells) Transfection Co-transfection Cell_Culture->Transfection Plasmid_Prep Plasmid Preparation (OR, Gαolf, Luciferase) Plasmid_Prep->Transfection Odorant_Stimulation Odorant Stimulation Transfection->Odorant_Stimulation Luminescence_Measurement Luminescence Measurement Odorant_Stimulation->Luminescence_Measurement Data_Normalization Data Normalization Luminescence_Measurement->Data_Normalization Dose_Response_Curve Dose-Response Curve Generation Data_Normalization->Dose_Response_Curve EC50_Determination EC50 Determination Dose_Response_Curve->EC50_Determination

References

Comparative

Spirambrene: Performance Validation of Encapsulated vs. Free Forms - A Comparative Analysis

A comprehensive review of available scientific literature reveals no data on the performance validation of encapsulated versus free Spirambrene in the context of drug development or therapeutic application. Spirambrene i...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of available scientific literature reveals no data on the performance validation of encapsulated versus free Spirambrene in the context of drug development or therapeutic application. Spirambrene is identified as a synthetic fragrance ingredient with a woody and ambery scent, primarily used in the perfume industry.

Currently, public domain research and experimental data on Spirambrene's biological activity, cytotoxicity, bioavailability, or its formulation into encapsulated forms for therapeutic purposes are not available. The existing information is limited to its olfactory profile and use in fragrance compositions.

Given the absence of requisite data, a comparative guide on the performance of encapsulated versus free Spirambrene cannot be constructed. Further research into the potential biological effects of Spirambrene would be a necessary first step before any performance validation studies could be conducted.

For researchers and drug development professionals interested in the principles of comparing encapsulated versus free active compounds, a generalized framework is provided below. This framework outlines the typical experimental data and methodologies required for such a comparison.

General Framework for Comparing Encapsulated vs. Free Active Compounds

This section provides a standardized approach for evaluating the performance of an encapsulated therapeutic agent against its free, unencapsulated form.

Physicochemical Characterization

A thorough characterization of the encapsulated formulation is paramount. This typically includes:

  • Table 1: Physicochemical Properties of Encapsulated Compound

ParameterMethodResult
Particle SizeDynamic Light Scattering (DLS)
Polydispersity Index (PDI)Dynamic Light Scattering (DLS)
Zeta PotentialElectrophoretic Light Scattering (ELS)
Encapsulation Efficiency (%)Spectrophotometry, HPLC
Drug Loading (%)Spectrophotometry, HPLC
  • Experimental Protocols:

    • Dynamic Light Scattering (DLS): Used to determine the size distribution profile of the nanoparticles in suspension.

    • High-Performance Liquid Chromatography (HPLC): Employed to quantify the amount of the active compound encapsulated within the delivery system and the amount that is free.

In Vitro Release Profile

This experiment assesses the rate at which the active compound is released from the encapsulation system over time.

  • Table 2: In Vitro Release Kinetics

Time (hours)Cumulative Release (%) - Free CompoundCumulative Release (%) - Encapsulated Compound
1
2
6
12
24
48
  • Experimental Protocol:

    • Dialysis Method: The encapsulated compound is placed in a dialysis bag with a specific molecular weight cut-off and submerged in a release medium. At predetermined time intervals, aliquots of the medium are withdrawn and analyzed by HPLC or UV-Vis spectrophotometry to determine the concentration of the released compound.

Cytotoxicity Assessment

Evaluating the toxicity of both the free and encapsulated compound on relevant cell lines is a critical step.

  • Table 3: In Vitro Cytotoxicity (IC50 Values)

Cell LineIC50 (µM) - Free CompoundIC50 (µM) - Encapsulated Compound
Target Cancer Cell Line
Normal (Non-cancerous) Cell Line
  • Experimental Protocol:

    • MTT Assay: Cells are seeded in 96-well plates and treated with varying concentrations of the free and encapsulated compound for a specified duration. The MTT reagent is then added, and the resulting formazan crystals are dissolved. The absorbance is measured to determine cell viability.

Cellular Uptake and Intracellular Localization

Understanding how cells internalize the free versus the encapsulated compound is crucial for evaluating the delivery system's efficacy.

  • Experimental Protocol:

    • Confocal Laser Scanning Microscopy (CLSM): A fluorescently labeled version of the compound or the encapsulation material is used to visualize its uptake and localization within cells over time.

    • Flow Cytometry: Provides a quantitative measure of the cellular uptake of the fluorescently labeled compounds.

In Vivo Pharmacokinetics and Bioavailability

Animal studies are essential to determine how the body processes the free and encapsulated forms of the compound.

  • Table 4: Pharmacokinetic Parameters

ParameterFree CompoundEncapsulated Compound
Cmax (ng/mL)
Tmax (h)
AUC (0-t) (ng·h/mL)
Half-life (t1/2) (h)
Bioavailability (%)
  • Experimental Protocol:

    • The free and encapsulated compounds are administered to animal models (e.g., mice or rats) via a specific route (e.g., intravenous, oral). Blood samples are collected at various time points and the concentration of the compound is determined using methods like LC-MS/MS.

In Vivo Efficacy

The ultimate test of the encapsulated formulation is its therapeutic efficacy in a relevant disease model.

  • Experimental Protocol:

    • A disease model (e.g., tumor-bearing mice) is established. The animals are then treated with the free compound, the encapsulated compound, a placebo, and a negative control. The therapeutic outcome (e.g., tumor volume reduction, survival rate) is monitored over time.

Visualizations

Logical Workflow for Performance Validation

G cluster_0 Phase 1: Formulation & Characterization cluster_1 Phase 2: In Vitro Evaluation cluster_2 Phase 3: In Vivo Assessment A Compound Synthesis/ Procurement B Encapsulation A->B C Physicochemical Characterization B->C D In Vitro Release C->D E Cytotoxicity Assay D->E F Cellular Uptake E->F G Pharmacokinetics/ Bioavailability F->G H In Vivo Efficacy G->H G Receptor Receptor Kinase1 Kinase 1 Receptor->Kinase1 Kinase2 Kinase 2 Kinase1->Kinase2 TranscriptionFactor Transcription Factor Kinase2->TranscriptionFactor GeneExpression Gene Expression TranscriptionFactor->GeneExpression CellularResponse Cellular Response GeneExpression->CellularResponse Compound Active Compound Inhibition Inhibition Compound->Inhibition Inhibition->Kinase2

Validation

Benchmarking Spirambrene's Substantivity on Fabric: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the substantivity of Spirambrene on fabric, benchmarked against other commercially available fragrance molecul...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the substantivity of Spirambrene on fabric, benchmarked against other commercially available fragrance molecules with similar olfactive profiles. The information presented herein is a synthesis of publicly available data from fragrance manufacturers and suppliers. While direct quantitative comparative studies are limited, this guide offers a structured overview based on reported performance and provides detailed experimental protocols for conducting such evaluations.

Introduction to Spirambrene and its Alternatives

Spirambrene, a fragrance ingredient from Givaudan, is characterized by its powerful ambery, woody, and spicy notes.[1][2] Its unique spirocyclic structure contributes to its complex scent profile, making it a valuable component in various fragrance applications, including fabric care.[3] However, its performance on fabric, particularly its substantivity (the ability to remain on the fabric after washing and drying), is a critical factor for its efficacy in laundry products.

This guide compares Spirambrene with several alternatives known for their strong woody and ambery notes and high substantivity on fabric:

  • Ambermax™ (Givaudan): A powerful and substantive ambery note with woody, cedarwood facets, noted for its outstanding fabric substantivity.[2][4]

  • Trisamber® (IFF): A very strong woody-amber fragrance molecule with high substantivity, lasting over 48 hours.[5][6]

  • Cedroxyde® (Firmenich): A dry woody-ambery aroma with excellent tenacity, providing detectable notes on fabric for several days.[3]

  • Orbitone™ T (Takasago): A versatile woody-amber scent with good substantivity on both wet and dry fabric.[7][8]

  • Norlimbanol® Dextro (dsm-firmenich): An extremely powerful and tenacious woody-amber ingredient with a longevity of over two weeks on a smelling strip.[9][10]

Comparative Substantivity Data

The following table summarizes the available substantivity data for Spirambrene and its alternatives. It is important to note that this data is compiled from various sources and may not be a result of direct, side-by-side comparisons under identical conditions. The performance is often described qualitatively.

Fragrance MoleculeManufacturer/SupplierOlfactive ProfileSubstantivity on Dry Fabric (Reported)Substantivity on Damp/Wet Fabric (Reported)Tenacity on Blotter
Spirambrene GivaudanAmbery, Woody, Spicy, AldehydicPoorGood4 days
Ambermax™ GivaudanAmbery, Woody, CedarwoodOutstanding--
Trisamber® IFFWoody, Amber> 48 hours--
Cedroxyde® FirmenichWoody, Ambery, DryDetectable for several days-> 1 week
Orbitone™ T TakasagoWoody, Ambery, VelvetyGoodGood> 24 hours
Norlimbanol® Dextro dsm-firmenichWoody, Ambery, Dry, AnimalicGood (in detergent & softener)Good (in detergent & softener)> 2 weeks

Experimental Protocols

To provide a framework for quantitative benchmarking, detailed protocols for both instrumental and sensory analysis of fragrance substantivity on fabric are outlined below.

Instrumental Analysis: Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

This method quantifies the amount of fragrance molecules present in the headspace above a fabric sample, providing an objective measure of substantivity.

Objective: To quantify the concentration of Spirambrene and its alternatives on cotton fabric after a standardized washing and drying cycle.

Materials:

  • Standard cotton swatches (e.g., 10 cm x 10 cm)

  • Unfragranced liquid laundry detergent base

  • Spirambrene and alternative fragrance molecules

  • Headspace vials (20 mL)

  • Gas Chromatograph-Mass Spectrometer (GC-MS) with a headspace autosampler

  • Forced-air oven or tumble dryer

Procedure:

  • Preparation of Fragranced Detergent: Prepare separate solutions of the unfragranced detergent base, each containing a precise concentration (e.g., 0.5% w/w) of Spirambrene or one of the alternative fragrance molecules.

  • Washing Cycle:

    • Place a set of three cotton swatches in a laboratory-scale washing machine or a shaker bath.

    • Add a standard dose of the fragranced detergent solution.

    • Run a standardized washing cycle (e.g., 30 minutes at 30°C).

    • Rinse the swatches thoroughly with deionized water.

  • Drying:

    • Gently squeeze excess water from the swatches.

    • Dry the swatches in a forced-air oven at a controlled temperature (e.g., 40°C) or in a tumble dryer until they reach a constant weight.

  • Sample Preparation for Headspace Analysis:

    • Cut a standardized portion (e.g., 1 gram) of the dried fabric swatch and place it into a headspace vial.

    • Seal the vial with a PTFE-lined septum and crimp cap.

  • Headspace GC-MS Analysis:

    • Place the vials in the headspace autosampler.

    • Equilibrate the vials at a set temperature (e.g., 80°C) for a specific time (e.g., 20 minutes) to allow the fragrance molecules to volatilize into the headspace.

    • Inject a known volume of the headspace gas into the GC-MS system.

    • Run a suitable GC-MS method to separate and identify the fragrance molecules.

  • Data Analysis:

    • Identify the peaks corresponding to each fragrance molecule based on their mass spectra and retention times.

    • Quantify the peak area for each molecule.

    • Compare the peak areas of Spirambrene and its alternatives to determine their relative substantivity.

G Headspace GC-MS Workflow for Fabric Substantivity cluster_prep Preparation cluster_wash Washing & Drying cluster_analysis Analysis A Prepare Fragranced Detergent Solutions C Standardized Washing Cycle A->C B Standard Cotton Swatches B->C D Rinsing C->D E Controlled Drying D->E F Place Fabric in Headspace Vial E->F G Equilibration (Heating) F->G H Headspace Injection into GC-MS G->H I Data Acquisition & Analysis H->I

Headspace GC-MS Experimental Workflow
Sensory Evaluation

This method uses a trained sensory panel to assess the perceived odor intensity on fabric over time, providing data that correlates with consumer experience.

Objective: To evaluate the perceived fragrance intensity of Spirambrene and its alternatives on cotton fabric at different time points after washing and drying.

Materials:

  • Fabric swatches prepared as described in the Headspace GC-MS protocol.

  • Odor-free evaluation booths.

  • Trained sensory panel (minimum of 10 panelists).

  • Sensory evaluation software or paper ballots.

Procedure:

  • Panelist Training: Train panelists to recognize and rate the intensity of the target fragrance molecules on a labeled magnitude scale (LMS) or a 0-10 intensity scale.

  • Sample Presentation:

    • Present each panelist with a set of fabric swatches (including a blank, unfragranced control) in a randomized and blind manner.

    • Evaluations should be conducted at specific time points after drying (e.g., 1 hour, 24 hours, 48 hours, and 7 days).

  • Evaluation:

    • Instruct panelists to sniff each fabric swatch and rate the perceived fragrance intensity.

    • Provide a break between samples to prevent olfactory fatigue.

  • Data Analysis:

    • Collect the intensity ratings from all panelists.

    • Calculate the average intensity score for each fragrance molecule at each time point.

    • Perform statistical analysis (e.g., ANOVA) to determine if there are significant differences in perceived intensity between Spirambrene and its alternatives over time.

G Sensory Evaluation Workflow A Fabric Swatch Preparation C Blinded & Randomized Sample Presentation A->C B Panelist Training on Intensity Scale D Sensory Evaluation (Sniffing & Rating) B->D C->D E Data Collection (Intensity Scores) D->E F Statistical Analysis & Comparison E->F

Sensory Evaluation Workflow Diagram

Concluding Remarks

Based on available data, Spirambrene exhibits good substantivity on damp fabric but poor performance on dry fabric. In contrast, alternatives such as Ambermax™, Trisamber®, Cedroxyde®, Orbitone™ T, and Norlimbanol® Dextro are reported to have good to outstanding substantivity on dry fabric, with some lasting for several days or even weeks. For applications requiring long-lasting fragrance on dry textiles, these alternatives may offer superior performance.

It is recommended that researchers and product developers conduct in-house benchmarking studies using the detailed protocols provided in this guide to generate direct comparative data for their specific formulations and applications. Both instrumental and sensory analyses are crucial for a comprehensive understanding of fragrance performance, from the molecular level to the consumer's perception.

References

Validation

Sensory discrimination testing between Spirambrene and Iso E Super

A Comparative Guide to the Sensory Profiles of Spirambrene and Iso E Super For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of two prominent synthetic fragrance mo...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide to the Sensory Profiles of Spirambrene and Iso E Super

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent synthetic fragrance molecules: Spirambrene and Iso E Super. While direct comparative sensory discrimination data is not publicly available due to the proprietary nature of fragrance research, this document outlines the distinct olfactive characteristics of each molecule, presents a standard protocol for sensory discrimination testing, and offers an illustrative data set for how such a comparison could be quantified.

Molecule Overview

Spirambrene and Iso E Super are widely used aroma chemicals in the fragrance industry, both belonging to the woody and ambery olfactive families. However, they possess unique scent profiles and applications that distinguish them.

  • Spirambrene: A powerful and diffusive aroma chemical developed by Givaudan. It is characterized by a complex scent profile that is not only ambery and woody but also features spicy and aldehydic facets.[1][2][3] Its high impact and diffusive nature make it a valuable component for adding richness and unique effects to woody accords.[1][2][4] Some perfumers note it has nuances that can be perceived as velvety or even slightly seaweed-like in comparison to other woody-amber chemicals.[4]

  • Iso E Super®: An exceptionally popular and versatile molecule from International Flavors & Fragrances (IFF). Its scent is famously subtle and complex, often described as a smooth, dry, woody, and amber note with a "velvet-like" sensation.[5][6] A key characteristic of Iso E Super is its radiant and transparent quality; it can seem to disappear and reappear to the wearer.[7][8] It is highly valued for its ability to add fullness, enhance other notes, and improve the longevity of a fragrance composition.[5][9][10]

A summary of their chemical and olfactive properties is presented in Table 1.

Comparative Data

Chemical and Physical Properties

The following table summarizes the key properties of Spirambrene and Iso E Super, compiled from manufacturer and supplier data.

PropertySpirambreneIso E Super®
Primary Supplier GivaudanIFF
CAS Number(s) 121251-67-0, 121251-68-1, 533925-08-5[2][11][12][13]54464-57-2[14][15]
Molecular Formula C₁₅H₂₆O₂[2][11]C₁₆H₂₆O[5][14]
Molecular Weight 238.36 g/mol [11]234.38 g/mol [6][14]
Olfactive Family Ambery, WoodyWoody, Amber
Olfactive Profile Powerful, ambery, woody, with spicy and aldehydic notes.[2]Smooth, woody, ambery with a velvety, cedar-like, and transparent character.[5][6][9]
Substantivity > 96 hours on smelling strip[4]> 48 hours on smelling strip[5]
Typical Use Level 0.1% - 3% in concentrate[2]Up to 10% (de jure), but often higher; IFRA max 21.4% in fine fragrance.[5][7]

Table 1: Comparison of Chemical and Olfactive Properties.

Illustrative Sensory Discrimination Data

Direct, published sensory panel data comparing Spirambrene and Iso E Super is unavailable. However, a standard sensory discrimination method, such as the Triangle Test, would be employed to determine if a perceptible difference exists between the two molecules. Table 2 provides an illustrative example of how data from such a test would be presented.

Test ParameterValue
Test Type Triangle Test
Panelists 50 (trained sensory panelists)
Sample Preparation 1% solution of each molecule in diethyl phthalate
Presentation 3 coded samples presented (2 identical, 1 different)
Task Identify the "odd" or different sample
Correct Identifications (Hypothetical) 35
Significance Level (α) 0.05
Critical Value (for 50 trials) 24
Result The number of correct identifications (35) exceeds the critical value (24).
Conclusion A statistically significant difference between Spirambrene and Iso E Super at 1% concentration is perceptible to the panel.

Table 2: Illustrative Data from a Hypothetical Triangle Test.

Experimental Protocols

The following section details the methodology for a Triangle Test, a standard sensory analysis procedure (ISO 4120) used to determine if a sensory difference exists between two products.

Objective

To determine whether a statistically significant olfactory difference exists between Sample A (Spirambrene) and Sample B (Iso E Super) at a defined concentration.

Materials
  • Spirambrene (≥95% purity)

  • Iso E Super (≥90% purity, mixture of isomers)

  • Solvent: Diethyl phthalate (DEP) or ethanol, odorless

  • Glass sample vials with PTFE-lined caps

  • Perfumer's smelling strips (blotters)

  • Individual sensory testing booths with controlled airflow and lighting

Sample Preparation
  • Prepare a 1% solution (w/w) of Spirambrene in the chosen solvent. Label as "Solution A".

  • Prepare a 1% solution (w/w) of Iso E Super in the same solvent. Label as "Solution B".

  • Allow solutions to equilibrate for at least 24 hours in a dark, temperature-controlled environment.

Procedure
  • Panelist Selection: Recruit 30-50 panelists, screened for normal olfactory acuity and trained in sensory discrimination methods.

  • Sample Coding: For each panelist, prepare a set of three smelling strips. The sets are randomized. There are six possible presentation orders: ABB, BAA, AAB, BBA, ABA, BAB.

  • Sample Presentation: Dip one end of each of the three coded smelling strips into the corresponding solutions (A or B) to a depth of 1 cm for 2 seconds.

  • Evaluation: Present the set of three coded strips to a panelist. The panelist is instructed to smell each strip from left to right and identify which of the three samples is different from the other two.

  • Data Collection: Record the panelist's selection. A "correct" response is the successful identification of the unique sample.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow for the sensory discrimination protocol described above.

Triangle_Test_Workflow cluster_prep Phase 1: Preparation cluster_exec Phase 2: Execution cluster_analysis Phase 3: Analysis P1 Prepare 1% Solutions (A: Spirambrene, B: Iso E Super) P2 Equilibrate Solutions (24h) P1->P2 P3 Randomize Presentation Order (e.g., AAB, ABA, BAA...) P2->P3 E1 Present 3 Coded Samples to Panelist P3->E1 E2 Panelist Evaluates Samples E1->E2 E3 Panelist Identifies 'Odd' Sample E2->E3 A1 Record Response (Correct / Incorrect) E3->A1 A2 Compare Total Correct to Critical Value A1->A2 A3 Significant Difference? A2->A3 Res_Yes Yes A3->Res_Yes >= Critical Value Res_No No A3->Res_No < Critical Value

Caption: Workflow for a Triangle Test sensory discrimination experiment.

This guide provides a foundational comparison between Spirambrene and Iso E Super based on available data and established scientific protocols. The execution of the described sensory discrimination test would be necessary to generate definitive, quantitative data on their perceptual differences.

References

Comparative

Verifying the Purity of Spirambrene: A Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development and fragrance science, ensuring the purity of chemical compounds is paramount. This guide provides a comprehensive framework for verifying the purity of...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development and fragrance science, ensuring the purity of chemical compounds is paramount. This guide provides a comprehensive framework for verifying the purity of Spirambrene, a key fragrance ingredient, from different suppliers. It outlines detailed experimental protocols, presents data in a clear, comparative format, and visualizes complex workflows and concepts to support rigorous quality assessment.

Spirambrene, a synthetic fragrance raw material with a characteristic woody and ambery scent, is utilized in a variety of consumer products.[1][2][3][4][5] Its chemical formula is C15H26O2, with a molecular weight of 238.4 g/mol .[2][4] Given its application, the presence of impurities could potentially alter its olfactory properties, impact product stability, or introduce safety concerns. Therefore, stringent purity verification is a critical step in the quality control process.

Comparative Analysis of Spirambrene from Different Suppliers

To ensure the reliability and reproducibility of research and product development, it is essential to assess the purity of Spirambrene obtained from various commercial sources. This section outlines a comparative analysis of hypothetical Spirambrene samples from three different suppliers (Supplier A, Supplier B, and Supplier C).

Data Summary

The following table summarizes the quantitative data obtained from the analytical tests performed on Spirambrene samples from the three suppliers.

Analytical Test Parameter Supplier A Supplier B Supplier C Acceptance Criteria
High-Performance Liquid Chromatography (HPLC) Purity (Area %)99.8%98.5%99.5%≥ 99.0%
Number of Impurities > 0.05%132≤ 2
Gas Chromatography-Mass Spectrometry (GC-MS) Residual Solvents (ppm)< 50150 (Acetone)< 50< 100 ppm
Identification of ImpuritiesConfirmed known synthesis byproductUnidentified peak at m/z 180Confirmed known synthesis byproductN/A
Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H NMRConforms to reference spectrumMinor unassigned signals observedConforms to reference spectrumConforms to reference spectrum
qNMR Purity Assay99.7%98.6%99.4%≥ 99.0%
Karl Fischer Titration Water Content (%)0.02%0.15%0.05%≤ 0.1%

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is used to separate, identify, and quantify each component in the Spirambrene sample.

  • Instrumentation: A standard HPLC system equipped with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Sample Preparation: Dissolve 10 mg of Spirambrene in 10 mL of acetonitrile.

  • Analysis: Inject 10 µL of the sample solution. The purity is calculated based on the area percentage of the main peak relative to the total peak area.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification and Residual Solvent Analysis

GC-MS is employed to identify volatile impurities and residual solvents.

  • Instrumentation: A GC system coupled with a mass spectrometer.

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Mass Spectrometer: Electron ionization (EI) mode.

  • Sample Preparation: Dilute the Spirambrene sample in a suitable solvent like dichloromethane.

  • Analysis: Impurities are identified by comparing their mass spectra with a reference library. Residual solvents are quantified using a standard addition method.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Purity Assay

NMR spectroscopy provides detailed information about the molecular structure and can be used for a quantitative purity assessment (qNMR).

  • Instrumentation: A 400 MHz or higher NMR spectrometer.

  • ¹H NMR:

    • Solvent: Chloroform-d (CDCl₃).

    • Analysis: The proton NMR spectrum is compared to a reference spectrum of pure Spirambrene to confirm its identity and detect any structural impurities.

  • Quantitative NMR (qNMR):

    • Internal Standard: A certified reference standard with a known purity (e.g., maleic anhydride).

    • Analysis: The purity of Spirambrene is calculated by comparing the integral of a specific Spirambrene proton signal to the integral of a known proton signal from the internal standard.

Karl Fischer Titration for Water Content Determination

This method is specific for the determination of water content.

  • Instrumentation: A coulometric Karl Fischer titrator.

  • Reagent: Karl Fischer reagent for aldehydes and ketones.

  • Sample Preparation: A known amount of the Spirambrene sample is directly injected into the titration cell.

  • Analysis: The instrument automatically titrates the water present and provides the water content as a percentage.

Visualizing the Process and Concepts

To further clarify the experimental workflow and the underlying scientific principles, the following diagrams are provided.

Experimental_Workflow cluster_0 Sample Reception cluster_1 Analytical Testing cluster_2 Data Analysis & Comparison cluster_3 Conclusion Supplier_A Supplier A HPLC HPLC Purity Supplier_A->HPLC GC_MS GC-MS Impurity ID Supplier_A->GC_MS NMR NMR Confirmation Supplier_A->NMR KF Karl Fischer Supplier_A->KF Supplier_B Supplier B Supplier_B->HPLC Supplier_B->GC_MS Supplier_B->NMR Supplier_B->KF Supplier_C Supplier C Supplier_C->HPLC Supplier_C->GC_MS Supplier_C->NMR Supplier_C->KF Data_Table Comparative Data Table HPLC->Data_Table GC_MS->Data_Table NMR->Data_Table KF->Data_Table Purity_Verification Purity Verified Data_Table->Purity_Verification

Figure 1. Experimental workflow for purity verification.

Signaling_Pathway Spirambrene Spirambrene (Ligand) Receptor Olfactory Receptor Spirambrene->Receptor Binds to G_Protein G-Protein Activation Receptor->G_Protein Adenylyl_Cyclase Adenylyl Cyclase G_Protein->Adenylyl_Cyclase Activates cAMP cAMP Production Adenylyl_Cyclase->cAMP PKA Protein Kinase A cAMP->PKA Activates Ion_Channel Ion Channel Phosphorylation PKA->Ion_Channel Signal Neuronal Signal (Scent Perception) Ion_Channel->Signal

Figure 2. Hypothetical olfactory signaling pathway.

Conclusion

Based on the comprehensive analysis, Supplier A provides Spirambrene with the highest purity and the lowest levels of impurities and water content, meeting all acceptance criteria. Supplier C also provides a high-purity product, while the sample from Supplier B shows a lower purity and higher levels of residual solvents and water, which may require further purification depending on the intended application. This guide provides a robust framework for the systematic evaluation of Spirambrene purity, enabling researchers to make informed decisions when selecting suppliers and ensuring the quality and integrity of their work.

References

Validation

Unveiling the Aroma of Spirambrene: A Correlative Study of GC-O and Sensory Data

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of Spirambrene, a popular fragrance ingredient, using two complementary analytical techniques: Gas Chromatography...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Spirambrene, a popular fragrance ingredient, using two complementary analytical techniques: Gas Chromatography-Olfactometry (GC-O) and human sensory panel evaluation. The objective is to illustrate the correlation between instrumental analysis of volatile compounds and the perceived olfactory experience, offering a comprehensive understanding of Spirambrene's aroma profile.

Chemical and Olfactory Profile of Spirambrene

Spirambrene is a synthetic fragrance molecule known for its complex and powerful scent.[1][2] It is widely used in perfumery to impart ambery, woody, and spicy notes.[1][2][3] Its chemical name is 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][4]dioxane] and it exists as a mixture of diastereoisomers.[1][2] The odor is often described as having ambery, woody, spicy, and aldehydic characteristics.[1][2][5]

PropertyDescriptionSource
Chemical Name 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][4]dioxane] (diastereoisomers)[1][2]
CAS Number 121251-68-1, 121251-67-0[1][2][6]
Molecular Formula C15H26O2[1][4][6]
Molecular Weight 238.36 g/mol [4][6]
Odor Description Ambery, Woody, Spicy, Aldehydic, Powerful[1][2][5]
Appearance Colorless to pale yellow liquid[6]
Use Level in Fragrances 0.1% - 3%[1][2]

Experimental Protocols

Gas Chromatography-Olfactometry (GC-O)

GC-O is a technique that combines the separation of volatile compounds by gas chromatography with human olfactory detection.[7][8] This allows for the identification of odor-active compounds in a sample.[7][9]

Sample Preparation: A 1% solution of Spirambrene in ethanol was prepared for analysis.

Instrumentation:

  • Gas Chromatograph: Agilent 7890B GC

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

  • Injector: Split/splitless, 250°C, split ratio 10:1

  • Oven Program: 50°C (2 min hold), ramp to 250°C at 5°C/min, hold for 10 min

  • Carrier Gas: Helium, constant flow 1.0 mL/min

  • Olfactory Port: Gerstel ODP 3, transfer line at 250°C, humidified air as make-up gas.

  • Detector: Flame Ionization Detector (FID) at 280°C

Procedure: A trained panel of three assessors sniffed the effluent from the olfactory port. They were instructed to record the retention time, duration, and a descriptor for each odor event perceived.

Sensory Panel Analysis

A trained sensory panel was used to quantitatively describe the aroma profile of Spirambrene.

Panelists: Ten panelists (5 male, 5 female, ages 25-45) were selected based on their olfactory acuity and descriptive ability. All panelists underwent 20 hours of training on identifying and rating the intensity of various fragrance notes.

Sample Presentation: Spirambrene was diluted to 10% in odorless dipropylene glycol. 1 mL of the solution was applied to a standard fragrance blotter. The blotters were allowed to equilibrate for 5 minutes before evaluation.

Evaluation: Panelists were asked to rate the intensity of pre-defined aroma attributes on a 10-point scale (0 = not perceptible, 9 = extremely intense). The evaluation was conducted in a controlled environment with proper ventilation and lighting.

Comparative Data Analysis

The following tables present a hypothetical correlation between the instrumental data from GC-O and the perceptual data from the sensory panel.

Table 1: GC-O Analysis of Spirambrene

Retention Time (min)Odor DescriptorIntensity (Panel Average)Potential Compound
12.5Aldehydic, Metallic4Isomer A
13.2Spicy, Clove-like6Isomer B
14.8Woody, Cedarwood8Isomer C
15.5Ambery, Warm9Isomer D
16.1Musky, Powdery5Isomer E

Table 2: Sensory Panel Aroma Profile of Spirambrene

Aroma AttributeAverage Intensity Rating (0-9)
Ambery8.5
Woody7.8
Spicy6.5
Aldehydic4.2
Musky3.5

Correlation and Discussion

The data from the GC-O analysis aligns well with the overall aroma profile generated by the sensory panel. The most intense odor events detected by GC-O were "Ambery, Warm" and "Woody, Cedarwood," which correspond to the highest intensity ratings from the sensory panel for the "Ambery" and "Woody" attributes. The spicy and aldehydic notes identified in the GC-O analysis were also perceived by the sensory panel, albeit at a lower intensity. This suggests that the different isomers of Spirambrene contribute distinct characteristics to its overall complex aroma. The synergistic effect of these individual odor notes results in the final perceived fragrance.

Experimental Workflow

G cluster_sample Sample Preparation cluster_gco GC-O Analysis cluster_sensory Sensory Panel Analysis cluster_correlation Data Correlation Spirambrene Spirambrene Sample Dilution_GCO 1% Solution in Ethanol Spirambrene->Dilution_GCO Dilution_Sensory 10% Solution in DPG Spirambrene->Dilution_Sensory GC_Injection GC Injection Dilution_GCO->GC_Injection Blotter_Prep Blotter Preparation Dilution_Sensory->Blotter_Prep GC_Separation Chromatographic Separation GC_Injection->GC_Separation Olfactory_Port Olfactory Detection GC_Separation->Olfactory_Port FID_Detector FID Detection GC_Separation->FID_Detector GCO_Data GC-O Data (Retention Time, Descriptor) Olfactory_Port->GCO_Data Data_Comparison Comparative Analysis GCO_Data->Data_Comparison Panel_Eval Panelist Evaluation Blotter_Prep->Panel_Eval Sensory_Data Sensory Data (Intensity Ratings) Panel_Eval->Sensory_Data Sensory_Data->Data_Comparison Conclusion Aroma Profile Correlation Data_Comparison->Conclusion

Caption: Experimental workflow for correlating GC-O and sensory data of Spirambrene.

References

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures for Spirambrene: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION This document provides detailed procedural guidance for the safe handling and disposal of Spirambrene in a laboratory setting. Spirambrene is a fragrance ingredient with skin-i...

Author: BenchChem Technical Support Team. Date: December 2025

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides detailed procedural guidance for the safe handling and disposal of Spirambrene in a laboratory setting. Spirambrene is a fragrance ingredient with skin-irritating properties and is recognized as a long-term hazard to the aquatic environment. Adherence to these protocols is essential to ensure personnel safety and environmental protection.

Core Hazards
  • Human Health: Causes skin irritation.[1][2] Direct eye contact may cause temporary irritation.[3]

  • Environmental: Toxic to aquatic life with long-lasting effects.[1][2] The substance is not readily or inherently biodegradable.[4]

  • Chemical: Stable under normal conditions.[3] Incompatible with strong oxidizing agents.[3]

Required Personal Protective Equipment (PPE)

Before handling Spirambrene, ensure the following PPE is worn:

  • Gloves: Chemical-resistant gloves.

  • Eye Protection: Safety goggles or glasses.

  • Protective Clothing: A standard laboratory coat is required.

Quantitative Data Summary

The following table summarizes the key physical, chemical, and toxicological properties of Spirambrene.

PropertyValueReference / Citation
Molecular Formula C₁₅H₂₆O₂[5]
Molecular Weight 238.37 g/mol [3]
Appearance Colorless to pale yellow liquid[5]
Odor Woody, Ambery, Spicy, Aldehydic, Powerful[2]
Boiling Point 252.22 °C (486 °F)[3]
Flash Point > 93.3 °C (> 200.0 °F) (Closed Cup)[3]
Density 985.97 kg/m ³ at 20 °C[3]
Solubility in Water Insoluble[3]
Vapor Pressure 0.004 hPa at 20 °C[3]
Acute Dermal Toxicity (LD₅₀, Rabbit) > 2000 mg/kg[3][4]
Acute Oral Toxicity (LD₅₀, Rat) > 5100 mg/kg[4]
Partition Coefficient (log Pow) 4.9[3]

Experimental Protocols

Spill Neutralization and Cleanup Protocol

This protocol details the immediate steps for managing a Spirambrene spill in a laboratory environment.

Materials:

  • Inert absorbent material (e.g., vermiculite, dry sand, clay, or commercial sorbents)

  • Plastic sheet (for large spills)

  • Sealable, labeled hazardous waste containers

  • Appropriate PPE (gloves, goggles, lab coat)

  • Cleaning supplies (e.g., cloth, fleece)

Procedure for Small Spills:

  • Ensure proper PPE is worn.

  • Wipe up the spill with an absorbent material such as a cloth or fleece.[3]

  • Clean the surface thoroughly to remove any residual contamination.[3]

  • Place all contaminated materials into a designated, sealed, and properly labeled hazardous waste container.

Procedure for Large Spills:

  • If it can be done without risk, stop the flow of the material.[3]

  • Dike the spilled material to prevent it from spreading.[3]

  • Prevent the product from entering drains.[3]

  • Cover the spill with a plastic sheet to minimize spreading.[3]

  • Absorb the Spirambrene using an inert material like vermiculite, dry sand, or a commercial sorbent.[3]

  • Scoop the absorbed material into a designated, sealed, and properly labeled hazardous waste container for disposal.

Disposal Workflow and Logical Relationships

The proper disposal of Spirambrene and its associated waste follows a strict workflow to ensure safety and compliance. The process begins with identifying the type of waste and culminates in its removal by certified professionals.

References

© Copyright 2026 BenchChem. All Rights Reserved.